Lauryl myristoleate

Core Science & Biosynthesis

Synthesis and Purification of High-Purity Lauryl Myristoleate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of high-purity lauryl myristoleate (B1240118), a wax ester with applications in the pharmaceutical and cosmetic industries. This document outlines detailed methodologies for enzymatic synthesis, purification strategies to achieve high purity, and analytical techniques for quality control. The information is intended to provide a strong foundation for researchers and professionals involved in the development and manufacturing of this compound.

Introduction

Lauryl myristoleate (dodecyl (Z)-tetradec-9-enoate) is a wax ester composed of lauryl alcohol and myristoleic acid. Its properties as an emollient and skin-conditioning agent make it a valuable ingredient in topical formulations. In the pharmaceutical industry, high-purity esters are essential for ensuring product safety, stability, and performance, particularly in drug delivery systems where excipients can influence the release and bioavailability of active pharmaceutical ingredients (APIs). This guide details a robust enzymatic approach for the synthesis of lauryl myristoleate, which offers a greener and more specific alternative to traditional chemical methods, followed by a multi-step purification process designed to achieve high purity (>99%).

Synthesis of Lauryl Myristoleate

Enzymatic esterification using immobilized lipases is the recommended method for the synthesis of lauryl myristoleate due to its high selectivity, mild reaction conditions, and reduced environmental impact. The direct esterification of lauryl alcohol and myristoleic acid is catalyzed by an immobilized lipase (B570770), such as Candida antarctica lipase B (Novozym® 435).

Experimental Protocol: Enzymatic Esterification

This protocol is adapted from methodologies for the synthesis of similar wax esters, such as cetyl oleate (B1233923) and myristyl myristate.[1][2]

Materials:

• Myristoleic acid (≥99% purity)

• Lauryl alcohol (≥99% purity)

• Immobilized Candida antarctica lipase B (Novozym® 435)

• n-hexane (anhydrous, HPLC grade) or solvent-free system

• Molecular sieves (3 Å), activated

• Glass reactor with magnetic stirrer and temperature control

• Vacuum pump (optional)

Procedure:

• Substrate Preparation: In a clean, dry glass reactor, add equimolar amounts of myristoleic acid and lauryl alcohol. For a solvent-based reaction, dissolve the substrates in a minimal amount of anhydrous n-hexane. For a solvent-free reaction, gently heat the mixture to the reaction temperature to melt the substrates.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. A typical enzyme load is 5-10% (w/w) of the total substrate mass.

• Reaction Conditions:

  • Set the reaction temperature to 40-60°C and maintain constant stirring.

  • To drive the reaction towards product formation by removing the water byproduct, either add activated molecular sieves to the reaction mixture or conduct the reaction under a mild vacuum.

• Reaction Monitoring: Monitor the progress of the reaction by taking small aliquots at regular intervals (e.g., every hour) and analyzing the conversion of the limiting reactant by gas chromatography (GC) or thin-layer chromatography (TLC).

• Enzyme Recovery: Upon completion of the reaction (typically >95% conversion), stop the reaction and recover the immobilized enzyme by filtration. The enzyme can be washed with fresh solvent and reused for subsequent batches.

• Product Isolation: The filtrate contains the crude lauryl myristoleate. If a solvent was used, remove it by rotary evaporation.

Synthesis Workflow

Figure 1: General workflow for the enzymatic synthesis of Lauryl Myristoleate.

Quantitative Data for Wax Ester Synthesis

The following table summarizes typical reaction conditions and outcomes for the enzymatic synthesis of wax esters similar to lauryl myristoleate. These values can be used as a starting point for the optimization of lauryl myristoleate synthesis.

Parameter	Value	Reference Molecule	Source
Catalyst	Immobilized Candida sp. lipase	Cetyl oleate	[1]
Temperature	40°C	Cetyl oleate	[1]
Substrate Molar Ratio	1:0.9 (Acid:Alcohol)	Cetyl oleate	[1]
Enzyme Loading	10% (by mass of oleic acid)	Cetyl oleate	[1]
Reaction Time	8 hours	Cetyl oleate	[1]
Conversion Rate	98%	Cetyl oleate	[1]
Catalyst	Immobilized Candida antarctica lipase B	Myristyl myristate	[2]
Temperature	60°C	Myristyl myristate	[2]
Substrate Molar Ratio	Equimolar	Myristyl myristate	[2]
Enzyme Loading	1% (w/w)	Myristyl myristate	[2]

Purification of High-Purity Lauryl Myristoleate

Achieving high purity (>99%) for lauryl myristoleate requires a multi-step purification process to remove unreacted starting materials, the catalyst, and any byproducts. A combination of washing and solvent crystallization is an effective strategy.

Experimental Protocol: Purification

Step 1: Removal of Unreacted Fatty Acids

This step is adapted from a purification method for cetyl oleate.[1]

Materials:

• Crude lauryl myristoleate

• Ethanol (B145695) (95%)

• Saturated sodium carbonate solution

• Separatory funnel

Procedure:

• Dissolve the crude lauryl myristoleate in warm ethanol.

• Wash the ethanolic solution with a saturated sodium carbonate solution in a separatory funnel to neutralize and remove any unreacted myristoleic acid.

• Separate the aqueous layer and wash the organic layer with water until the washings are neutral.

• Dry the organic layer over anhydrous sodium sulfate (B86663) and remove the ethanol by rotary evaporation. This will yield a product of approximately 96% purity.

Step 2: High-Purity Purification by Solvent Crystallization

This protocol is a general method for the purification of waxes and should be optimized for lauryl myristoleate.

Materials:

• Partially purified lauryl myristoleate (from Step 1)

• Acetone (B3395972) (or another suitable solvent like isopropanol)

• Crystallization vessel with temperature control

• Filtration apparatus

Procedure:

• Dissolve the partially purified lauryl myristoleate in a minimal amount of warm acetone. The weight ratio of wax to solvent can be optimized, with a starting point of 1:1 to 1:2.

• Slowly cool the solution with gentle stirring to induce crystallization. A slow cooling rate is crucial for the formation of pure crystals.

• Once the solution reaches room temperature, it can be further cooled to 0-4°C to maximize the yield of crystallized product.

• Isolate the purified lauryl myristoleate crystals by filtration.

• Wash the crystals with a small amount of cold acetone to remove any remaining impurities.

• Dry the purified crystals under vacuum to remove any residual solvent.

Purification Workflow

Figure 2: Multi-step workflow for the purification of high-purity Lauryl Myristoleate.

Quantitative Data for Purification

The following table provides expected outcomes for the purification steps.

Parameter	Value	Method	Source
Initial Purity	>95% (after synthesis)	Enzymatic Synthesis	[1]
Purity after Washing	~96%	Washing with Ethanol/Na2CO3	[1]
Final Purity	>99% (expected)	Solvent Crystallization
Recovery	To be determined experimentally	Solvent Crystallization

Purity Assessment

The purity of the synthesized lauryl myristoleate should be assessed using appropriate analytical techniques. Gas Chromatography with Flame Ionization Detection (GC-FID) is a suitable method for quantitative analysis.

Experimental Protocol: GC-FID Analysis

This protocol is based on a validated method for the analysis of lauric acid and can be adapted for lauryl myristoleate.

Materials:

• Purified lauryl myristoleate

• Lauryl myristoleate reference standard (certified purity)

• Methanol (B129727) (HPLC grade)

• Gas chromatograph with a flame ionization detector (GC-FID)

Procedure:

• Sample Preparation: Prepare a stock solution of the purified lauryl myristoleate in methanol (e.g., 1 mg/mL). Prepare a series of calibration standards of the lauryl myristoleate reference standard in methanol covering the expected concentration range.

• GC-FID Conditions (starting point):

  • Column: ZB-WAX plus (30 m x 0.25 mm ID, 0.5 µm film thickness) or similar polar capillary column.

  • Carrier Gas: Nitrogen or Helium at a constant flow rate.

  • Injector Temperature: 250°C.

  • Detector Temperature: 280°C.

  • Oven Temperature Program: Start at 100°C, ramp to 230°C at a rate of 20°C/min, and hold for a sufficient time to ensure elution of the product. This program will need to be optimized for lauryl myristoleate.

• Analysis: Inject the samples and standards into the GC-FID system.

• Quantification: Identify the lauryl myristoleate peak based on its retention time compared to the standard. Calculate the purity of the sample by comparing the peak area of the lauryl myristoleate in the sample to the calibration curve generated from the standards.

Analytical Data

The following table provides typical validation parameters for a GC-FID method for fatty acid analysis.

Parameter	Typical Value	Source
Linearity (r²)	>0.999
Limit of Detection (LOD)	To be determined experimentally
Limit of Quantitation (LOQ)	To be determined experimentally
Accuracy (% Recovery)	98-102%
Precision (% RSD)	<2%

Conclusion

This technical guide provides a comprehensive framework for the synthesis and purification of high-purity lauryl myristoleate. The enzymatic synthesis route offers a sustainable and efficient method for producing the crude ester. A subsequent multi-step purification process, combining chemical washing and solvent crystallization, is crucial for achieving the high purity required for pharmaceutical and high-end cosmetic applications. The analytical methods described provide a basis for the quality control and validation of the final product. Researchers and drug development professionals can use this guide as a starting point for the development and optimization of their own processes for producing high-purity lauryl myristoleate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Lauryl Myristoleate: A Technical Guide to Natural Sources and Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lauryl myristoleate (B1240118) is a wax ester formed from the reaction of lauryl alcohol and myristoleic acid. While direct research and documentation on lauryl myristoleate are limited, this guide provides a comprehensive overview of its constituent components, plausible synthesis pathways, and potential derivatives. By examining the natural sources of lauryl alcohol and myristoleic acid, we can infer the potential natural occurrences and formulate methods for the isolation and synthesis of lauryl myristoleate. This document adheres to stringent technical standards, presenting quantitative data in structured tables, detailing experimental protocols, and providing visual diagrams of key processes to support research and development efforts.

Introduction

Lauryl myristoleate, an ester of a C12 alcohol (lauryl alcohol) and a C14 monounsaturated fatty acid (myristoleic acid), belongs to the class of compounds known as wax esters. These esters are prevalent in nature, serving various biological functions. Due to the properties of its precursors, lauryl myristoleate is expected to exhibit emollient and lubricating characteristics, making it a compound of interest for the cosmetic, pharmaceutical, and specialty chemical industries. This guide synthesizes the available information on its precursors to provide a foundational understanding of lauryl myristoleate.

Natural Sources of Precursors

Direct natural sources of lauryl myristoleate are not well-documented in scientific literature. However, its precursors, lauryl alcohol and myristoleic acid, are found in various natural sources.

Lauryl Alcohol (1-Dodecanol)

Lauryl alcohol is a fatty alcohol that is commonly derived from the hydrolysis of triglycerides in certain vegetable oils. The primary natural sources are:

• Coconut Oil: A major source of lauric acid, which is subsequently hydrogenated to produce lauryl alcohol.[1][2]

• Palm Kernel Oil: Similar to coconut oil, it is rich in lauric acid and serves as a significant source for lauryl alcohol production.[1][2]

Lauryl alcohol is described as a colorless, oily liquid or a white, waxy solid with a sweet, floral fragrance.[1] It is widely used in the cosmetic industry as an emollient, emulsifier, and viscosity-controlling agent.[2][3]

Myristoleic Acid ((9Z)-Tetradec-9-enoic acid)

Myristoleic acid is an omega-5, monounsaturated fatty acid that is less common in nature than its saturated counterpart, myristic acid.[4] Key natural sources include:

• Seed Oils of Myristicaceae Family: Plants in this family, such as nutmeg, are a significant source of myristoleic acid, where it can constitute up to 30% of the oil in some species.[4]

• Animal Fats: It is found in the fat of various animals, including beef tallow.

• Dairy Products: Butter and cream contain myristoleic acid, with butter having a notable concentration.[5]

• Marine Oils: Certain fish and marine mammals have been identified as sources of myristoleic acid.[5]

• Saw Palmetto (Serenoa repens): The extract of saw palmetto contains myristoleic acid, which has been studied for its biological activities.[4][6]

Synthesis of Lauryl Myristoleate

Esterification Reaction

The synthesis involves the reaction of lauryl alcohol with myristoleic acid, typically in the presence of an acid catalyst to increase the reaction rate. Water is produced as a byproduct and is usually removed to drive the reaction towards the formation of the ester.

A plausible reaction scheme is as follows:

Caption: Synthesis of Lauryl Myristoleate via Esterification.

Experimental Protocol (Proposed)

The following is a proposed experimental protocol for the synthesis of lauryl myristoleate, adapted from the synthesis of cetyl myristoleate.

Materials:

• Myristoleic acid

• Lauryl alcohol (1-dodecanol)

• p-Toluenesulfonic acid monohydrate (catalyst)

• Toluene (B28343) or other suitable solvent (for azeotropic removal of water)

• Sodium bicarbonate solution (5% w/v)

• Anhydrous magnesium sulfate

• Rotary evaporator

• Reflux apparatus with a Dean-Stark trap

Procedure:

• Reactant Setup: In a round-bottom flask, combine equimolar amounts of myristoleic acid and lauryl alcohol.

• Solvent and Catalyst Addition: Add toluene to dissolve the reactants and a catalytic amount of p-toluenesulfonic acid monohydrate (approximately 1-2% of the total reactant weight).

• Reaction: Assemble the reflux apparatus with a Dean-Stark trap. Heat the mixture to reflux. The water formed during the reaction will be collected in the Dean-Stark trap.

• Monitoring: Monitor the reaction progress by observing the amount of water collected. The reaction is considered complete when no more water is produced.

• Workup: Cool the reaction mixture to room temperature. Wash the organic layer with a 5% sodium bicarbonate solution to neutralize the acid catalyst, followed by washing with distilled water until the aqueous layer is neutral.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator.

• Purification: The crude lauryl myristoleate can be further purified by techniques such as vacuum distillation or chromatography to achieve high purity.

Derivatives of Lauryl Myristoleate

Specific derivatives of lauryl myristoleate are not described in the current literature. However, potential derivatives could be synthesized by modifying either the lauryl alcohol or the myristoleic acid moiety.

• Modification of the Double Bond: The double bond in the myristoleoyl chain could be subjected to various reactions, such as hydrogenation to form lauryl myristate, epoxidation, or halogenation, to create a range of derivatives with different physical and chemical properties.

• Esterification of the Hydroxyl Group (if present): If the lauryl alcohol portion were to be substituted with a diol, one hydroxyl group could be esterified with myristoleic acid, leaving the other available for further derivatization.

Quantitative Data

The following tables summarize key quantitative data related to the precursors of lauryl myristoleate.

Table 1: Natural Sources and Content of Myristoleic Acid

Natural Source	Myristoleic Acid Content	Reference
Butter	1.14 g / 100 g	[5]
Cream	0.31 g / 100 g	[5]
Beef Tallow (Brisket)	0.32 g / 100 g	[5]
Seed Oils (Myristicaceae)	Up to 30% of total oil	[4]

Table 2: Physical and Chemical Properties of Precursors

Property	Lauryl Alcohol	Myristoleic Acid
Chemical Formula	C₁₂H₂₆O	C₁₄H₂₆O₂
Molar Mass	186.34 g/mol	226.36 g/mol
Appearance	Colorless liquid or waxy solid	Oily liquid
Melting Point	24 °C	-4.5 to -3.5 °C
Boiling Point	259 °C	144 °C at 1 mmHg

Experimental Workflows

The following diagram illustrates a general workflow for the extraction and synthesis of lauryl myristoleate from natural sources.

Caption: Workflow for Lauryl Myristoleate Production.

Conclusion

While lauryl myristoleate remains a sparsely studied compound, this technical guide provides a robust starting point for researchers and drug development professionals. By understanding the natural sources of its precursors, lauryl alcohol and myristoleic acid, and by adapting established synthesis protocols for similar esters, it is possible to produce and investigate the properties and potential applications of lauryl myristoleate. The provided data and workflows offer a framework for future research into this and other novel wax esters. Further investigation is warranted to fully characterize lauryl myristoleate and explore its potential in various scientific and industrial fields.

References

• 1. specialchem.com [specialchem.com]
• 2. LAURYL ALCOHOL – Riddhisiddhi Chemicals [riddhisiddhichemicals.com]
• 3. farmoganic.com [farmoganic.com]
• 4. Myristoleic acid - Wikipedia [en.wikipedia.org]
• 5. tuscany-diet.net [tuscany-diet.net]
• 6. metabolon.com [metabolon.com]
• 7. Cetyl myristoleate - Wikipedia [en.wikipedia.org]

Solubility Profile of Lauryl Myristoleate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lauryl myristoleate (B1240118), a wax ester formed from lauryl alcohol and myristoleic acid, is a lipophilic compound with applications in various fields, including cosmetics and pharmaceuticals. Its solubility in organic solvents is a critical parameter for formulation development, purification processes, and analytical method development. This technical guide provides an in-depth overview of the solubility characteristics of lauryl myristoleate, methods for its determination, and a generalized workflow for solubility assessment. Due to the limited availability of specific quantitative data in public literature, this guide presents a qualitative solubility profile based on the known behavior of similar long-chain fatty acid esters and outlines a robust experimental protocol for obtaining precise quantitative data.

Physicochemical Properties of Lauryl Myristoleate

Property	Value
Chemical Name	Dodecyl (9Z)-tetradec-9-enoate
Molecular Formula	C26H50O2
Molecular Weight	394.68 g/mol
Appearance	Likely a waxy solid or viscous liquid at room temperature
General Polarity	Non-polar

Solubility Data

Table 1: Qualitative Solubility of Lauryl Myristoleate in Common Organic Solvents

Solvent	Polarity	Expected Solubility
Hexane	Non-polar	Soluble
Toluene	Non-polar (Aromatic)	Soluble
Chloroform	Non-polar	Soluble[1]
Diethyl Ether	Non-polar	Soluble[1]
Acetone	Polar aprotic	Moderately Soluble to Soluble[1]
Isopropanol	Polar protic	Sparingly Soluble to Moderately Soluble (Solubility likely increases with temperature)
Ethanol	Polar protic	Sparingly Soluble to Moderately Soluble (Solubility increases with temperature)[2]
Methanol	Polar protic	Sparingly Soluble
Water	Polar	Insoluble

Note: This table is based on the general behavior of wax esters.[1] Actual quantitative solubility should be determined experimentally.

Experimental Protocol for Determining Solubility

To obtain precise quantitative solubility data for lauryl myristoleate, the following experimental protocol, based on the widely accepted shake-flask method, is recommended.[3][4][5]

Objective: To determine the saturation solubility of lauryl myristoleate in a selection of organic solvents at a controlled temperature.

Materials:

• Lauryl Myristoleate (high purity)

• Selected organic solvents (analytical grade)

• Scintillation vials or screw-cap test tubes

• Orbital shaker or wrist-action shaker in a temperature-controlled incubator

• Centrifuge

• Syringes and syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• Analytical balance

• Gas Chromatograph with Mass Spectrometer (GC-MS)

• Internal standard (e.g., a fatty acid ester of different chain length not present in the sample)

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of lauryl myristoleate to a series of vials, each containing a known volume of a specific organic solvent. The excess solid should be clearly visible.

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.[6]

• Phase Separation:

  • After the equilibration period, allow the vials to stand undisturbed for a short period to allow for the settling of undissolved solute.

  • To ensure complete separation of the saturated solution from the excess solid, centrifuge the vials at a moderate speed.[6]

• Sample Collection and Dilution:

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask to remove any remaining particulate matter.

  • Record the exact volume of the filtered solution.

  • Dilute the filtered solution with the same solvent to a concentration suitable for the analytical method. A known amount of an internal standard should be added at this stage for accurate quantification.

• Quantification by GC-MS:

  • Prepare a series of calibration standards of lauryl myristoleate of known concentrations in the same solvent, each containing the same amount of internal standard.

  • Analyze the calibration standards and the diluted sample by GC-MS.[7][8] The GC method should be optimized for the separation of fatty acid esters.

  • The mass spectrometer can be operated in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the peak area of lauryl myristoleate to the peak area of the internal standard against the concentration of the calibration standards.

  • From the calibration curve, determine the concentration of lauryl myristoleate in the diluted sample.

  • Calculate the original solubility in the saturated solution, taking into account the dilution factor. Express the solubility in appropriate units (e.g., g/100 mL, mg/mL, or mol/L).

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of lauryl myristoleate solubility.

Caption: Experimental workflow for solubility determination.

Conclusion

While specific quantitative solubility data for lauryl myristoleate in organic solvents is scarce, its expected behavior as a long-chain wax ester provides a qualitative understanding of its solubility profile. For researchers, scientists, and drug development professionals requiring precise data, the detailed experimental protocol provided in this guide offers a robust methodology for determining the solubility of lauryl myristoleate in various organic solvents. The combination of the shake-flask method for achieving equilibrium and GC-MS for accurate quantification ensures reliable and reproducible results, which are essential for informed decision-making in formulation and process development.

References

• 1. Wax esters | Cyberlipid [cyberlipid.gerli.com]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 5. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 6. repository.uobaghdad.edu.iq [repository.uobaghdad.edu.iq]
• 7. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Potential Biological Activities of Lauryl Myristoleate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct research on the biological activities of lauryl myristoleate (B1240118) is limited. This document extrapolates potential activities based on the known biological effects of its constituent molecules: lauric acid and myristoleic acid. The information presented herein is intended for research and development purposes and should be validated through direct experimentation with lauryl myristoleate.

Executive Summary

Lauryl myristoleate, an ester formed from lauryl alcohol and myristoleic acid, is a lipid molecule with potential therapeutic applications. While direct studies on lauryl myristoleate are scarce, a comprehensive analysis of its constituent fatty acids—lauric acid and myristoleic acid—suggests a range of promising biological activities. This guide consolidates the available scientific data to predict and elucidate the potential anti-inflammatory, antioxidant, and antimicrobial properties of lauryl myristoleate. Detailed experimental protocols for evaluating these activities and diagrams of implicated signaling pathways are provided to facilitate further research and drug development efforts.

Introduction

Fatty acid esters are a diverse class of molecules with increasing interest in the pharmaceutical and nutraceutical industries. Their physicochemical properties can enhance the bioavailability and efficacy of parent fatty acids. Lauryl myristoleate is comprised of lauric acid, a 12-carbon saturated fatty acid, and myristoleic acid, a 14-carbon monounsaturated fatty acid. Both of these fatty acids have been individually reported to possess various biological activities. This guide provides a technical overview of the inferred biological potential of lauryl myristoleate, drawing from the established bioactivities of lauric and myristoleic acid.

Potential Anti-Inflammatory Activity

The anti-inflammatory potential of lauryl myristoleate is inferred from the activities of both lauric acid and myristoleic acid, which have been shown to modulate key inflammatory pathways.

Proposed Mechanism of Action

Lauric acid has been demonstrated to influence inflammatory responses through the Toll-like receptor 4 (TLR4) signaling pathway. It can modulate the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways, which are central to the inflammatory cascade. Myristoleic acid has also been implicated in the modulation of inflammatory processes, although the exact mechanisms are less defined. It is hypothesized that lauryl myristoleate may inhibit the activity of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, thereby reducing the production of pro-inflammatory prostaglandins (B1171923) and leukotrienes.

Signaling Pathways

3.2.1 NF-κB Signaling Pathway

The NF-κB pathway is a critical regulator of inflammatory gene expression. Upon stimulation by inflammatory signals, the IκB kinase (IKK) complex phosphorylates the inhibitory protein IκBα, leading to its ubiquitination and proteasomal degradation. This allows the NF-κB (p50/p65) dimer to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including those for cytokines like TNF-α and IL-6, as well as the COX-2 enzyme. Lauric acid has been shown to suppress the activation of this pathway.

Figure 1: Potential inhibition of the NF-κB signaling pathway.

3.2.2 MAPK Signaling Pathway

The MAPK signaling cascade, including p38 and JNK, is another key pathway in the inflammatory response. Activated by various cellular stressors, these kinases phosphorylate transcription factors that regulate the expression of inflammatory mediators. Lauric acid has been shown to suppress the phosphorylation of ERK and JNK MAPKs.

Figure 2: Potential modulation of the MAPK signaling pathway.

Quantitative Data on Anti-Inflammatory Activity

Direct quantitative data for lauryl myristoleate is not available. The following table summarizes data for related fatty acids.

Compound	Assay	Target	IC50 / Inhibition	Reference
Lauric Acid	COX-2 Expression	Macrophages	Induced COX-2 expression at 100 µM	[1]
Myristic Acid	NF-κB Pathway	BV-2 microglial cells	Inhibited LPS-induced inflammation	[2]

Note: The pro-inflammatory effect of lauric acid on COX-2 expression in some contexts highlights the complexity of fatty acid signaling and the need for direct testing of lauryl myristoleate.

Experimental Protocol: COX-2 Inhibition Assay (Fluorometric)

This protocol provides a general method for assessing the in vitro inhibition of COX-2 activity.

Materials:

• COX-2 Enzyme (human recombinant)

• COX Assay Buffer

• COX Probe (e.g., AMPLEX® Red)

• COX Cofactor (e.g., Hematin)

• Arachidonic Acid (substrate)

• Celecoxib (B62257) (positive control inhibitor)

• Test compound (Lauryl Myristoleate)

• 96-well black microplate

• Fluorometric microplate reader (Ex/Em = 535/587 nm)

Procedure:

• Reagent Preparation: Prepare all reagents according to the manufacturer's instructions. Dissolve the test compound and celecoxib in a suitable solvent (e.g., DMSO).

• Reaction Mix Preparation: For each well, prepare a reaction mix containing COX Assay Buffer, COX Probe, and COX Cofactor.

• Inhibitor Addition: Add the diluted test compound or control inhibitor to the respective wells. Add solvent alone for the enzyme control wells.

• Enzyme Addition: Add the diluted COX-2 enzyme to all wells except the blank.

• Incubation: Incubate the plate at 25°C for 10 minutes, protected from light.

• Reaction Initiation: Initiate the reaction by adding the arachidonic acid solution to all wells.

• Kinetic Measurement: Immediately begin measuring the fluorescence intensity kinetically at 25°C for 5-10 minutes.

• Data Analysis: Calculate the rate of reaction for each well. Determine the percent inhibition for each concentration of the test compound relative to the enzyme control. Calculate the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of COX-2 activity.

Figure 3: General workflow for a COX-2 inhibition assay.

Potential Antioxidant Activity

The esterification of fatty acids can influence their antioxidant properties. The potential antioxidant activity of lauryl myristoleate is inferred from studies on lauric acid and other fatty acid esters.

Proposed Mechanism of Action

Antioxidants can act through various mechanisms, including scavenging free radicals and chelating pro-oxidant metals. Fatty acids with double bonds, such as myristoleic acid, can be susceptible to oxidation but can also exhibit radical scavenging activity. The overall antioxidant effect of lauryl myristoleate will depend on the balance of these properties.

Quantitative Data on Antioxidant Activity

Compound	Assay	Result	Reference
Lauric Acid	DPPH Scavenging	Showed antioxidant activity	[3]
Myristoleic Acid	Not available	-	-
Various Plant Extracts	DPPH Scavenging	IC50 values range from 6.08 to >100 µg/mL	[4]
Various Plant Extracts	ORAC	Values reported in Trolox Equivalents (TE)	[5]

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol outlines a common method for assessing the free radical scavenging activity of a compound.

Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (B129727) or Ethanol

• Test compound (Lauryl Myristoleate)

• Ascorbic acid or Trolox (positive control)

• 96-well microplate

• Spectrophotometric microplate reader (517 nm)

Procedure:

• DPPH Solution Preparation: Prepare a stock solution of DPPH in methanol or ethanol. The final concentration should result in an absorbance of approximately 1.0 at 517 nm.

• Sample Preparation: Prepare a series of dilutions of the test compound and the positive control in the same solvent used for the DPPH solution.

• Reaction Mixture: In a 96-well plate, add a fixed volume of the DPPH solution to each well. Then, add the different concentrations of the test compound or control. For the blank, add solvent instead of the sample.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of each well at 517 nm.

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity for each concentration using the following formula: % Scavenging = [ (A_control - A_sample) / A_control ] * 100 Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• IC50 Determination: Plot the percentage of scavenging activity against the concentration of the test compound to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Potential Antimicrobial Activity

Both lauric acid and myristoleic acid have been reported to exhibit antimicrobial properties against a range of microorganisms.

Proposed Mechanism of Action

The primary mechanism of antimicrobial action for fatty acids is the disruption of the bacterial cell membrane. Their amphipathic nature allows them to insert into the phospholipid bilayer, leading to increased permeability, leakage of cellular contents, and ultimately, cell death.

Quantitative Data on Antimicrobial Activity

Compound	Microorganism	MIC (Minimum Inhibitory Concentration)	Reference
Lauric Acid	Staphylococcus aureus	156 µg/mL	[6]
Lauric Acid	Staphylococcus aureus	1.6 mg/mL	[7]
Lauric Acid	Escherichia coli	> 5 mg/mL	[8]
Lauric Acid	Candida albicans	- (Inhibitory effect observed)	[9]
Lauric Acid	Pseudomonas aeruginosa	- (Activity reported)	[7]
Myristoleic Acid	Staphylococcus aureus	100 µg/mL	[10]
Myristic Acid	Mycobacterium tuberculosis H37Ra	66.7 µg/mL
Myristoleic Acid	E. coli	- (Activity reported against polymicrobial biofilms containing E. coli)	[10]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay (Broth Microdilution)

This protocol describes a standard method for determining the MIC of a compound against a specific microorganism.

Materials:

• Test microorganism (e.g., Staphylococcus aureus)

• Appropriate broth medium (e.g., Mueller-Hinton Broth)

• Test compound (Lauryl Myristoleate)

• Positive control antibiotic (e.g., Gentamicin)

• Sterile 96-well microplates

• Spectrophotometer or microplate reader (600 nm)

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in the broth medium to a final concentration of approximately 5 x 10^5 CFU/mL.

• Compound Dilution: Prepare a series of two-fold dilutions of the test compound and the positive control antibiotic in the broth medium directly in the 96-well plate.

• Inoculation: Add the standardized inoculum to each well containing the diluted compounds. Include a growth control (inoculum without compound) and a sterility control (broth without inoculum).

• Incubation: Incubate the plate at the optimal growth temperature for the microorganism (e.g., 37°C) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the test compound that completely inhibits visible growth of the microorganism, as determined by visual inspection or by measuring the optical density at 600 nm.

Conclusion

Based on the biological activities of its constituent fatty acids, lauryl myristoleate holds significant potential as an anti-inflammatory, antioxidant, and antimicrobial agent. The data and protocols presented in this guide provide a solid foundation for researchers and drug development professionals to initiate further investigation into the therapeutic applications of this novel fatty acid ester. Direct experimental validation is crucial to confirm these inferred activities and to elucidate the precise mechanisms of action of lauryl myristoleate.

References

• 1. Fatty acids Composition, Antimicrobial Potential and Cosmeceutical Utilization of Prosopis africana Seed Oil [scielo.org.mx]
• 2. researchgate.net [researchgate.net]
• 3. Polyunsaturated fatty acids and p38-MAPK link metabolic reprogramming to cytoprotective gene expression during dietary restriction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. aclr.com.es [aclr.com.es]
• 9. scilit.com [scilit.com]
• 10. Frontiers | Fatty Acids as Aminoglycoside Antibiotic Adjuvants Against Staphylococcus aureus [frontiersin.org]

Lauryl Myristoleate: A Technical Guide for its Application as a Lipid Standard in Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of lauryl myristoleate (B1240118), a wax ester with potential applications as a lipid standard in various research settings. While specific data on lauryl myristoleate is limited, this document extrapolates from the well-established chemistry of wax esters and the principles of lipid analysis to offer a comprehensive resource for its synthesis, purification, and use. This guide is intended to serve as a foundational document for researchers considering the use of lauryl myristoleate as an internal standard in chromatography and mass spectrometry-based lipidomics.

Introduction to Lauryl Myristoleate

Lauryl myristoleate (dodecyl (9Z)-tetradec-9-enoate) is the ester formed from the condensation of lauryl alcohol (1-dodecanol) and myristoleic acid ((9Z)-tetradec-9-enoic acid). As a wax ester, it belongs to a class of neutral lipids that are widespread in nature, serving various functions from energy storage to waterproofing. In the context of analytical research, particularly in the burgeoning field of lipidomics, the use of well-characterized lipid standards is crucial for accurate quantification and identification of lipid species in complex biological samples.

The unique structure of lauryl myristoleate, with its C12 fatty alcohol and C14:1 fatty acid chains, makes it a candidate for use as an internal standard in the analysis of medium to long-chain lipids. Its properties can be leveraged to account for variations in sample extraction, derivatization, and instrumental analysis.

Physicochemical Properties

Property	Lauryl Alcohol (1-Dodecanol)	Myristoleic Acid ((9Z)-tetradec-9-enoic acid)	Lauryl Myristoleate (Estimated)
Molecular Formula	C12H26O	C14H26O2	C26H50O2
Molecular Weight	186.34 g/mol	226.36 g/mol	394.69 g/mol
Appearance	Colorless solid or liquid[1]	Colorless liquid[2]	Waxy solid or liquid at room temperature
Melting Point	24 °C	-4.5 to -4 °C	Likely near or slightly above room temperature
Boiling Point	259 °C[3]	144 °C at 0.6 mmHg	High, likely >300°C at atmospheric pressure
Solubility	Insoluble in water; soluble in ethanol, ether[1][3]	Insoluble in water; soluble in organic solvents[2]	Insoluble in water; soluble in nonpolar organic solvents (e.g., hexane, chloroform)

Synthesis and Purification

While a specific, validated protocol for the synthesis of lauryl myristoleate is not widely published, it can be readily prepared using standard esterification methods for wax esters. The following sections outline a proposed synthesis and purification strategy.

Proposed Synthesis of Lauryl Myristoleate

A common and effective method for synthesizing wax esters is through the direct esterification of a fatty acid and a fatty alcohol, often with an acid catalyst.

References

• 1. LAURYL ALCOHOL 70% - Ataman Kimya [atamanchemicals.com]
• 2. MYRISTOLEIC ACID CAS#: 544-64-9 [m.chemicalbook.com]
• 3. scent.vn [scent.vn]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Evaluation of Lauryl Myristoleate

Introduction:

Lauryl myristoleate (B1240118) is the ester of lauryl alcohol and myristoleic acid. While direct in vitro experimental data for lauryl myristoleate is limited in publicly available scientific literature, its constituent parts, lauric acid and myristoleic acid, as well as the structurally similar compound cetyl myristoleate (the cetyl ester of myristoleic acid), have been studied for their biological activities.[1][2] Myristoleic acid is an omega-5 monounsaturated fatty acid, and cetyl myristoleate has been investigated for its anti-inflammatory, joint health, and immunomodulating effects.[1] Proposed mechanisms of action for related compounds include the inhibition of the lipoxygenase and cyclooxygenase pathways, which are involved in the production of inflammatory mediators like prostaglandins (B1171923) and leukotrienes.[1][2]

These application notes provide a detailed framework for the in vitro investigation of lauryl myristoleate, drawing upon established protocols for its components and analogous compounds. The provided protocols are intended to serve as a starting point for researchers to assess the potential anti-inflammatory and cytotoxic effects of lauryl myristoleate.

I. Anti-Inflammatory Activity Assessment

Objective: To investigate the potential anti-inflammatory effects of lauryl myristoleate by measuring its impact on the production of key inflammatory mediators in a relevant cell model.

Cell Model: RAW 264.7 murine macrophage cell line is a well-established model for studying inflammation in vitro.

This protocol is adapted from studies on the anti-inflammatory effects of fatty acids in macrophage cell lines.[3][4]

Materials:

• RAW 264.7 cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Lauryl myristoleate (dissolved in a suitable solvent, e.g., DMSO, to create a stock solution)

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent System

• 96-well cell culture plates

• Phosphate Buffered Saline (PBS)

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Treatment:

  • After incubation, remove the medium and replace it with fresh medium containing various concentrations of lauryl myristoleate (e.g., 1, 10, 50, 100 µM). A vehicle control (medium with the solvent used for lauryl myristoleate) should be included.

  • Pre-incubate the cells with lauryl myristoleate for 1 hour.

• Stimulation:

  • Following pre-incubation, add LPS (1 µg/mL) to the wells to induce an inflammatory response. A negative control group without LPS stimulation should also be included.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Nitric Oxide Measurement:

  • After incubation, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Sulfanilamide solution (Part I of Griess Reagent) to each supernatant sample and incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) (NED) solution (Part II of Griess Reagent) and incubate for another 5-10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the concentration of nitrite (B80452) using a sodium nitrite standard curve. Compare the NO levels in the lauryl myristoleate-treated groups to the LPS-stimulated control group.

This protocol is based on methods used to assess the anti-inflammatory properties of fatty acid esters.[3][4]

Materials:

• Cell culture supernatant from Protocol 1

• Enzyme-Linked Immunosorbent Assay (ELISA) kits for mouse TNF-α and IL-6

• ELISA plate reader

Procedure:

• Sample Collection: Use the cell culture supernatants collected from the nitric oxide assay (Protocol 1).

• ELISA Assay: Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions provided with the specific kits.

• Data Analysis: Generate a standard curve for each cytokine. Determine the concentration of TNF-α and IL-6 in the samples by interpolating from the standard curve. Compare the cytokine levels in the lauryl myristoleate-treated groups to the LPS-stimulated control group.

Data Presentation:

Table 1: Effect of Lauryl Myristoleate on Inflammatory Mediators in LPS-Stimulated RAW 264.7 Cells

Treatment Group	Nitric Oxide (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)
Control (no LPS)
LPS (1 µg/mL)
LPS + Lauryl Myristoleate (1 µM)
LPS + Lauryl Myristoleate (10 µM)
LPS + Lauryl Myristoleate (50 µM)
LPS + Lauryl Myristoleate (100 µM)
Vehicle Control

II. Cytotoxicity Assessment

Objective: To determine the potential cytotoxicity of lauryl myristoleate on a selected cell line.

Cell Model: A relevant cell line should be chosen based on the intended application. For general toxicity, a fibroblast cell line like L929 or a human keratinocyte line like HaCaT can be used.

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is a common method for evaluating cytotoxicity.[5]

Materials:

• Selected cell line (e.g., L929)

• Appropriate cell culture medium with supplements

• Lauryl myristoleate stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Treatment: Replace the medium with fresh medium containing various concentrations of lauryl myristoleate (e.g., 1, 10, 50, 100, 200 µM). Include a vehicle control and a positive control for cytotoxicity (e.g., Triton X-100).

• Incubation: Incubate the plate for 24 or 48 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the cell viability as a percentage of the vehicle-treated control group.

Data Presentation:

Table 2: Cytotoxicity of Lauryl Myristoleate as Determined by MTT Assay

Concentration of Lauryl Myristoleate (µM)	Cell Viability (%)
0 (Vehicle Control)	100
1
10
50
100
200
Positive Control (e.g., Triton X-100)

III. Signaling Pathway Investigation

Based on studies of lauric acid, a component of lauryl myristoleate, the TLR4 signaling pathway may be modulated.[6] The following diagram illustrates a potential experimental workflow to investigate this.

Caption: Workflow for Investigating the Effect of Lauryl Myristoleate on TLR4 Signaling.

The following diagram illustrates the putative signaling pathway that could be affected by lauryl myristoleate, based on the known effects of lauric acid.

Caption: Putative TLR4 Signaling Pathway Influenced by Lauryl Myristoleate Components.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. Cetyl myristoleate - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. In-vivo And In-vitro Anti-inflammatory And Anti-arthritic Activity Of Synthetic Cis-9 And Cis-10 Cetyl Myristoleate (cmo) Isomers In Mice [journalijar.com]
• 5. Comparison of cytotoxicity of various surfactants tested on normal human fibroblast cultures using the neutral red test, MTT assay and LDH release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reciprocal modulation of Toll-like receptor-4 signaling pathways involving MyD88 and phosphatidylinositol 3-kinase/AKT by saturated and polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Lauryl Myristoleate in Cell Culture Studies

Disclaimer: There is currently a notable lack of direct scientific literature on the use of Lauryl Myristoleate (B1240118) in cell culture studies. The following application notes and protocols are therefore hypothetical and extrapolated from existing research on its constituent components, lauric acid and myristoleic acid, as well as the structurally similar fatty acid ester, cetyl myristoleate. These documents are intended to serve as a foundational guide for researchers initiating studies on Lauryl Myristoleate, and all proposed methodologies will require empirical validation.

I. Introduction

Lauryl myristoleate is the ester formed from lauryl alcohol and myristoleic acid. Based on the known biological activities of its constituent fatty acids, lauryl myristoleate is postulated to possess potential anti-cancer and anti-inflammatory properties, making it a compound of interest for investigation in various cell culture models.

• Lauric Acid: This saturated fatty acid has been demonstrated to induce apoptosis in breast and endometrial cancer cells. The mechanism is thought to involve the generation of reactive oxygen species (ROS) and the activation of the EGFR/ERK/AP1 signaling pathway.

• Myristoleic Acid: This monounsaturated fatty acid has been identified as a cytotoxic component in extracts that induce a mix of apoptosis and necrosis in human prostate cancer cells.[1][2]

• Cetyl Myristoleate: This related fatty acid ester is suggested to have anti-inflammatory effects, potentially through the modulation of inflammatory mediators.[3][4]

These application notes provide a theoretical framework for investigating the efficacy and mechanism of action of lauryl myristoleate in cell culture systems.

II. Potential Applications in Cell Culture Research

• Oncology Research: Investigating the pro-apoptotic and anti-proliferative effects of lauryl myristoleate on various cancer cell lines (e.g., breast, prostate, colon).

• Immunology and Inflammation Research: Assessing the potential of lauryl myristoleate to modulate inflammatory responses in cell models of inflammation (e.g., lipopolysaccharide-stimulated macrophages).

• Drug Discovery and Development: Exploring lauryl myristoleate as a potential therapeutic agent or as a lead compound for the development of novel anti-cancer or anti-inflammatory drugs.

III. Hypothetical Quantitative Data Summary

The following tables present hypothetical data that could be generated from the experimental protocols outlined below. These tables are for illustrative purposes to guide researchers in their experimental design and data presentation.

Table 1: Hypothetical IC50 Values of Lauryl Myristoleate on Various Cancer Cell Lines after 48-hour treatment.

Cell Line	Cancer Type	Hypothetical IC50 (µM)
MCF-7	Breast Cancer	75
PC-3	Prostate Cancer	60
HT-29	Colon Cancer	85
A549	Lung Cancer	110

Table 2: Hypothetical Effect of Lauryl Myristoleate on Apoptosis in PC-3 Prostate Cancer Cells (24-hour treatment).

Treatment	Concentration (µM)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
Vehicle Control	-	5.2 ± 0.8	3.1 ± 0.5
Lauryl Myristoleate	50	25.6 ± 2.1	15.4 ± 1.7
Lauryl Myristoleate	100	45.3 ± 3.5	28.9 ± 2.9

Table 3: Hypothetical Effect of Lauryl Myristoleate on Pro-inflammatory Cytokine Secretion by LPS-stimulated RAW 264.7 Macrophages (24-hour treatment).

Treatment	Concentration (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)
Vehicle Control	-	25.4 ± 3.1	15.8 ± 2.2
LPS (1 µg/mL)	-	1580.7 ± 120.5	1250.3 ± 98.7
LPS + Lauryl Myristoleate	25	1150.2 ± 95.3	980.1 ± 76.4
LPS + Lauryl Myristoleate	50	780.6 ± 65.9	650.5 ± 54.1
LPS + Lauryl Myristoleate	100	450.9 ± 42.1	380.7 ± 33.9

IV. Detailed Experimental Protocols

Protocol 1: Preparation of Lauryl Myristoleate for Cell Culture

Objective: To prepare a sterile stock solution of lauryl myristoleate for consistent and reproducible use in cell culture experiments.

Materials:

• Lauryl Myristoleate (powder)

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile, pyrogen-free microcentrifuge tubes

• Sterile filtration unit (0.22 µm pore size)

Procedure:

• Accurately weigh a desired amount of lauryl myristoleate powder in a sterile microcentrifuge tube.

• Add an appropriate volume of DMSO to dissolve the powder and create a high-concentration stock solution (e.g., 100 mM).

• Vortex thoroughly until the lauryl myristoleate is completely dissolved.

• Sterilize the stock solution by passing it through a 0.22 µm sterile filter into a new sterile tube.

• Aliquot the sterile stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C.

• For experiments, thaw an aliquot and dilute it to the desired final concentrations in the cell culture medium. Ensure the final DMSO concentration in the culture medium does not exceed a non-toxic level (typically ≤ 0.1%).

Protocol 2: Cell Viability Assessment using MTT Assay

Objective: To determine the cytotoxic effect of lauryl myristoleate on cultured cells and to calculate its IC50 value.

Materials:

• Cultured cells of interest

• 96-well cell culture plates

• Complete cell culture medium

• Lauryl myristoleate stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• MTT solvent (e.g., acidified isopropanol (B130326) or DMSO)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of lauryl myristoleate in a complete culture medium.

• Remove the overnight culture medium and replace it with the medium containing different concentrations of lauryl myristoleate. Include a vehicle control (medium with the same concentration of DMSO as the highest lauryl myristoleate concentration) and a no-treatment control.

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) in a humidified incubator at 37°C with 5% CO2.

• After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours until a purple formazan (B1609692) precipitate is visible.[5][6]

• Carefully remove the medium and add 100 µL of MTT solvent to each well to dissolve the formazan crystals.[5]

• Shake the plate gently for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 3: Apoptosis Detection using Annexin V/Propidium Iodide (PI) Staining

Objective: To quantify the percentage of apoptotic and necrotic cells induced by lauryl myristoleate treatment.

Materials:

• Cultured cells of interest

• 6-well cell culture plates

• Complete cell culture medium

• Lauryl myristoleate stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to adhere overnight.

• Treat the cells with various concentrations of lauryl myristoleate for the desired time. Include a vehicle control.

• Harvest the cells (including any floating cells in the medium) by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.[7]

• To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.[8]

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[7]

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.[9]

Protocol 4: Measurement of Pro-inflammatory Cytokines using ELISA

Objective: To quantify the effect of lauryl myristoleate on the secretion of pro-inflammatory cytokines (e.g., TNF-α, IL-6) from stimulated immune cells.

Materials:

• RAW 264.7 macrophage cells

• 24-well cell culture plates

• Complete cell culture medium

• Lauryl myristoleate stock solution

• Lipopolysaccharide (LPS)

• ELISA kits for TNF-α and IL-6

• Microplate reader

Procedure:

• Seed RAW 264.7 cells in 24-well plates and allow them to adhere.

• Pre-treat the cells with various concentrations of lauryl myristoleate for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include appropriate controls (no treatment, LPS alone, lauryl myristoleate alone).

• After incubation, collect the cell culture supernatants and centrifuge to remove any cell debris.

• Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions.[10][11] This typically involves coating a plate with a capture antibody, adding the supernatant, adding a detection antibody, followed by a substrate for color development.[10]

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the cytokine concentrations based on a standard curve generated from recombinant cytokines.[12]

V. Visualization of Postulated Signaling Pathways and Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the potential signaling pathways that lauryl myristoleate might modulate, based on the known actions of lauric acid and myristoleic acid, as well as a general experimental workflow.

Caption: Postulated signaling pathway for lauryl myristoleate-induced apoptosis, based on lauric acid.

Caption: Postulated mechanism of myristoleic acid-induced cell death in prostate cancer cells.

Caption: General experimental workflow for studying lauryl myristoleate in cell culture.

References

• 1. metabolon.com [metabolon.com]
• 2. researchgate.net [researchgate.net]
• 3. Cetyl myristoleate - Wikipedia [en.wikipedia.org]
• 4. nutrientinnovations.com [nutrientinnovations.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - KR [thermofisher.com]
• 8. Annexin V staining protocol for apoptosis : Abcam 제품 소개 [dawinbio.com]
• 9. phnxflow.com [phnxflow.com]
• 10. Cytokine Elisa [bdbiosciences.com]
• 11. h-h-c.com [h-h-c.com]
• 12. biomatik.com [biomatik.com]

Application Notes and Protocols: Formulation of Lauryl Myristoleate for Topical Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lauryl myristoleate (B1240118), an ester of lauryl alcohol and myristoleic acid, is a versatile emollient and formulation excipient with promising applications in topical drug delivery. Its favorable physicochemical properties, including its lightweight, non-greasy feel and good spreadability, make it an excellent candidate for enhancing the aesthetic appeal and patient compliance of topical formulations. More importantly, its lipid nature suggests a potential role in modulating drug penetration across the stratum corneum, the primary barrier of the skin.

These application notes provide a comprehensive overview of the formulation and characterization of Lauryl myristoleate-based systems for the topical delivery of active pharmaceutical ingredients (APIs). Detailed protocols for key experimental procedures are provided to guide researchers in the development and evaluation of such formulations.

Physicochemical Properties of Lauryl Myristoleate

Lauryl myristoleate is a clear, colorless to slightly yellowish liquid with a characteristic fatty odor. As a lipid ester, it is miscible with other oils and organic solvents but insoluble in water. Its primary functions in topical formulations include:

• Emollient: Softens and soothes the skin by preventing water loss.

• Solvent: Can dissolve lipophilic APIs, enhancing their incorporation into formulations.

• Penetration Enhancer: May facilitate the transport of drugs across the skin barrier.

• Texture Modifier: Contributes to a smooth and elegant feel of the final product.

Formulation Development with Lauryl Myristoleate

Lauryl myristoleate can be incorporated into various topical dosage forms, including creams, lotions, ointments, and microemulsions. The choice of formulation will depend on the specific API, desired release profile, and target skin condition. For the purpose of these notes, we will focus on a model anti-inflammatory drug, such as Ibuprofen (B1674241) or Ketoprofen (B1673614), due to their widespread use in topical pain and inflammation management.

Solubility Studies

A critical first step in formulation development is to determine the solubility of the API in Lauryl myristoleate and other key excipients. This information is crucial for developing a stable formulation with the desired drug loading.

Table 1: Illustrative Solubility of Model APIs in Various Solvents

Solvent	Ibuprofen Solubility (mg/mL)	Ketoprofen Solubility (mg/mL)
Lauryl Myristoleate	~150 (estimated)	~120 (estimated)
Isopropyl Myristate	125	100
Oleic Acid	>200	>150
Propylene Glycol	100	80
Water	<0.1	<0.1

Note: Data for Lauryl Myristoleate is estimated based on values for similar fatty acid esters. Actual solubility should be determined experimentally.

Formulation Examples

Formulation A: Ibuprofen Cream (5% w/w)

Ingredient	Function	% w/w
Ibuprofen	Active Pharmaceutical Ingredient	5.0
Lauryl Myristoleate	Emollient, Solvent, Penetration Enhancer	10.0
Cetearyl Alcohol	Thickener, Emulsion Stabilizer	8.0
Glyceryl Stearate	Emulsifier	4.0
Propylene Glycol	Humectant, Co-solvent	5.0
Polysorbate 80	Surfactant	2.0
Phenoxyethanol	Preservative	0.5
Purified Water	Vehicle	q.s. to 100

Formulation B: Ketoprofen Microemulsion (2% w/w)

Ingredient	Function	% w/w
Ketoprofen	Active Pharmaceutical Ingredient	2.0
Lauryl Myristoleate	Oil Phase	15.0
Polysorbate 80	Surfactant	30.0
Propylene Glycol	Co-surfactant	15.0
Purified Water	Aqueous Phase	q.s. to 100

Characterization of Lauryl Myristoleate Formulations

Once formulated, the delivery system must be thoroughly characterized to ensure its quality, stability, and performance.

Physical and Chemical Characterization

Table 2: Characterization Parameters for a Lauryl Myristoleate-Based Cream

Parameter	Method	Specification
Appearance	Visual Inspection	Homogeneous, white, smooth cream
pH	pH meter	4.5 - 6.5
Viscosity	Rotational Viscometer	20,000 - 50,000 cP at 25°C
Particle Size (for emulsions)	Laser Diffraction	1 - 20 µm (for 90% of droplets)
Drug Content	HPLC	95.0% - 105.0% of label claim

In Vitro Skin Permeation Studies

In vitro skin permeation testing using Franz diffusion cells is a standard method to evaluate the rate and extent of drug delivery from a topical formulation.[1][2]

Table 3: Illustrative In Vitro Skin Permeation Data for Ibuprofen Formulations

Formulation	Drug Flux (µg/cm²/h)	Enhancement Ratio*
Control (Ibuprofen in PG)	5.2 ± 0.8	1.0
Formulation A (with Lauryl Myristoleate)	15.6 ± 2.1	3.0

*Enhancement Ratio = Flux of Formulation A / Flux of Control

Stability Testing

Stability studies are essential to determine the shelf-life of the product under various storage conditions, as outlined by the International Council for Harmonisation (ICH) guidelines.[3][4][5][6][7]

Table 4: ICH Stability Testing Conditions

Study	Storage Condition	Minimum Time Period
Long-term	25°C ± 2°C / 60% RH ± 5% RH	12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

Experimental Protocols

Protocol for Solubility Determination

• Add an excess amount of the API to a known volume of Lauryl myristoleate in a sealed vial.

• Agitate the vial at a constant temperature (e.g., 25°C or 32°C) for 24-48 hours to ensure equilibrium is reached.

• Centrifuge the suspension to separate the undissolved API.

• Carefully withdraw an aliquot of the supernatant and dilute it with a suitable solvent.

• Analyze the concentration of the API in the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

Protocol for In Vitro Skin Permeation Study using Franz Diffusion Cells

• Prepare excised human or animal skin (e.g., porcine ear skin) and mount it on the Franz diffusion cell with the stratum corneum facing the donor compartment.[1][8]

• Fill the receptor compartment with a suitable receptor medium (e.g., phosphate-buffered saline with a solubilizing agent) and maintain the temperature at 32°C to mimic skin surface temperature.

• Apply a finite dose of the formulation to the skin surface in the donor compartment.

• At predetermined time intervals, withdraw samples from the receptor compartment and replace with fresh receptor medium.

• Analyze the concentration of the API in the collected samples using a validated analytical method (e.g., HPLC).

• Calculate the cumulative amount of drug permeated per unit area and plot it against time. The steady-state flux is determined from the slope of the linear portion of the curve.

Protocol for Viscosity Measurement

• Equilibrate the formulation to the desired temperature (e.g., 25°C).

• Use a calibrated rotational viscometer with a suitable spindle.

• Immerse the spindle into the formulation to the specified depth.

• Measure the viscosity at various rotational speeds to assess the rheological behavior (e.g., Newtonian, shear-thinning).

• Record the viscosity in centipoise (cP) or Pascal-seconds (Pa·s).

Visualization of Workflows and Mechanisms

Experimental Workflow

Figure 1: Experimental workflow for formulation and evaluation.

Signaling Pathway: NF-κB in Skin Inflammation

For a topical anti-inflammatory drug, a key target is often the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway, which plays a central role in the inflammatory response in the skin.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Transdermal self-permeation enhancement of ibuprofen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enhancement of ibuprofen solubility and skin permeation by conjugation with l-valine alkyl esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. cmuj.cmu.ac.th [cmuj.cmu.ac.th]
• 7. Evaluation of the in vitro human skin percutaneous absorption of ketoprofen in topical anhydrous and aqueous gels - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dujps.com [dujps.com]

Application Notes and Protocols for Fatty Acid Esters in Pharmaceutical Formulations

A Focus on Lauryl Myristate and Related Compounds as Excipients

For Researchers, Scientists, and Drug Development Professionals

Initial Note on Nomenclature: The term "lauryl myristoleate" is not a standard chemical nomenclature for a common pharmaceutical excipient. This document will focus on lauryl myristate and other structurally similar and functionally relevant fatty acid esters, such as isopropyl myristate and cetyl myristoleate (B1240118) , which are widely used in pharmaceutical formulations. It is presumed that the interest in "lauryl myristoleate" pertains to the broader class of fatty acid esters used as excipients.

Introduction to Fatty Acid Esters as Pharmaceutical Excipients

Fatty acid esters, such as lauryl myristate, isopropyl myristate, and cetyl myristoleate, are valuable non-ionic surfactants and emollients in pharmaceutical formulations, particularly in topical and transdermal drug delivery systems. Their utility stems from their ability to modify the physical properties of a formulation and to enhance the penetration of active pharmaceutical ingredients (APIs) through the skin barrier.

Key Applications:

• Penetration Enhancers: They facilitate the transport of drugs across the stratum corneum.

• Solubilizing Agents: They can increase the solubility of poorly water-soluble drugs.

• Emollients: They soften and soothe the skin, improving the sensory characteristics of topical products.

• Emulsion Stabilizers: They contribute to the stability of cream and lotion formulations.

• Anti-inflammatory Agents: Certain esters, like cetyl myristoleate, exhibit inherent anti-inflammatory properties.[1][2]

Physicochemical Properties and Safety Profile

Lauryl myristate and related esters are generally recognized as safe for use in cosmetic and pharmaceutical products.[3] They are characterized by their lipophilic nature and low toxicity.

Table 1: Physicochemical Properties of Selected Fatty Acid Esters

Property	Lauryl Myristate	Isopropyl Myristate	Cetyl Myristoleate
Chemical Formula	C₂₆H₅₂O₂[4][5]	C₁₇H₃₄O₂	C₃₀H₅₈O₂[1]
Molecular Weight	396.69 g/mol [5]	270.45 g/mol	450.79 g/mol [1]
Appearance	White solid	Colorless, odorless liquid	Waxy, white solid
Melting Point	18-23 °C	~6 °C	~40-50 °C
Boiling Point	268-311 °C	193 °C at 20 mmHg	-
Solubility	Insoluble in water; soluble in oils and organic solvents.	Soluble in most organic solvents; insoluble in water.	Insoluble in water; soluble in oils and organic solvents.

Safety and Toxicity:

The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of myristic acid and its esters, including lauryl myristate and isopropyl myristate, and concluded that they are safe as used in cosmetic and personal care products.[3] They are considered to have low acute oral and dermal toxicity.[3] While high concentrations of some esters might cause mild skin irritation, they are generally not considered sensitizers.[3]

Mechanism of Action as a Penetration Enhancer

The primary mechanism by which fatty acid esters like lauryl myristate and isopropyl myristate enhance skin penetration is through the disruption of the highly ordered lipid structure of the stratum corneum.[6] This disruption increases the fluidity of the lipid bilayers, creating more permeable pathways for drug molecules to diffuse through.

Caption: Proposed mechanism of fatty acid esters as skin penetration enhancers.

Quantitative Data on Performance

The effectiveness of fatty acid esters as excipients can be quantified through various in vitro and in vivo studies. The following tables summarize representative data from the literature.

Table 2: Enhancement of Drug Permeation by Fatty Acid Esters

Drug	Enhancer	Concentration (% w/w)	Enhancement Ratio (ER)	Reference
Naproxen	Isopropyl Myristate	Not specified	~26
Meloxicam	Isopropyl Myristate	10	~1.06
Lorazepam	Sodium Lauryl Sulfate (B86663)	5	11.30	[7]

Enhancement Ratio (ER) is the ratio of the drug flux with the enhancer to the drug flux without the enhancer.

Table 3: Solubility Enhancement of a Poorly Soluble Drug (Fenofibrate) by a Surfactant

Surfactant	Concentration (% w/v)	Solubility Enhancement Factor	Reference
Sodium Lauryl Sulfate	2	~2000	[8]

Experimental Protocols

Protocol for In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol is a standard method to evaluate the permeation of an API from a topical formulation through a skin membrane.

Caption: Workflow for an in vitro skin permeation study.

Materials:

• Franz diffusion cells[9]

• Skin membrane (e.g., excised human or animal skin, such as porcine ear skin)[10][11]

• Receptor solution (e.g., phosphate-buffered saline, PBS)[9]

• Test formulation containing the API and excipient

• Control formulation (without the enhancer)

• Water bath with circulator

• Magnetic stirrers

• Syringes and needles for sampling

• Analytical instrument (e.g., HPLC) for drug quantification[12]

Procedure:

• Skin Preparation: Prepare the skin membrane to a uniform thickness (e.g., using a dermatome) and cut it into sections to fit the Franz diffusion cells.[10]

• Cell Assembly: Mount the skin membrane between the donor and receptor compartments of the Franz cell, ensuring the stratum corneum side faces the donor compartment.[9]

• Receptor Chamber: Fill the receptor chamber with degassed receptor solution, ensuring no air bubbles are trapped beneath the skin. Place a small magnetic stir bar in the receptor chamber.[9]

• Equilibration: Place the assembled cells in a water bath maintained at 32°C to simulate skin surface temperature and allow the system to equilibrate.[9]

• Dosing: Apply a precise amount of the test formulation to the skin surface in the donor chamber.[9]

• Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot of the receptor solution for analysis and replace it with an equal volume of fresh, pre-warmed receptor solution to maintain sink conditions.[9]

• Analysis: Quantify the concentration of the API in the collected samples using a validated analytical method like HPLC.[12]

• Data Analysis: Plot the cumulative amount of drug permeated per unit area against time. The steady-state flux (Jss) is determined from the slope of the linear portion of the curve. The permeability coefficient (Kp) and enhancement ratio (ER) can then be calculated.

Protocol for Determining the Solubility of an API in an Excipient

This protocol is used to determine the saturation solubility of an API in a liquid or semi-solid excipient like lauryl myristate.

Materials:

• Active Pharmaceutical Ingredient (API)

• Excipient (e.g., lauryl myristate)

• Vials with screw caps

• Shaking incubator or magnetic stirrer with a hot plate

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• Analytical balance

• Analytical instrument (e.g., HPLC or UV-Vis spectrophotometer)

Procedure:

• Sample Preparation: Add an excess amount of the API to a known volume or weight of the excipient in a vial.[13]

• Equilibration: Tightly cap the vials and place them in a shaking incubator set at a constant temperature (e.g., 25°C or 32°C) for a sufficient time (e.g., 24-72 hours) to ensure equilibrium is reached.[14][15]

• Phase Separation: After equilibration, centrifuge the vials at high speed to separate the undissolved API from the saturated solution.[16]

• Sample Collection: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed.

• Filtration: Filter the aliquot through a syringe filter to remove any remaining undissolved API.[16]

• Dilution and Analysis: Accurately dilute the filtered saturated solution with a suitable solvent and determine the concentration of the API using a validated analytical method.[13]

• Calculation: Calculate the solubility of the API in the excipient, typically expressed as mg/mL or % w/w.

Protocol for Stability Testing of a Topical Formulation

This protocol outlines the steps for assessing the physical and chemical stability of a cream or lotion containing a fatty acid ester.

Materials:

• Test formulation in its final packaging

• Stability chambers set to specific temperature and humidity conditions (e.g., 25°C/60% RH, 40°C/75% RH for accelerated testing)[17]

• Viscometer

• pH meter

• Microscope

• Analytical instrument (e.g., HPLC) for API content analysis

Procedure:

• Sample Storage: Place the packaged formulation samples in the stability chambers.

• Testing Intervals: At specified time points (e.g., 0, 1, 3, and 6 months for accelerated testing), remove samples for analysis.[18]

• Physical Evaluation: Assess the physical properties of the formulation, including:

  • Appearance: Color, odor, and phase separation.

  • pH: Measure the pH of the formulation.[19]

  • Viscosity: Measure the viscosity to detect changes in consistency.[19]

  • Microscopic Examination: Observe for changes in globule size or crystal growth.

• Chemical Evaluation:

  • API Content: Determine the concentration of the API using a validated analytical method to assess for degradation.

  • Degradation Products: Analyze for the presence of any degradation products.[20]

• Data Analysis: Compare the results at each time point to the initial data to evaluate the stability of the formulation under the tested conditions.

Cetyl Myristoleate: A Fatty Acid Ester with Anti-inflammatory Properties

Cetyl myristoleate (CMO) is a unique fatty acid ester that has been investigated for its potential anti-inflammatory and joint health benefits.[21][22] Unlike other fatty acid esters that primarily function as formulation aids, CMO is often the active ingredient itself.

Proposed Mechanism of Action:

The anti-inflammatory effects of cetyl myristoleate are thought to be mediated through the modulation of arachidonic acid metabolism. It is hypothesized to inhibit the enzymes cyclooxygenase (COX) and lipoxygenase (LOX), thereby reducing the production of pro-inflammatory prostaglandins (B1171923) and leukotrienes.[1][23]

Caption: Proposed anti-inflammatory signaling pathway of cetyl myristoleate.

Quantitative Data on Anti-inflammatory Effects:

Studies in animal models have demonstrated the anti-arthritic properties of cetyl myristoleate. For instance, in a murine model of collagen-induced arthritis, intraperitoneal injections of CM at doses of 450 and 900 mg/kg resulted in a significantly lower incidence of the disease.[24][25] Oral administration of 20 mg/kg per day also showed a reduction in the incidence of arthritis.[24][25]

Conclusion

Fatty acid esters like lauryl myristate are versatile and safe excipients that play a crucial role in the development of effective pharmaceutical formulations, especially for topical and transdermal applications. Their ability to enhance drug penetration, improve solubility, and contribute to the overall elegance and stability of a product makes them invaluable tools for formulators. Furthermore, specific esters like cetyl myristoleate offer therapeutic benefits, expanding their utility beyond that of a simple excipient. The protocols and data presented in these application notes provide a framework for the rational selection and evaluation of these important pharmaceutical ingredients.

References

• 1. Cetyl myristoleate - Wikipedia [en.wikipedia.org]
• 2. Articles [globalrx.com]
• 3. cosmeticsinfo.org [cosmeticsinfo.org]
• 4. Lauryl Myristate | C26H52O2 | CID 74881 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. larodan.com [larodan.com]
• 6. Study of the influence of the penetration enhancer isopropyl myristate on the nanostructure of stratum corneum lipid model membranes using neutron diffraction and deuterium labelling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The enhancement effect of surfactants on the penetration of lorazepam through rat skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dissolution and solubility behavior of fenofibrate in sodium lauryl sulfate solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. alterlab.co.id [alterlab.co.id]
• 10. Stepwise Protocols for Preparation and Use of Porcine Ear Skin for in Vitro Skin Permeation Studies Using Franz Diffusion Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 13. Solubility Determination: What Is The Purpose And Approach To Solubility Studies? [dowdevelopmentlabs.com]
• 14. who.int [who.int]
• 15. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 16. m.youtube.com [m.youtube.com]
• 17. ijprajournal.com [ijprajournal.com]
• 18. researchgate.net [researchgate.net]
• 19. ijpsdronline.com [ijpsdronline.com]
• 20. scispace.com [scispace.com]
• 21. caringsunshine.com [caringsunshine.com]
• 22. nutrientinnovations.com [nutrientinnovations.com]
• 23. myristol.com [myristol.com]
• 24. researchgate.net [researchgate.net]
• 25. Synthesis of cetyl myristoleate and evaluation of its therapeutic efficacy in a murine model of collagen-induced arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]

Analytical methods for quantifying Lauryl myristoleate in mixtures

Application Note: Quantitative Analysis of Lauryl Myristoleate (B1240118)

Introduction

Lauryl myristoleate is a fatty acid ester, specifically an ester of lauric acid and myristoleic acid, commonly utilized as an emollient and skin-conditioning agent in cosmetics and personal care products. Its concentration in formulations is critical for product efficacy and quality control. This document provides detailed protocols for the quantification of Lauryl myristoleate in various mixtures using Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), tailored for researchers, scientists, and professionals in drug development and cosmetic science.

Method 1: Direct Quantification by Gas Chromatography with Flame Ionization Detection (GC-FID)

Gas chromatography is a highly effective technique for the analysis of volatile and semi-volatile compounds like fatty acid esters.[1] GC-FID is widely used for its robustness, reproducibility, and low cost, making it suitable for routine analysis.[2] For long-chain esters such as Lauryl myristoleate, direct analysis without chemical derivatization is often feasible.[1]

Experimental Protocol: GC-FID

This protocol is synthesized from established methods for analyzing fatty acid esters.[1][3][4]

• Sample Preparation (Solvent Extraction)

  • Accurately weigh approximately 100 mg of the sample (e.g., cream, lotion) into a 15 mL glass centrifuge tube.

  • Add 5 mL of GC-grade hexane (B92381) or dichloromethane (B109758) to the tube.[1]

  • Vortex the mixture vigorously for 2-3 minutes to ensure the complete extraction of Lauryl myristoleate into the solvent.[1]

  • Centrifuge the sample at 3000 rpm for 10 minutes to separate any insoluble matrix components.

  • Carefully transfer the supernatant (the clear hexane layer) into a clean vial. If particulates are present, filter the extract through a 0.45 µm PTFE syringe filter.

  • The sample is now ready for injection into the GC system.

• Instrumental Conditions

  • System: Gas Chromatograph with Flame Ionization Detector (GC-FID).

  • Column: A polar capillary column such as a BPX70 or a similar cyanopropyl-based phase is recommended for fatty acid ester analysis (e.g., 30 m x 0.25 mm ID x 0.25 µm film thickness).[3]

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.2 mL/min).[4]

  • Injector Temperature: 250 °C.[4]

  • Detector Temperature: 260 °C.[4]

  • Injection Volume: 1 µL.

  • Split Ratio: 1:20.[4]

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: Increase to 240 °C at a rate of 10 °C/min.[4]

    • Hold: Hold at 240 °C for 10 minutes.

• Calibration and Quantification

  • Prepare a stock solution of a pure Lauryl myristoleate standard in hexane.

  • Create a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of the samples.

  • Inject each standard to generate a calibration curve by plotting peak area against concentration.

  • Quantify Lauryl myristoleate in the prepared samples by comparing their peak areas to the calibration curve.

Workflow for Direct GC-FID Analysis

Caption: Workflow for the direct quantification of Lauryl myristoleate by GC-FID.

Quantitative Data for GC-Based Methods

The following table summarizes typical performance data for GC-based analysis of fatty acids and their esters. Data for Lauryl myristoleate is not widely published, so values for similar analytes are provided as a reference.

Parameter	Value	Analyte / Method	Source
Linearity (R²)	≥ 0.9995	Lauric Acid & Acylglycerols / GC-FID	[5]
Limit of Detection (LOD)	0.033 - 0.260 mg/mL	Lauric Acid & Acylglycerols / GC-FID	[5]
Limit of Quantification (LOQ)	0.099 - 0.789 mg/mL	Lauric Acid & Acylglycerols / GC-FID	[5]
Linearity (R²)	> 0.9998	Various FAMEs / GC-FID	[4]
LOD (FAMEs)	0.21 - 0.54 µg/mL	Various FAMEs / GC-FID	[4]
LOQ (FAMEs)	0.63 - 1.63 µg/mL	Various FAMEs / GC-FID	[4]

Method 2: Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile alternative, particularly for mixtures containing non-volatile components. Since Lauryl myristoleate lacks a strong UV chromophore, detectors like Evaporative Light Scattering (ELSD) or Refractive Index (RI) are more suitable.

Experimental Protocol: HPLC-ELSD

This protocol is based on general methods for analyzing lipids and acylglycerols.[5][6]

• Sample Preparation

  • Accurately weigh approximately 100 mg of the sample into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with a suitable solvent mixture, such as acetonitrile/isopropanol (50:50 v/v).

  • Vortex or sonicate to ensure complete dissolution.

  • Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

• Instrumental Conditions

  • System: HPLC with an Evaporative Light Scattering Detector (ELSD).

  • Column: A reverse-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is commonly used.[7]

  • Mobile Phase: A gradient elution is often required to separate lipids.

    • Solvent A: Acetonitrile

    • Solvent B: Isopropanol/Hexane (e.g., 80:20 v/v)

  • Gradient Program:

    • 0-10 min: 100% A to 50% A / 50% B

    • 10-20 min: Hold at 50% A / 50% B

    • 20-25 min: 50% A / 50% B to 100% A (return to initial)

    • 25-30 min: Re-equilibration at 100% A

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40 °C.[8]

  • ELSD Settings:

    • Nebulizer Temperature: 40 °C

    • Evaporator Temperature: 60 °C

    • Gas Flow (Nitrogen): 1.5 L/min

• Calibration and Quantification

  • Prepare a stock solution and a series of calibration standards of Lauryl myristoleate in the mobile phase solvent.

  • The response from an ELSD is often non-linear, requiring a logarithmic transformation. A log-log calibration curve (log peak area vs. log concentration) is typically used to achieve linearity.[6]

  • Inject standards and samples to quantify the analyte.

Workflow for HPLC-ELSD Analysis

Caption: Workflow for the quantification of Lauryl myristoleate by HPLC-ELSD.

Quantitative Data for HPLC-Based Methods

The following table summarizes typical performance data for HPLC-based analysis of related compounds.

Parameter	Value	Analyte / Method	Source
Linearity (R²)	> 0.99	FAMEs & Acylglycerols / HPLC-UV	[8][9]
Repeatability (RSD)	< 3%	FAMEs & Acylglycerols / HPLC-UV	[8][9]
Linearity (R²)	≥ 0.9971	Lauric Acid & Acylglycerols / HPLC-ELSD	[5]
LOD	0.040 - 0.421 mg/mL	Lauric Acid & Acylglycerols / HPLC-ELSD	[5]
LOQ	0.122 - 1.277 mg/mL	Lauric Acid & Acylglycerols / HPLC-ELSD	[5]
LOD	0.12 µg	N-methyl glucamine / HPLC-ELSD	[6]

Method 3: Analysis via Transesterification to Fatty Acid Methyl Esters (FAMEs)

For complex matrices or when the goal is to determine the total fatty acid profile, Lauryl myristoleate can be quantified by first converting it to its constituent fatty acid methyl esters (FAMEs), laurate and myristoleate, which are then analyzed by GC.[3] This is a common and standardized approach for fatty acid analysis.[10]

Experimental Protocol: Transesterification

This protocol uses a common acid-catalyzed method.[10][11]

• Lipid Extraction: Extract total lipids from the sample using a chloroform/methanol (B129727) method (e.g., Folch or Bligh & Dyer).[10]

• Derivatization to FAMEs:

  • Dry the lipid extract under a stream of nitrogen.

  • Add 2 mL of 1% sulfuric acid in methanol (methanolic H₂SO₄) to the dried extract.[11]

  • Seal the tube and heat at 70-90 °C for 1-2 hours.

  • Cool the reaction mixture to room temperature.

  • Add 1 mL of hexane and 1 mL of deionized water, then vortex for 1 minute.

  • Centrifuge to separate the layers. The top hexane layer contains the FAMEs.

  • Carefully transfer the hexane layer to a GC vial for analysis using the GC-FID conditions described in Method 1.

• Quantification:

  • Use a certified FAME reference mixture (e.g., Supelco 37 Component FAME Mix) to identify the retention times for methyl laurate and methyl myristoleate.[4]

  • Quantify the individual FAMEs against their respective calibration curves. The concentration of Lauryl myristoleate can be calculated from the stoichiometric relationship.

Workflow for FAMEs Analysis by GC-FID

Caption: Workflow for FAMEs analysis via transesterification followed by GC-FID.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Optimization and comparison of GC-FID and HPLC-ELSD methods for determination of lauric acid, mono-, di-, and trilaurins in modified coconut oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Environmentally evaluated HPLC-ELSD method to monitor enzymatic synthesis of a non-ionic surfactant - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A novel RP-HPLC refractive index detector method development and validation for determination of trace-level alcohols (un-sulfated) in sodium lauryl sulfate raw material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]
• 9. researchgate.net [researchgate.net]
• 10. jfda-online.com [jfda-online.com]
• 11. researchgate.net [researchgate.net]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Determination of Lauryl Myristoleate

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Lauryl Myristoleate, a wax ester commonly used in the cosmetic and pharmaceutical industries. Due to the non-chromophoric nature of Lauryl Myristoleate, this method employs a Refractive Index (RI) detector, which is universally sensitive to non-volatile analytes. The described method is isocratic, utilizing a reversed-phase C18 column to achieve efficient separation and reliable quantification. This document provides a comprehensive protocol, including sample preparation, chromatographic conditions, and data analysis, intended for researchers, scientists, and professionals in drug development and quality control.

Introduction

Lauryl Myristoleate is an ester of lauryl alcohol and myristoleic acid, finding application as an emollient, thickener, and formulation aid in various topical products. Accurate and precise quantification of Lauryl Myristoleate is crucial for ensuring product quality, stability, and batch-to-batch consistency. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique for the separation and quantification of individual components in a mixture.[1] Given that Lauryl Myristoleate lacks a significant UV-absorbing chromophore, conventional UV detection is not optimal.[2] Therefore, a Refractive Index (RI) detector, which measures the difference in the refractive index between the mobile phase and the analyte, provides a suitable alternative for its detection.[2][3] This application note presents a straightforward and reliable reversed-phase HPLC method for the determination of Lauryl Myristoleate.

Experimental

Instrumentation and Materials

• HPLC System: An isocratic HPLC system equipped with a pump, autosampler, column oven, and a Refractive Index (RI) detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Solvents: HPLC grade acetonitrile (B52724) and water.

• Standard: Lauryl Myristoleate (purity ≥ 98%).

Chromatographic Conditions

A summary of the optimized HPLC conditions is presented in the table below.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : Water (95:5, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	35°C
Detector	Refractive Index (RI) Detector
Detector Temp.	35°C
Run Time	Approximately 15 minutes

Protocols

Standard Solution Preparation

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Lauryl Myristoleate standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

• Working Standards: Prepare a series of working standard solutions by serial dilution of the stock solution with the mobile phase to achieve concentrations ranging from 50 µg/mL to 500 µg/mL.

Sample Preparation

• Sample Weighing: Accurately weigh a representative amount of the sample matrix expected to contain Lauryl Myristoleate.

• Extraction: Dissolve the sample in a known volume of acetonitrile. The sample concentration should be adjusted to fall within the calibration range of the working standards.[4]

• Filtration: Filter the sample solution through a 0.45 µm PTFE syringe filter to remove any particulate matter before injection into the HPLC system.[4]

HPLC Analysis Workflow

Figure 1. Experimental workflow for the HPLC analysis of Lauryl Myristoleate.

Results and Discussion

The developed isocratic reversed-phase HPLC method with RI detection provides a simple and effective means for the quantification of Lauryl Myristoleate. The use of a C18 column with a mobile phase of acetonitrile and water allows for good retention and peak shape for this lipophilic ester.[1] The RI detector is well-suited for this analysis due to the lack of a UV chromophore in the analyte.[2]

A typical chromatogram would show a well-resolved peak for Lauryl Myristoleate at a retention time determined by the specific column and conditions used. The method should be validated to ensure it meets the requirements for its intended application.

Method Validation Summary

The following table summarizes the typical validation parameters that should be assessed for this method.

Parameter	Specification
Linearity (R²)	≥ 0.995
Precision (%RSD)	≤ 2.0%
Accuracy (% Recovery)	98.0% - 102.0%
Limit of Detection (LOD)	To be determined experimentally
Limit of Quantification (LOQ)	To be determined experimentally

Conclusion

The HPLC method described in this application note is suitable for the routine quality control and quantitative analysis of Lauryl Myristoleate in various formulations. The use of a reversed-phase C18 column with an isocratic mobile phase and a Refractive Index detector provides a reliable, robust, and straightforward analytical solution. Proper method validation should be performed to ensure the results are accurate and precise for the intended use.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. A Simple Quantitative Approach for the Determination of Long and Medium Chain Lipids in Bio-relevant Matrices by High Performance Liquid Chromatography with Refractive Index Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 4. drawellanalytical.com [drawellanalytical.com]

Application Notes and Protocols: Development of Lauryl Myristoleate-Based Nanoemulsions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the development of oil-in-water (O/W) nanoemulsions utilizing lauryl myristoleate (B1240118) as the core lipid phase. This document outlines the potential applications, formulation strategies, and detailed experimental protocols for the preparation, characterization, and in vitro evaluation of these nanoemulsions.

Introduction to Lauryl Myristoleate Nanoemulsions

Lauryl myristoleate is an ester formed from lauryl alcohol and myristoleic acid. Myristoleic acid, a monounsaturated omega-5 fatty acid, has demonstrated biological activities, including cytotoxic effects against cancer cells and the ability to modulate signaling pathways involved in bone metabolism and hair growth.[1][2][3] Nanoemulsions are nanocarrier systems that can enhance the solubility, stability, and bioavailability of lipophilic compounds like lauryl myristoleate.[4] By encapsulating lauryl myristoleate in a nanoemulsion, its therapeutic potential can be more effectively harnessed.

Potential Applications:

• Oncology: The cytotoxic properties of myristoleic acid suggest that lauryl myristoleate nanoemulsions could be investigated as a potential delivery system for cancer therapy. Esterases, which are often overexpressed in cancer cells, may hydrolyze the lauryl myristoleate, releasing the active myristoleic acid intracellularly.[5]

• Dermatology and Cosmetics: Myristoleic acid has been shown to promote anagen signaling in dermal papilla cells, suggesting a potential role in stimulating hair growth.[6] Lauryl myristoleate nanoemulsions could be formulated into topical preparations for addressing hair loss.

• Bone Metabolism: The inhibitory effect of myristoleic acid on osteoclast formation indicates its potential in the management of bone-related disorders.[1]

Physicochemical Properties and Formulation Considerations

While specific experimental data for lauryl myristoleate is limited, its physicochemical properties can be estimated based on its constituent parts, lauryl alcohol and myristoleic acid, and similar esters like cetyl myristoleate and lauryl oleate (B1233923).

Table 1: Estimated Physicochemical Properties of Lauryl Myristoleate and Related Compounds

Property	Lauryl Myristoleate (Estimated)	Lauryl Alcohol	Myristoleic Acid	Cetyl Myristoleate	Lauryl Oleate
Molecular Formula	C26H50O2	C12H26O	C14H26O2	C30H58O2	C30H58O2
Molecular Weight ( g/mol )	394.67	186.34	226.36	450.78	450.78
Appearance	Likely a colorless to pale yellow liquid or waxy solid	Colorless liquid	Colorless oil	Waxy solid	Colorless to yellowish liquid
Density (g/cm³)	~0.85 (estimated)	~0.83	~0.90	-	~0.86
Melting Point (°C)	Low (estimated)	24	-4	20-22	1-3
Boiling Point (°C)	>200 (estimated)	259	144 (at 10 mmHg)	-	>200
Solubility in Water	Insoluble	Insoluble	Insoluble	Insoluble	Insoluble
Required HLB (for O/W emulsion)	10-12 (estimated)	14	-	-	11

Data for lauryl alcohol and lauryl oleate from various chemical supplier databases. Data for myristoleic acid and cetyl myristoleate from PubChem and other scientific literature. The properties for lauryl myristoleate are estimations based on its structure and data from related compounds.

Formulation Strategy:

Based on the estimated required Hydrophilic-Lipophilic Balance (HLB) of 10-12, a blend of non-ionic surfactants is recommended to achieve a stable oil-in-water nanoemulsion. A combination of a low HLB surfactant (e.g., Sorbitan Oleate - Span™ 80, HLB = 4.3) and a high HLB surfactant (e.g., Polysorbate 80 - Tween® 80, HLB = 15) allows for fine-tuning of the overall HLB of the surfactant system to match the oil phase.

Experimental Protocols

Preparation of Lauryl Myristoleate Nanoemulsion (High-Energy Homogenization)

This protocol describes the preparation of a 1% (w/w) lauryl myristoleate nanoemulsion using a high-pressure homogenizer.

Materials:

• Lauryl Myristoleate (oil phase)

• Polysorbate 80 (Tween® 80)

• Sorbitan Oleate (Span™ 80)

• Deionized water (aqueous phase)

Equipment:

• High-pressure homogenizer

• Magnetic stirrer and stir bar

• Beakers and graduated cylinders

• Analytical balance

Procedure:

• Prepare the Oil Phase:

  • Weigh 1.0 g of lauryl myristoleate.

  • Weigh the required amounts of Tween® 80 and Span™ 80 to achieve the desired total surfactant concentration (e.g., 5% w/w) and HLB value (e.g., 11). For example, to achieve an HLB of 11 with a 5% surfactant concentration, you would use approximately 3.18 g of Tween® 80 and 1.82 g of Span™ 80.

  • Mix the lauryl myristoleate and surfactants in a beaker.

• Prepare the Aqueous Phase:

  • Weigh 94.0 g of deionized water into a separate beaker.

• Form a Coarse Emulsion:

  • While stirring the aqueous phase with a magnetic stirrer, slowly add the oil phase.

  • Continue stirring for 30 minutes to form a coarse emulsion.

• High-Pressure Homogenization:

  • Pass the coarse emulsion through the high-pressure homogenizer for a specified number of cycles (e.g., 5-10 cycles) at a set pressure (e.g., 15,000 psi).

  • Collect the resulting nanoemulsion.

• Storage:

  • Store the nanoemulsion in a sealed container at 4°C.

Characterization of the Nanoemulsion

3.2.1. Droplet Size, Polydispersity Index (PDI), and Zeta Potential

• Principle: Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter of the nanoemulsion droplets and the PDI, which indicates the width of the size distribution. Zeta potential measurement determines the surface charge of the droplets, which is an indicator of colloidal stability.

• Procedure:

  • Dilute the nanoemulsion sample with deionized water (e.g., 1:100 v/v) to avoid multiple scattering effects.

  • Transfer the diluted sample to a disposable cuvette.

  • Measure the droplet size, PDI, and zeta potential using a Zetasizer instrument at 25°C.

  • Perform measurements in triplicate.

Table 2: Typical Characterization Parameters for Fatty Acid Ester-Based Nanoemulsions

Parameter	Typical Range	Significance
Droplet Size (nm)	50 - 200	Influences stability, bioavailability, and cellular uptake
Polydispersity Index (PDI)	< 0.3	Indicates a narrow and uniform size distribution
Zeta Potential (mV)	> |±20|	Indicates good electrostatic stability, preventing droplet aggregation

3.2.2. Drug Loading and Encapsulation Efficiency

This protocol is for nanoemulsions where a hydrophobic drug is co-encapsulated with lauryl myristoleate.

• Principle: The amount of drug encapsulated within the nanoemulsion is determined by separating the free, unencapsulated drug from the nanoemulsion and quantifying the drug in either fraction.

• Procedure (using ultrafiltration):

  • Place a known amount of the drug-loaded nanoemulsion into an ultrafiltration device (e.g., with a molecular weight cutoff of 10 kDa).

  • Centrifuge the device to separate the aqueous phase containing free drug from the nanoemulsion.

  • Quantify the amount of free drug in the filtrate using a suitable analytical method (e.g., HPLC, UV-Vis spectrophotometry).

  • Calculate the Drug Loading (DL) and Encapsulation Efficiency (EE) using the following formulas:

  • DL (%) = (Weight of drug in nanoemulsion / Weight of nanoemulsion) x 100

  • EE (%) = (Weight of drug in nanoemulsion / Initial weight of drug) x 100

In Vitro Drug Release Study

• Principle: The release of a hydrophobic drug from the nanoemulsion is assessed over time using a dialysis method.

• Procedure:

  • Place a known volume (e.g., 1 mL) of the drug-loaded nanoemulsion into a dialysis bag (e.g., with a molecular weight cutoff of 12-14 kDa).

  • Immerse the dialysis bag in a release medium (e.g., phosphate-buffered saline, pH 7.4, containing a small percentage of a solubilizing agent like Tween® 80 to maintain sink conditions) at 37°C with constant stirring.

  • At predetermined time intervals, withdraw aliquots of the release medium and replace with an equal volume of fresh medium.

  • Quantify the amount of drug released into the medium using a suitable analytical method.

  • Plot the cumulative percentage of drug released versus time.

In Vitro Cytotoxicity Assay (MTT Assay)

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.

• Procedure:

  • Seed cells (e.g., a cancer cell line like MCF-7 or a normal cell line like NIH/3T3) in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the lauryl myristoleate nanoemulsion and a blank nanoemulsion (without lauryl myristoleate) for a specified time (e.g., 24, 48, or 72 hours).

  • After the incubation period, add MTT solution to each well and incubate for 3-4 hours to allow the formation of formazan (B1609692) crystals by viable cells.

  • Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a specialized reagent).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the cell viability as a percentage of the untreated control cells.

Potential Signaling Pathway Modulation

Myristoleic acid, the fatty acid component of lauryl myristoleate, has been reported to activate the Wnt/β-catenin and ERK signaling pathways in dermal papilla cells, which are crucial for hair follicle development and the anagen (growth) phase of the hair cycle.[6] It is hypothesized that lauryl myristoleate nanoemulsions, after cellular uptake and enzymatic hydrolysis, could release myristoleic acid and subsequently modulate these pathways.

Conclusion

Lauryl myristoleate-based nanoemulsions represent a promising platform for the delivery of the biologically active fatty acid, myristoleic acid. These application notes provide a foundational framework for the formulation, characterization, and in vitro evaluation of such systems. Further research is warranted to fully elucidate the physicochemical properties of lauryl myristoleate and to explore the in vivo efficacy and safety of these nanoemulsions for their potential therapeutic and cosmetic applications.

References

• 1. metabolon.com [metabolon.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. lipidmaps.org [lipidmaps.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Myristoleic Acid Promotes Anagen Signaling by Autophagy through Activating Wnt/β-Catenin and ERK Pathways in Dermal Papilla Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Incorporating Lauryl Myristoleate in Biocompatible Polymer Matrices

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the incorporation of Lauryl Myristoleate (B1240118) into biocompatible polymer matrices. This document is intended to guide researchers in leveraging the unique properties of this fatty acid ester to enhance drug delivery systems, improve polymer processability, and modulate the physicochemical characteristics of biocompatible materials.

Introduction to Lauryl Myristoleate

Lauryl Myristoleate is the ester of lauryl alcohol and myristoleic acid. It is a waxy solid at room temperature and possesses properties that make it an attractive candidate for various applications in the pharmaceutical and biomedical fields. Its chemical structure (dodecyl (Z)-tetradec-9-enoate) imparts both lipophilic and flexible characteristics.[1] In cosmetic and personal care products, related compounds like lauryl myristyl alcohol are used for their emollient, emulsion stabilizing, and viscosity controlling properties.[2][3][4] These characteristics are also highly valuable in the formulation of biocompatible polymer matrices for drug delivery and medical devices.

Physicochemical Properties of a Related Compound (Lauryl Myristate):

Property	Value	Reference
IUPAC Name	dodecyl tetradecanoate
Molecular Formula	C26H52O2
Molecular Weight	396.69 g/mol	[5]
CAS Number	2040-64-4	[5]
Appearance	White to slightly yellowish waxy solid	Inferred from related compounds
Solubility	Insoluble in water	Inferred from related compounds

Applications in Biocompatible Polymer Matrices

The incorporation of Lauryl Myristoleate into biocompatible polymers such as Poly(lactic-co-glycolic acid) (PLGA) and Chitosan can offer several advantages:

• Plasticizer: Fatty acid esters can act as plasticizers, increasing the flexibility and workability of brittle polymers like PLGA. This is achieved by reducing the glass transition temperature (Tg) of the polymer.

• Processing Aid: In polymer processing techniques like extrusion, Lauryl Myristoleate can act as a lubricant, reducing friction and improving the flow of the polymer melt.

• Drug Delivery Modifier: By altering the hydrophobicity and permeability of the polymer matrix, Lauryl Myristoleate can modulate the release kinetics of encapsulated drugs. It can be particularly useful for creating sustained-release formulations.

• Penetration Enhancer: For topical and transdermal drug delivery systems, fatty acid esters can enhance the penetration of active pharmaceutical ingredients (APIs) through the skin.

Experimental Protocols

The following are detailed protocols for incorporating Lauryl Myristoleate into PLGA and Chitosan matrices and for their subsequent characterization.

Protocol 1: Incorporation of Lauryl Myristoleate into PLGA Films using Solvent Casting

This protocol describes the preparation of PLGA films containing Lauryl Myristoleate as a plasticizer and drug delivery modifier.

Materials:

• Poly(lactic-co-glycolic acid) (PLGA) (specify lactide:glycolide ratio and molecular weight)

• Lauryl Myristoleate

• Dichloromethane (DCM) or a suitable solvent for PLGA

• Model drug (e.g., Ibuprofen, Curcumin)

• Glass petri dish

• Magnetic stirrer and stir bar

• Vacuum oven

Procedure:

• Polymer Solution Preparation: Dissolve a known amount of PLGA in DCM to achieve a specific concentration (e.g., 10% w/v). Stir the solution using a magnetic stirrer until the polymer is completely dissolved.

• Incorporation of Lauryl Myristoleate and Drug:

  • Weigh the desired amount of Lauryl Myristoleate to achieve the target concentration (e.g., 5%, 10%, 15% w/w of PLGA).

  • Weigh the desired amount of the model drug.

  • Add both the Lauryl Myristoleate and the model drug to the PLGA solution.

  • Continue stirring until all components are fully dissolved and the solution is homogeneous.

• Film Casting:

  • Pour the solution into a clean, level glass petri dish.

  • Cover the petri dish with a perforated aluminum foil to allow for slow solvent evaporation.

  • Leave the setup in a fume hood at room temperature for 24-48 hours to allow the solvent to evaporate completely.

• Drying:

  • Once the film appears dry, place the petri dish in a vacuum oven at a temperature slightly above the boiling point of the solvent (e.g., 40°C for DCM) for at least 24 hours to remove any residual solvent.

• Film Characterization:

  • Carefully peel the film from the petri dish.

  • Proceed with characterization techniques as described in Section 4.

Experimental Workflow for PLGA Film Preparation

Solvent casting workflow for PLGA films.

Protocol 2: Preparation of Lauryl Myristoleate-loaded Chitosan Nanoparticles by Ionic Gelation

This protocol details the fabrication of Chitosan nanoparticles encapsulating a model drug, with Lauryl Myristoleate incorporated to modulate drug release.

Materials:

• Low molecular weight Chitosan

• Acetic acid

• Sodium tripolyphosphate (TPP)

• Lauryl Myristoleate

• Ethanol

• Model drug (hydrophobic, e.g., Paclitaxel)

• Deionized water

• Ultrasonic bath/probe sonicator

• High-speed centrifuge

Procedure:

• Chitosan Solution Preparation:

  • Dissolve Chitosan in a 1% (v/v) acetic acid solution to a final concentration of, for example, 2 mg/mL. Stir overnight to ensure complete dissolution.

  • Adjust the pH of the Chitosan solution to 4.5-5.0 using 1M NaOH.

• Drug and Lauryl Myristoleate Solution:

  • Dissolve the hydrophobic model drug and Lauryl Myristoleate in a minimal amount of ethanol. The amount of Lauryl Myristoleate can be varied (e.g., 10%, 20% w/w of Chitosan).

• Nanoparticle Formation:

  • Add the ethanolic solution of the drug and Lauryl Myristoleate dropwise to the Chitosan solution while stirring vigorously.

  • Sonicate the mixture for 5-10 minutes to ensure a fine dispersion.

  • Prepare an aqueous solution of TPP (e.g., 1 mg/mL).

  • Add the TPP solution dropwise to the Chitosan mixture under continuous stirring. Nanoparticles will form spontaneously via ionic gelation.

  • Continue stirring for 30 minutes.

• Purification:

  • Centrifuge the nanoparticle suspension at high speed (e.g., 15,000 rpm) for 30 minutes.

  • Discard the supernatant and resuspend the nanoparticle pellet in deionized water.

  • Repeat the centrifugation and resuspension step twice to remove unreacted reagents.

• Lyophilization (Optional):

  • For long-term storage, the purified nanoparticle suspension can be frozen and lyophilized. A cryoprotectant (e.g., trehalose) may be added before freezing.

• Nanoparticle Characterization:

  • Proceed with characterization as outlined in Section 4.

Sustained release with Lauryl Myristoleate.

Potential Effects on Signaling Pathways

Lipid-based delivery systems, including those incorporating fatty acid esters, can influence cellular signaling pathways. While specific data for Lauryl Myristoleate is limited, related compounds have been shown to modulate inflammatory pathways. For instance, cetyl myristoleate is suggested to decrease the production of prostaglandins (B1171923) and leukotrienes by inhibiting the lipoxygenase and cyclooxygenase pathways. The incorporation of Lauryl Myristoleate into a drug delivery system could potentially lead to synergistic effects if the encapsulated drug also targets inflammatory pathways.

Hypothesized Signaling Pathway Interaction:

Potential inhibition of inflammatory pathways.

Safety and Biocompatibility

While specific toxicological data for Lauryl Myristoleate is not extensively available, related fatty acid esters are generally considered safe for cosmetic and topical use. [6]The safety data sheet for Lauryl Laurate, a similar compound, indicates it is not classified as a dangerous substance. [7]However, for any new formulation intended for biomedical applications, comprehensive biocompatibility testing according to ISO 10993 standards is mandatory. This includes cytotoxicity, sensitization, and irritation tests.

Conclusion

Lauryl Myristoleate presents a promising excipient for the development of advanced drug delivery systems based on biocompatible polymers. Its ability to act as a plasticizer, processing aid, and drug release modulator makes it a versatile tool for formulation scientists. The protocols and characterization techniques outlined in these application notes provide a solid foundation for researchers to explore the full potential of Lauryl Myristoleate in their specific applications. Further research is warranted to fully elucidate its biocompatibility profile and its specific interactions with various polymer systems and active pharmaceutical ingredients.

References

• 1. PubChemLite - Lauryl myristoleate (C26H50O2) [pubchemlite.lcsb.uni.lu]
• 2. LAURYL MYRISTYL ALCOHOL - Ataman Kimya [atamanchemicals.com]
• 3. cosmileeurope.eu [cosmileeurope.eu]
• 4. rockchemicalsinc.com [rockchemicalsinc.com]
• 5. larodan.com [larodan.com]
• 6. cosmeticsinfo.org [cosmeticsinfo.org]
• 7. makingcosmetics.com [makingcosmetics.com]

Technical Notes & Optimization

Technical Support Center: Improving the Stability of Lauryl Myristoleate Formulations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Lauryl Myristoleate (B1240118) formulations. The information is presented in a question-and-answer format to directly address common stability challenges.

Troubleshooting Guides

Issue 1: Phase Separation in Emulsions (Creaming or Coalescence)

Question: My Lauryl Myristoleate emulsion is separating into layers. What are the likely causes and how can I fix it?

Answer: Phase separation in emulsions is a common issue and can be attributed to several factors.[1][2] The primary mechanisms are creaming (rising of the dispersed phase) and coalescence (merging of droplets).

Potential Causes and Solutions:

• Inadequate Homogenization: Large and non-uniform droplet sizes accelerate phase separation.

  • Solution: Increase homogenization speed or duration to reduce droplet size. Aim for a narrow particle size distribution, ideally in the low micron or sub-micron range.[3][4]

• Incorrect Emulsifier System: The type and concentration of the emulsifier are critical for stabilizing the oil-water interface.

  • Solution:

    • Ensure the Hydrophile-Lipophile Balance (HLB) of your emulsifier system is appropriate for an oil-in-water (O/W) or water-in-oil (W/O) emulsion containing Lauryl Myristoleate.

    • Consider using a combination of emulsifiers for enhanced stability.

    • Optimize the emulsifier concentration; too little will not provide adequate coverage, while too much can lead to micelle formation and instability.

• Inappropriate Viscosity: Low viscosity of the continuous phase allows for easier movement and aggregation of droplets.

  • Solution: Increase the viscosity of the continuous phase by adding thickeners or rheology modifiers like natural gums (e.g., xanthan gum) or synthetic polymers.

• Suboptimal pH: The pH of the formulation can affect the charge on the emulsifier and the oil droplets, influencing electrostatic repulsion.

  • Solution: Adjust the pH to a range where the emulsifier is most effective and electrostatic repulsion is maximized. For many non-ionic surfactant systems, a pH near neutral is often optimal, but this should be determined experimentally.[5]

Issue 2: Changes in Viscosity Over Time

Question: The viscosity of my Lauryl Myristoleate formulation is decreasing (or increasing) during storage. What could be the cause?

Answer: Changes in viscosity indicate alterations in the formulation's internal structure.

Potential Causes and Solutions:

• Flocculation: Droplets may be weakly clumping together, which can initially increase viscosity. Over time, this can lead to coalescence and a subsequent decrease in viscosity as the emulsion breaks.

  • Solution: Improve the repulsive forces between droplets by optimizing the emulsifier system and pH.

• Coalescence: The merging of droplets leads to a decrease in their number and an increase in their size, which typically reduces viscosity.

  • Solution: This is a sign of significant instability. Re-evaluate the emulsifier system, homogenization process, and consider adding stabilizers.

• Degradation of Thickeners: Some natural polymers used as thickeners can be susceptible to microbial or enzymatic degradation, leading to a loss of viscosity.

  • Solution: Ensure your preservative system is effective. Consider using synthetic polymers that are less prone to degradation.

• Crystallization: Lauryl Myristoleate, being a waxy ester, may crystallize at lower temperatures, leading to an increase in viscosity.

  • Solution: Store the formulation at a controlled temperature. The addition of a co-emulsifier or a solvent can sometimes inhibit crystallization.

Issue 3: Development of Off-Odors or Changes in pH

Question: My formulation containing Lauryl Myristoleate has developed a rancid smell and the pH has dropped. What is happening?

Answer: This is a strong indication of chemical degradation of the Lauryl Myristoleate, likely through hydrolysis and/or oxidation.

Potential Causes and Solutions:

• Hydrolysis: The ester bond in Lauryl Myristoleate can be broken by water, especially at non-neutral pH and elevated temperatures, forming lauryl alcohol and myristic acid. The increase in myristic acid will lower the pH.

  • Solution:

    • Maintain the formulation pH in a range that minimizes the hydrolysis rate. For many esters, this is in the slightly acidic to neutral range (pH 4-7).

    • Avoid high temperatures during manufacturing and storage.

• Oxidation: Unsaturated fatty acid esters are susceptible to oxidation, which can produce volatile compounds with rancid odors. While Lauryl Myristoleate is derived from saturated fatty acids, trace amounts of unsaturated fatty acids may be present, or other components in the formulation may be oxidizing.

  • Solution:

    • Add antioxidants to the formulation. Common choices for lipid-based systems include tocopherol (Vitamin E), butylated hydroxytoluene (BHT), and ascorbyl palmitate.

    • Protect the formulation from light by using opaque packaging.

    • Minimize headspace oxygen in the packaging by flushing with an inert gas like nitrogen.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of instability in Lauryl Myristoleate emulsions?

A1: The most common cause of physical instability is the coalescence of oil droplets due to an inadequate emulsifier system or improper homogenization, leading to phase separation. Chemical instability, primarily hydrolysis and oxidation, can also occur, leading to changes in pH and odor.

Q2: What type of emulsifier is best for Lauryl Myristoleate?

A2: The choice of emulsifier depends on whether you are creating an oil-in-water (O/W) or water-in-oil (W/O) emulsion. For O/W emulsions, which are more common in cosmetic and pharmaceutical creams and lotions, emulsifiers with a higher HLB value (typically 8-18) are suitable. For W/O emulsions, low HLB emulsifiers (typically 3-6) are used. Often, a combination of a high and low HLB emulsifier provides the best stability.

Q3: How does pH affect the stability of Lauryl Myristoleate formulations?

A3: The pH can significantly impact both physical and chemical stability. It can alter the surface charge of the oil droplets, affecting the repulsive forces that prevent aggregation. Extreme pH values (highly acidic or alkaline) can also accelerate the hydrolysis of the ester bond in Lauryl Myristoleate, leading to its degradation.

Q4: What antioxidants can be used to prevent the oxidation of Lauryl Myristoleate?

A4: While Lauryl Myristoleate is a saturated ester and less prone to oxidation than unsaturated esters, trace impurities or other oils in the formulation can be susceptible. Effective antioxidants for lipid-based systems include:

• Tocopherol (Vitamin E): A natural, oil-soluble antioxidant.

• Butylated Hydroxytoluene (BHT): A synthetic antioxidant commonly used in cosmetics and pharmaceuticals.

• Ascorbyl Palmitate: An oil-soluble form of Vitamin C.

Q5: What analytical techniques are recommended for stability testing of Lauryl Myristoleate formulations?

A5: A comprehensive stability testing program should include:

• Visual Observation: For signs of phase separation, color change, or crystallization.

• Microscopy: To observe droplet size and morphology.

• Particle Size Analysis: Using techniques like laser diffraction to quantify changes in droplet size distribution over time.[3][4][6][7]

• Viscosity Measurement: To monitor changes in the formulation's rheology.

• pH Measurement: To detect changes due to hydrolysis.

• High-Performance Liquid Chromatography (HPLC): To quantify the concentration of Lauryl Myristoleate and detect the formation of degradation products.[8][9][10][11]

Data Presentation

Table 1: General Parameters for Enhancing Emulsion Stability

Parameter	Recommended Range/Action	Rationale
Droplet Size	1-10 µm (for macroemulsions)	Smaller droplets have a lower tendency to coalesce.
<1 µm (for nanoemulsions)
pH	4.0 - 7.0	Minimizes ester hydrolysis.
Antioxidant Conc.	0.01% - 0.2% (e.g., Tocopherol, BHT)	Prevents oxidative degradation.
Storage Temp.	20-25°C (Room Temperature)	Avoids temperature-induced coalescence and degradation.

Table 2: Example of a Stability Testing Protocol

Test	Method	Specification (Example)
Appearance	Visual Inspection	Homogeneous, white, smooth cream
pH	pH meter	5.0 - 6.5
Viscosity	Rotational Viscometer	10,000 - 15,000 cP
Particle Size	Laser Diffraction	D(v,0.5) < 5 µm
Assay (Lauryl Myristoleate)	HPLC	95.0% - 105.0% of initial concentration

Experimental Protocols

Protocol 1: Determination of Lauryl Myristoleate Content by HPLC

This is a general method and may require optimization for specific formulations.

• Instrumentation: High-Performance Liquid Chromatograph with a UV or a universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of Acetonitrile and Water.

  • Gradient Program (Example): Start with 70% Acetonitrile, ramp to 100% Acetonitrile over 10 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detector Wavelength: Lauryl myristoleate does not have a strong chromophore, so UV detection at low wavelengths (e.g., 205-215 nm) might be possible, but a universal detector is preferred.

• Sample Preparation:

  • Accurately weigh a portion of the formulation.

  • Dissolve and extract the Lauryl Myristoleate using a suitable solvent in which it is freely soluble, such as isopropanol (B130326) or a mixture of chloroform (B151607) and methanol.

  • Use sonication or vortexing to ensure complete extraction.

  • Centrifuge or filter the sample to remove insoluble excipients.

  • Dilute the supernatant/filtrate to a suitable concentration with the mobile phase.

• Standard Preparation: Prepare a stock solution of Lauryl Myristoleate reference standard in the same solvent as the sample and dilute to create a series of calibration standards.

• Analysis: Inject the standards and samples and quantify the Lauryl Myristoleate peak based on the calibration curve.

Protocol 2: Accelerated Stability (Forced Degradation) Study

Forced degradation studies help to identify potential degradation products and establish the stability-indicating nature of the analytical methods.[1][5][12]

• Acid Hydrolysis: Mix the formulation with 0.1 M HCl and heat at 60-80°C for a specified time (e.g., 2, 4, 8 hours). Neutralize before analysis.

• Base Hydrolysis: Mix the formulation with 0.1 M NaOH and heat at 60-80°C for a specified time. Neutralize before analysis.

• Oxidation: Treat the formulation with a solution of hydrogen peroxide (e.g., 3-30%) at room temperature or slightly elevated temperature.

• Thermal Degradation: Store the formulation at an elevated temperature (e.g., 60-80°C) for several days.

• Photostability: Expose the formulation to light according to ICH Q1B guidelines.

Analyze the stressed samples by HPLC to observe the degradation of Lauryl Myristoleate and the appearance of new peaks corresponding to degradation products.

Mandatory Visualization

Caption: Chemical degradation pathways of Lauryl Myristoleate.

Caption: Troubleshooting workflow for emulsion instability.

References

• 1. An Industry Perspective on Forced Degradation Studies of Biopharmaceuticals: Survey Outcome and Recommendations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hydrolysis kinetics of the prodrug myristyl nicotinate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. horiba.com [horiba.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Particle size distributions and particle size alterations in microemulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. HPLC method for simultaneous determination of impurities and degradation products in Cardiazol [pharmacia.pensoft.net]
• 10. researchgate.net [researchgate.net]
• 11. First derivative spectrophotometric, TLC-densitometric, and HPLC determination of acebutolol HCL in presence of its acid-induced degradation product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Forced degradation studies: Regulatory guidance, characterization of drugs, and their degradation products - a review | Semantic Scholar [semanticscholar.org]

Technical Support Center: Overcoming Solubility Challenges of Lauryl Myristoleate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered with Lauryl Myristoleate in aqueous solutions during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Lauryl Myristoleate and why is it poorly soluble in water?

Lauryl Myristoleate is an ester formed from lauryl alcohol and myristoleic acid. Its long hydrocarbon chains make it a highly lipophilic and nonpolar molecule, leading to very low solubility in polar solvents like water. This inherent hydrophobicity causes it to precipitate or form an immiscible layer in aqueous solutions.

Q2: What are the primary methods to solubilize Lauryl Myristoleate for in vitro and in vivo experiments?

The main strategies to enhance the aqueous solubility of Lauryl Myristoleate include:

• Co-solvents: Using a water-miscible organic solvent to dissolve the compound before diluting it in an aqueous buffer.

• Surfactants: Employing surfactants to form micelles that encapsulate the lipophilic Lauryl Myristoleate.

• Cyclodextrins: Forming inclusion complexes where the hydrophobic Lauryl Myristoleate is encapsulated within the cyclodextrin (B1172386) cavity.

• Lipid-Based Formulations: Incorporating Lauryl Myristoleate into lipid-based systems like liposomes, nanoemulsions, or solid lipid nanoparticles (SLNs).

Q3: My Lauryl Myristoleate precipitates when I add my stock solution to the aqueous buffer. What should I do?

This is a common issue known as "crashing out." Potential solutions include:

• Slowing the addition: Add the stock solution dropwise to the aqueous buffer while vortexing or stirring vigorously.

• Increasing the co-solvent concentration: If using a co-solvent, you may need to increase its final concentration in the aqueous solution. However, be mindful of potential solvent toxicity in cell-based assays.

• Using a different solubilization method: If co-solvents fail, consider using surfactants, cyclodextrins, or lipid-based formulations which can offer better stability.[1][2]

• Heating the solution: Gently warming the aqueous buffer may help, but ensure the temperature is not detrimental to your experiment or the stability of other components.

Q4: Are there any safety concerns I should be aware of when working with Lauryl Myristoleate?

Based on available data for similar fatty acid esters, Lauryl Myristoleate is expected to have low acute toxicity.[3] However, as with any chemical, it is important to follow standard laboratory safety procedures, including wearing appropriate personal protective equipment (PPE). For specific safety information, always refer to the material safety data sheet (MSDS) provided by the supplier.

Troubleshooting Guides

Issue 1: Cloudiness or Precipitation After Dilution

Potential Cause	Troubleshooting Step	Expected Outcome
Low Solubility in Co-solvent/Aqueous Mixture	Increase the proportion of the organic co-solvent (e.g., DMSO, ethanol) in the final solution. Note the potential for solvent-induced artifacts in biological assays.	A clear, homogenous solution.
"Crashing Out" During Dilution	Add the stock solution of Lauryl Myristoleate to the aqueous buffer slowly and with vigorous stirring or vortexing.	Minimized precipitation and a more uniform dispersion.
Temperature Effects	Gently warm the aqueous buffer before and during the addition of the Lauryl Myristoleate stock solution.	Improved solubility and a clear solution.
Incorrect pH	For ionizable compounds, adjusting the pH of the aqueous buffer can increase solubility.[2] While Lauryl Myristoleate is not readily ionizable, this can be a factor for other formulation components.	Enhanced solubility if pH affects other components influencing the formulation.

Issue 2: Phase Separation Over Time

Potential Cause	Troubleshooting Step	Expected Outcome
Unstable Emulsion/Suspension	If using a surfactant, ensure the concentration is above the critical micelle concentration (CMC) to form stable micelles.	A stable, clear, or slightly opalescent solution without visible phase separation.
Insufficient Mixing Energy	For nanoemulsions, ensure adequate high-energy mixing (e.g., ultrasonication, high-pressure homogenization) is applied during preparation.[4]	Formation of a stable nanoemulsion with a uniform droplet size.
Inappropriate Surfactant or Co-surfactant	Experiment with different surfactants or a combination of a surfactant and a co-surfactant to improve the stability of the formulation.[5]	A stable formulation that remains homogenous for the duration of the experiment.
Ostwald Ripening	In emulsions, larger droplets can grow at the expense of smaller ones, leading to instability. Optimize the oil and surfactant concentrations.	A more stable emulsion with a consistent droplet size distribution over time.

Data Presentation

Table 1: Representative Solubility of Long-Chain Fatty Acid Esters in Common Solvents

Solvent	Solubility Category	Estimated Solubility Range (mg/mL)
Water	Practically Insoluble	< 0.01
Ethanol (B145695)	Soluble	> 100
Methanol	Soluble	> 100
Dimethyl Sulfoxide (DMSO)	Soluble	> 100
Acetone	Soluble	> 100
Chloroform	Freely Soluble	> 100
Hexane	Freely Soluble	> 100

Table 2: Critical Micelle Concentration (CMC) of Common Non-Ionic Surfactants

Surfactant	Abbreviation	Approximate CMC in Water (mM)
Polysorbate 20	Tween® 20	0.059
Polysorbate 80	Tween® 80	0.012
Polyoxyethylene (23) lauryl ether	Brij® 35	0.09
Triton™ X-100	-	0.2-0.9

Experimental Protocols

Protocol 1: Solubilization using a Co-solvent (Ethanol)

Objective: To prepare a 10 mM stock solution of Lauryl Myristoleate in ethanol and a 100 µM working solution in a buffered aqueous solution.

Materials:

• Lauryl Myristoleate

• Ethanol (anhydrous)

• Phosphate-buffered saline (PBS), pH 7.4

• Sterile microcentrifuge tubes

• Vortex mixer

Methodology:

• Prepare a 10 mM Stock Solution:

  • Weigh an appropriate amount of Lauryl Myristoleate and place it in a sterile microcentrifuge tube.

  • Add the required volume of anhydrous ethanol to achieve a 10 mM concentration.

  • Vortex vigorously until the Lauryl Myristoleate is completely dissolved. This is your stock solution.

• Prepare a 100 µM Working Solution:

  • Warm the PBS to 37°C to aid in solubilization.

  • In a separate sterile tube, add the required volume of the 10 mM Lauryl Myristoleate stock solution to the pre-warmed PBS to achieve a final concentration of 100 µM.

  • Immediately vortex the solution for at least 30 seconds to ensure rapid and uniform dispersion.

  • Visually inspect the solution for any signs of precipitation or cloudiness. If the solution is not clear, consider further dilution or an alternative solubilization method.

Protocol 2: Solubilization using a Surfactant (Tween® 80)

Objective: To prepare a 100 µM aqueous solution of Lauryl Myristoleate using Tween® 80.

Materials:

• Lauryl Myristoleate

• Tween® 80

• Phosphate-buffered saline (PBS), pH 7.4

• Sterile microcentrifuge tubes

• Vortex mixer

• Water bath sonicator

Methodology:

• Prepare a Lauryl Myristoleate/Surfactant Mixture:

  • In a sterile microcentrifuge tube, add the required amount of Lauryl Myristoleate.

  • Add Tween® 80 at a 1:5 to 1:10 (w/w) ratio of Lauryl Myristoleate to surfactant.

  • Vortex to mix the Lauryl Myristoleate and Tween® 80 into a paste or viscous liquid.

• Hydration and Micelle Formation:

  • Add pre-warmed (37°C) PBS to the mixture to achieve the final desired concentration of 100 µM Lauryl Myristoleate.

  • Vortex vigorously for 1-2 minutes.

  • Sonicate the solution in a water bath sonicator for 5-10 minutes to facilitate micelle formation and ensure complete solubilization.

  • The resulting solution should be clear to slightly opalescent.

Protocol 3: Solubilization using Cyclodextrin (Hydroxypropyl-β-cyclodextrin)

Objective: To prepare a 100 µM aqueous solution of Lauryl Myristoleate using Hydroxypropyl-β-cyclodextrin (HP-β-CD) via the kneading method.

Materials:

• Lauryl Myristoleate

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Mortar and pestle

• Vortex mixer

• 0.22 µm syringe filter

Methodology:

• Kneading to Form Inclusion Complex:

  • Weigh an appropriate molar ratio of Lauryl Myristoleate and HP-β-CD (typically 1:1 to 1:2) and place them in a mortar.

  • Add a small amount of deionized water dropwise to form a thick paste.

  • Knead the paste thoroughly with the pestle for 30-60 minutes.

• Drying and Reconstitution:

  • Dry the resulting paste (e.g., in a vacuum oven at a low temperature) to obtain a solid powder.

  • Dissolve the powdered inclusion complex in the desired aqueous buffer to achieve the final concentration of 100 µM Lauryl Myristoleate.

  • Vortex until the powder is completely dissolved.

  • Filter the solution through a 0.22 µm syringe filter to remove any non-complexed Lauryl Myristoleate or aggregates.

Protocol 4: Preparation of a Lauryl Myristoleate Nanoemulsion

Objective: To prepare an oil-in-water (o/w) nanoemulsion of Lauryl Myristoleate.[4][6]

Materials:

• Lauryl Myristoleate (oil phase)

• Medium-chain triglyceride (MCT) oil (co-oil, optional)

• Lecithin (B1663433) (surfactant)

• Poloxamer 188 (co-surfactant/stabilizer)

• Glycerol (B35011) (optional, for tonicity)

• Deionized water (aqueous phase)

• High-speed homogenizer or ultrasonicator

Methodology:

• Prepare the Oil and Aqueous Phases:

  • Oil Phase: Dissolve Lauryl Myristoleate (and MCT oil if used) and lecithin in a small amount of a volatile organic solvent (e.g., ethanol) and then evaporate the solvent to leave a lipid film. Alternatively, directly mix the molten lipids if they are solid at room temperature.

  • Aqueous Phase: Dissolve Poloxamer 188 and glycerol (if used) in deionized water.

• Form a Coarse Emulsion:

  • Heat both the oil and aqueous phases to the same temperature (e.g., 60-70°C).

  • Add the aqueous phase to the oil phase and homogenize using a high-speed homogenizer for 5-10 minutes to form a coarse emulsion.

• Nanoemulsion Formation:

  • Subject the coarse emulsion to high-energy emulsification using an ultrasonicator or a high-pressure homogenizer until a translucent nanoemulsion is formed.

  • Cool the nanoemulsion to room temperature.

  • The final product can be characterized for droplet size, polydispersity index, and zeta potential.

Visualizations

Caption: A general experimental workflow for solubilizing Lauryl Myristoleate using a co-solvent.

Caption: A simplified diagram of the TLR4 signaling pathway potentially activated by lauric acid.[3]

References

• 1. m.youtube.com [m.youtube.com]
• 2. US6818026B2 - Process for producing fatty acid esters and fuels comprising fatty acid ester - Google Patents [patents.google.com]
• 3. Reciprocal modulation of Toll-like receptor-4 signaling pathways involving MyD88 and phosphatidylinositol 3-kinase/AKT by saturated and polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. Lipid-Based Nanoformulations for Drug Delivery: An Ongoing Perspective - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Lauryl Myristoleate Synthesis

Welcome to the technical support center for the synthesis of Lauryl Myristoleate (B1240118). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing Lauryl Myristoleate?

A1: Lauryl myristoleate, a wax ester, is typically synthesized through two primary routes: chemical esterification and enzymatic catalysis.

• Chemical Esterification: This method involves the direct reaction of lauryl alcohol with myristoleic acid, often in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid, and typically requires elevated temperatures.[1][2] The removal of water, a byproduct of the reaction, is crucial to drive the equilibrium towards a higher yield of the ester.[3][4]

• Enzymatic Synthesis: This approach utilizes lipases as biocatalysts to facilitate the esterification reaction.[1][5] Enzymatic synthesis is known for its high specificity, which minimizes side reactions, and operates under milder conditions, which can be advantageous for sensitive substrates.[1][6] Immobilized enzymes are often used to simplify catalyst recovery and reuse.[5]

Q2: I am experiencing a low yield of Lauryl Myristoleate. What are the potential causes and how can I troubleshoot this?

A2: Low yield is a common issue in esterification reactions. Several factors can contribute to this problem. Please refer to the troubleshooting guide below for a systematic approach to identifying and resolving the issue.

Q3: How can I purify the synthesized Lauryl Myristoleate?

A3: After the synthesis, the crude product mixture will likely contain unreacted starting materials, catalyst, and byproducts. A multi-step purification process is typically required. This may involve:

• Neutralization: If an acid catalyst was used, it should be neutralized with a weak base.

• Washing: The organic layer should be washed with water or brine to remove any remaining water-soluble impurities.

• Drying: The organic layer is then dried over an anhydrous salt like magnesium sulfate (B86663) or sodium sulfate.

• Solvent Removal: The solvent is removed under reduced pressure using a rotary evaporator.

• Chromatography: For high purity, column chromatography is often employed to separate the desired ester from any remaining impurities.

Q4: What is the importance of removing water from the reaction mixture during chemical esterification?

A4: The esterification of lauryl alcohol and myristoleic acid is a reversible reaction that produces water as a byproduct.[2] According to Le Chatelier's principle, the presence of water in the reaction mixture can shift the equilibrium back towards the reactants, thereby reducing the yield of the ester. Therefore, continuous removal of water, for example by using a Dean-Stark apparatus or by carrying out the reaction under vacuum, is a critical step to drive the reaction to completion and maximize the yield of Lauryl Myristoleate.[4]

Troubleshooting Guide

This guide addresses the common problem of low synthesis yield in a question-and-answer format.

Problem: Low Yield of Lauryl Myristoleate

Question	Possible Cause	Suggested Solution
1. Did the reaction go to completion?	The reaction may not have reached equilibrium or may be proceeding too slowly.	- Increase Reaction Time: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time. - Increase Temperature: For chemical synthesis, cautiously increasing the temperature can enhance the reaction rate. However, be mindful of potential side reactions or degradation at excessively high temperatures.[7] For enzymatic synthesis, ensure the temperature is within the optimal range for the specific lipase (B570770) used, as high temperatures can denature the enzyme.[6]
2. Is the catalyst active and used in the correct amount?	The catalyst may be inactive, or the concentration might be suboptimal.	- Catalyst Quality: Ensure the catalyst is fresh and has been stored correctly. For enzymatic synthesis, check the activity of the lipase. - Catalyst Concentration: The optimal catalyst concentration can vary. For chemical synthesis, a typical range is 1-5% by weight of the reactants. For enzymatic synthesis, the enzyme loading should be optimized as too little will result in a slow reaction, while too much may not be cost-effective.
3. Are the reactant concentrations and molar ratio optimal?	An inappropriate molar ratio of lauryl alcohol to myristoleic acid can limit the yield.	- Molar Ratio: While a 1:1 molar ratio is stoichiometric, using a slight excess of one reactant (often the less expensive one) can shift the equilibrium towards the product side. Experiment with different molar ratios (e.g., 1:1.1, 1:1.2) to find the optimum for your specific conditions.
4. Was water effectively removed during the reaction (for chemical synthesis)?	As mentioned in the FAQs, water is a byproduct that can inhibit the forward reaction.	- Water Removal Techniques: Employ a Dean-Stark apparatus, molecular sieves, or conduct the reaction under a vacuum to continuously remove water as it is formed.[4]
5. Are there issues with the purity of the starting materials?	Impurities in the lauryl alcohol or myristoleic acid can interfere with the reaction.	- Purity Check: Verify the purity of your reactants using appropriate analytical techniques (e.g., GC, NMR). If necessary, purify the starting materials before use.

Data Presentation: Illustrative Yields under Various Conditions

The following table provides an illustrative summary of how different reaction parameters can influence the yield of Lauryl Myristoleate. This data is hypothetical and intended to demonstrate general trends observed in wax ester synthesis. Actual results will vary depending on the specific experimental setup.

Synthesis Method	Catalyst	Temperature (°C)	Molar Ratio (Alcohol:Acid)	Reaction Time (h)	Illustrative Yield (%)
Chemical	Sulfuric Acid (2%)	80	1:1	4	75
Chemical	Sulfuric Acid (2%)	100	1:1	4	85
Chemical	Sulfuric Acid (2%)	100	1:1.2	4	92
Chemical	p-Toluenesulfonic Acid (3%)	110 (with water removal)	1:1.1	6	95
Enzymatic	Immobilized Lipase	50	1:1	24	80
Enzymatic	Immobilized Lipase	60	1:1	24	90
Enzymatic	Immobilized Lipase	60	1:2	24	95
Enzymatic	Immobilized Lipase	70	1:1	24	85 (potential enzyme denaturation)

Experimental Protocols

Protocol 1: Chemical Synthesis of Lauryl Myristoleate via Fischer Esterification

Materials:

• Myristoleic acid

• Lauryl alcohol

• p-Toluenesulfonic acid monohydrate (catalyst)

• Toluene (B28343) (solvent)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Hexane (B92381) and Ethyl Acetate (B1210297) (for chromatography)

• Silica (B1680970) gel

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine myristoleic acid (1 equivalent), lauryl alcohol (1.1 equivalents), and p-toluenesulfonic acid monohydrate (0.05 equivalents).

• Add a sufficient amount of toluene to dissolve the reactants.

• Heat the reaction mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Monitor the reaction progress by TLC (e.g., using a 9:1 hexane:ethyl acetate mobile phase). The reaction is typically complete when no more water is collected in the Dean-Stark trap (approximately 4-6 hours).

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude Lauryl Myristoleate by column chromatography on silica gel using a hexane/ethyl acetate gradient.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the final product.

Protocol 2: Enzymatic Synthesis of Lauryl Myristoleate

Materials:

• Myristoleic acid

• Lauryl alcohol

• Immobilized lipase (e.g., Novozym 435)

• Solvent (e.g., hexane or solvent-free)

• Molecular sieves (optional, for water removal)

Procedure:

• In a temperature-controlled shaker flask, combine myristoleic acid (1 equivalent) and lauryl alcohol (1.2 equivalents). For a solvent-based reaction, add an appropriate volume of hexane.

• Add the immobilized lipase (typically 5-10% by weight of the total substrates).

• If operating in a solvent-free system, consider adding molecular sieves to adsorb the water produced.

• Incubate the reaction mixture at the optimal temperature for the chosen lipase (e.g., 60 °C) with constant agitation (e.g., 200 rpm).

• Monitor the reaction progress over time by taking small aliquots and analyzing them by GC or HPLC.

• Once the reaction has reached the desired conversion (typically 24-48 hours), stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with solvent and reused.

• If a solvent was used, remove it under reduced pressure.

• The resulting product is often of high purity, but if further purification is needed, column chromatography can be performed as described in the chemical synthesis protocol.

Visualizations

Caption: General workflow for the synthesis and purification of Lauryl Myristoleate.

Caption: Troubleshooting flowchart for addressing low yield in Lauryl Myristoleate synthesis.

References

• 1. apc-as.com [apc-as.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. WO2008123847A2 - Commercial method for production of room temperature-liquid cetyl myristoleate - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Enzymatic synthesis of monolaurin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. microbiologyjournal.org [microbiologyjournal.org]
• 7. researchgate.net [researchgate.net]

Troubleshooting Lauryl myristoleate quantification in complex samples

Welcome to the technical support center for the quantification of lauryl myristoleate (B1240118) in complex samples. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in quantifying lauryl myristoleate in complex matrices like biological fluids or cosmetic formulations?

A1: The main challenges include matrix effects, where other components in the sample interfere with the ionization of lauryl myristoleate, leading to inaccurate quantification.[1][2] Co-elution with other structurally similar lipids can also occur, making it difficult to distinguish and accurately measure the target analyte.[3][4] Additionally, the stability of the ester during sample preparation and analysis can be a concern.[5]

Q2: Which analytical technique is better for lauryl myristoleate quantification: Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)?

A2: Both techniques can be used, but the choice depends on the specific requirements of your assay.

• GC-MS is a robust technique, particularly for volatile and semi-volatile compounds. Lauryl myristoleate can be analyzed directly by GC-MS, often with high-temperature methods.[2][4] However, derivatization to a more volatile form, such as a fatty acid methyl ester (FAME), may sometimes be employed, adding a step to sample preparation.[6]

• LC-MS/MS is highly sensitive and selective and is often preferred for complex matrices as it can minimize matrix effects through Multiple Reaction Monitoring (MRM).[1] It also avoids the need for derivatization and is suitable for less volatile compounds.

Q3: What are the characteristic mass spectral fragments of lauryl myristoleate that can be used for its identification and quantification?

A3: In positive ion electrospray ionization (ESI) LC-MS/MS, lauryl myristoleate will typically form a protonated molecule [M+H]⁺ or adducts with sodium [M+Na]⁺ or ammonium (B1175870) [M+NH₄]⁺. The fragmentation of the precursor ion will yield characteristic product ions corresponding to the loss of the fatty acid or fatty alcohol chains. For lauryl myristoleate (C₂₆H₅₂O₂), the protonated molecule has an m/z of 397.7. Key fragment ions would arise from the cleavage of the ester bond.

In GC-MS with electron ionization (EI), the molecular ion may be weak or absent. Characteristic fragments will be observed corresponding to the fatty acid and fatty alcohol moieties.[7]

Q4: How can I minimize matrix effects in my analysis?

A4: To minimize matrix effects, several strategies can be employed:

• Effective Sample Preparation: Use techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove interfering matrix components such as phospholipids.[8][9]

• Chromatographic Separation: Optimize your chromatographic method to separate lauryl myristoleate from co-eluting matrix components.

• Use of an Appropriate Internal Standard: A stable isotope-labeled internal standard is the best choice to compensate for matrix effects as it behaves chemically and physically similarly to the analyte.[10][11]

• Matrix-Matched Calibrants: Preparing calibration standards in a blank matrix that matches your sample can also help to compensate for matrix effects.[12]

Q5: What is a suitable internal standard for lauryl myristoleate quantification?

A5: The ideal internal standard is a stable isotope-labeled version of lauryl myristoleate (e.g., ¹³C- or ²H-labeled). If this is not available, a close structural analog that is not present in the sample can be used. For wax esters, a long-chain wax ester with a different chain length, such as a C32 wax ester, has been used.[13][14] It is crucial that the internal standard has similar extraction recovery and ionization efficiency to lauryl myristoleate.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)

Possible Cause	Suggested Solution
Column Overload	Dilute the sample or inject a smaller volume.
Inappropriate Sample Solvent	Dissolve the sample in a solvent that is weaker than or the same as the initial mobile phase.
Secondary Interactions with Column	For LC, add a small amount of an acid modifier (e.g., formic acid) to the mobile phase. For GC, ensure proper deactivation of the liner and column.
Column Contamination	Back-flush the column or use a guard column.

Issue 2: Low Signal Intensity or Poor Sensitivity

Possible Cause	Suggested Solution
Suboptimal Ionization	Optimize MS source parameters (e.g., spray voltage, gas flows, temperature).
Matrix Suppression	Improve sample cleanup using LLE or SPE. Dilute the sample if sensitivity allows.[8][9]
Inefficient Extraction	Optimize the extraction solvent and procedure to ensure good recovery of lauryl myristoleate.
Analyte Degradation	Investigate the stability of lauryl myristoleate under your sample preparation and storage conditions. Wax esters are generally stable, but degradation can occur at high temperatures or extreme pH.[5]

Issue 3: High Variability in Quantitative Results

Possible Cause	Suggested Solution
Inconsistent Sample Preparation	Ensure precise and reproducible pipetting and extraction steps. Consider automating sample preparation if possible.
Lack of or Inappropriate Internal Standard	Incorporate a suitable internal standard (ideally stable isotope-labeled) early in the sample preparation process to correct for variability.[10][11]
Matrix Effects	Use matrix-matched calibrants or perform a standard addition experiment to assess and correct for matrix effects.[12]
Instrument Instability	Check for fluctuations in LC pump pressure, MS source stability, and detector response.

Issue 4: Suspected Co-elution with an Interfering Peak

Possible Cause	Suggested Solution
Insufficient Chromatographic Resolution	Modify the chromatographic gradient (LC) or temperature program (GC).[3]
Change to a column with a different stationary phase chemistry to alter selectivity.[4]
Interfering Compound has the Same m/z	If using LC-MS, switch to LC-MS/MS and monitor a specific precursor-to-product ion transition (MRM) for lauryl myristoleate to enhance selectivity.
For GC-MS, use selected ion monitoring (SIM) of a unique fragment ion.[2]

Quantitative Data Summary

The following tables provide representative performance characteristics for the quantification of lauryl myristoleate using LC-MS/MS and GC-MS. These are typical values and may vary depending on the specific instrumentation, method, and matrix.

Table 1: Representative LC-MS/MS Method Parameters and Performance

Parameter	Value
Linear Range	1 - 1000 ng/mL
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1 ng/mL
Precision (%RSD)	< 15%
Accuracy (%Bias)	± 15%
Extraction Recovery	85 - 105%

Table 2: Representative GC-MS Method Parameters and Performance

Parameter	Value
Linear Range	10 - 2000 ng/mL
Limit of Detection (LOD)	5 ng/mL
Limit of Quantification (LOQ)	10 ng/mL
Precision (%RSD)	< 15%
Accuracy (%Bias)	± 20%
Extraction Recovery	80 - 110%

Experimental Protocols

Protocol 1: Quantification of Lauryl Myristoleate in a Cosmetic Cream using LC-MS/MS

• Sample Preparation (Liquid-Liquid Extraction):

  • Accurately weigh 100 mg of the cosmetic cream into a 2 mL polypropylene (B1209903) tube.

  • Spike with 10 µL of a suitable internal standard solution (e.g., ¹³C₆-lauryl myristoleate at 1 µg/mL).

  • Add 1 mL of hexane (B92381):isopropanol (3:2, v/v).

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 10,000 x g for 5 minutes.

  • Transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• LC-MS/MS Analysis:

  • LC System: UHPLC system

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile:Isopropanol (1:1, v/v) with 0.1% formic acid

  • Gradient: Start at 60% B, increase to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive ion mode.

  • MRM Transitions:

    • Lauryl myristoleate: Precursor ion [M+H]⁺ m/z 397.7 → Product ion (specific fragment)

    • Internal Standard: Monitor the corresponding transition for the stable isotope-labeled standard.

Protocol 2: Quantification of Lauryl Myristoleate in Biological Plasma using GC-MS

• Sample Preparation (Solid-Phase Extraction):

  • Thaw plasma samples at room temperature.

  • To 200 µL of plasma, add 10 µL of internal standard solution.

  • Add 600 µL of 4% phosphoric acid in water and vortex.

  • Condition a polymeric SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

  • Load the sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 25% methanol in water.

  • Elute the lauryl myristoleate with 1 mL of dichloromethane.

  • Evaporate the eluate to dryness under nitrogen.

  • Reconstitute in 50 µL of hexane for GC-MS analysis.

• GC-MS Analysis:

  • GC System: Gas chromatograph with a split/splitless injector.

  • Column: High-temperature capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.

  • Injector Temperature: 300°C

  • Oven Program: Start at 150°C, ramp to 320°C at 15°C/min, hold for 5 minutes.

  • MS System: Quadrupole mass spectrometer with electron ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic fragment ions for lauryl myristoleate and the internal standard.[2]

Visualizations

Caption: A logical workflow for troubleshooting common issues in lauryl myristoleate quantification.

Caption: A generalized experimental workflow for sample preparation of lauryl myristoleate.

References

• 1. Wax Esters Analysis Service - Creative Proteomics [creative-proteomics.com]
• 2. benchchem.com [benchchem.com]
• 3. Molecular ion fragmentation and its effects on mass isotopomer abundances of fatty acid methyl esters ionized by electron impact - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. metrohm.com [metrohm.com]
• 6. jfda-online.com [jfda-online.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. DSpace [dr.lib.iastate.edu]
• 10. uni-giessen.de [uni-giessen.de]
• 11. researchgate.net [researchgate.net]
• 12. Mapping Lipid Fragmentation for Tailored Mass Spectral Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Waxes analysis | Cyberlipid [cyberlipid.gerli.com]

Technical Support Center: Stabilizing Lauryl Myristoleate Emulsions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent phase separation in Lauryl myristoleate (B1240118) emulsions.

Troubleshooting Guide: Phase Separation in Lauryl Myristoleate Emulsions

Phase separation is a common issue in emulsion formulation. This guide provides a systematic approach to diagnosing and resolving instability in your Lauryl myristoleate emulsions.

Initial Observation: What does the instability look like?

• Creaming or Sedimentation: A layer of concentrated emulsion (creaming, if oil is less dense than water) or settled dispersed phase (sedimentation) forms. This is often reversible by shaking.

• Flocculation: Droplets cluster together without merging, which can be a precursor to coalescence. This may also be reversible with gentle agitation.

• Coalescence: Droplets merge to form larger ones, leading to a visible oil layer. This is an irreversible process.

• Phase Inversion: The emulsion switches from oil-in-water (O/W) to water-in-oil (W/O), or vice-versa, often resulting in a significant change in viscosity.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting emulsion instability.

Frequently Asked Questions (FAQs)

Q1: What is the required Hydrophilic-Lipophilic Balance (HLB) for Lauryl Myristoleate?

Q2: My emulsion separates immediately after homogenization. What is the likely cause?

Immediate phase separation suggests a fundamental issue with your formulation or process. Key factors to investigate are:

• Incorrect Emulsifier HLB: The HLB of your emulsifier system does not match the required HLB of Lauryl myristoleate.

• Insufficient Emulsifier Concentration: There is not enough emulsifier to adequately cover the surface of the oil droplets.

• Inadequate Homogenization: The energy input is too low to create sufficiently small droplets.

Q3: My emulsion looks stable initially but separates after a few days. Why is this happening?

Delayed phase separation can be due to several factors:

• Sub-optimal Emulsifier System: The emulsifier choice or concentration may not be robust enough for long-term stability.

• Ostwald Ripening: Smaller droplets dissolve and deposit onto larger ones over time, leading to an increase in average droplet size and eventual creaming or coalescence.

• Temperature Fluctuations: Storage at elevated or fluctuating temperatures can accelerate destabilization processes.

• Changes in pH: A shift in the emulsion's pH can affect the performance of pH-sensitive emulsifiers or stabilizers.

Q4: How can I increase the viscosity of my Lauryl myristoleate emulsion to improve stability?

Increasing the viscosity of the continuous phase (water in an O/W emulsion) can slow down the movement of oil droplets, thereby inhibiting creaming and coalescence. This can be achieved by adding thickening agents or stabilizers such as:

• Xanthan Gum

• Carbomer

• Cetearyl Alcohol (also acts as a co-emulsifier)

Q5: What is the optimal processing temperature for preparing a Lauryl myristoleate emulsion?

For hot-process emulsification, it is generally recommended to heat both the oil and water phases to a similar temperature, typically between 70-75°C, before mixing. This ensures that all components, especially any solid fats or waxes, are fully melted and allows for the formation of a stable emulsion upon homogenization.

Data Presentation

Table 1: Typical Required HLB Values for O/W Emulsions

Oil Type	Required HLB (for O/W Emulsion)
Plant Oils (e.g., Hemp Seed Oil)	6-8
Fatty Acid Esters	~12
Fatty Alcohols (e.g., Cetyl Alcohol)	14-15.5
Mineral Oil	10-12
Beeswax	9-12

Note: These are approximate values and the optimal HLB should be determined experimentally for your specific formulation.

Table 2: Common Emulsifiers and Their HLB Values

Emulsifier	INCI Name	Type	HLB Value
Span 80	Sorbitan Oleate	Non-ionic	4.3
Span 60	Sorbitan Stearate	Non-ionic	4.7
Tween 80	Polysorbate 80	Non-ionic	15.0
Tween 60	Polysorbate 60	Non-ionic	14.9
Tween 20	Polysorbate 20	Non-ionic	16.7
Olivem 1000	Cetearyl Olivate, Sorbitan Olivate	Non-ionic	~9
Glyceryl Stearate	Glyceryl Stearate	Non-ionic	3.8
PEG-100 Stearate	PEG-100 Stearate	Non-ionic	18.8

Experimental Protocols

Protocol 1: Experimental Determination of Required HLB for Lauryl Myristoleate

This protocol outlines the Griffin method for experimentally determining the required HLB of an oil phase.

Objective: To identify the optimal HLB for creating a stable O/W emulsion with Lauryl myristoleate.

Materials:

• Lauryl myristoleate

• Deionized water

• A pair of emulsifiers with low and high HLB values (e.g., Span 60, HLB = 4.7 and Tween 60, HLB = 14.9)

• Beakers

• High-shear homogenizer

• Graduated cylinders

• Heating plate with magnetic stirring

Methodology:

• Prepare a series of emulsifier blends with varying HLB values. For example, to achieve HLBs from 6 to 14 in increments of 2, calculate the required weight percentages of Span 60 and Tween 60 for each blend.

  • % High HLB Emulsifier = 100 * (X - HLB_low) / (HLB_high - HLB_low) where X is the target HLB.

• Prepare the oil phase: For each test emulsion, weigh out a fixed amount of Lauryl myristoleate (e.g., 20g) and the corresponding emulsifier blend (e.g., 5% of the oil phase weight). Heat to 75°C with gentle stirring until all components are dissolved.

• Prepare the aqueous phase: Weigh out a fixed amount of deionized water (e.g., 80g) and heat to 75°C.

• Emulsification: Slowly add the aqueous phase to the oil phase while mixing with a high-shear homogenizer at a moderate speed. Once all the water is added, increase the homogenization speed for a fixed period (e.g., 3-5 minutes).

• Evaluation: Pour each emulsion into a separate, labeled graduated cylinder. Observe immediately and after 24 hours for signs of instability (creaming, separation). The emulsion that shows the highest stability corresponds to the required HLB of Lauryl myristoleate.

Protocol 2: Emulsion Preparation using High-Shear Homogenization

Objective: To prepare a stable O/W emulsion of Lauryl myristoleate.

Materials:

• Lauryl myristoleate

• Deionized water

• Selected emulsifier system (at the determined required HLB)

• Co-emulsifiers or stabilizers (optional)

• Preservative

• Beakers

• High-shear homogenizer

• Water bath or heating plate

Methodology:

• Phase A (Aqueous Phase): Combine deionized water and any water-soluble components (e.g., glycerin, hydrophilic actives). Heat to 75°C.

• Phase B (Oil Phase): Combine Lauryl myristoleate, emulsifiers, and any other oil-soluble components. Heat to 75°C.

• Emulsification: Add Phase B to Phase A while mixing with a high-shear homogenizer. Increase the speed and homogenize for 5-10 minutes.

• Cool Down: Allow the emulsion to cool while stirring gently.

• Phase C (Cool-down Phase): Add any heat-sensitive ingredients (e.g., preservatives, fragrances, certain actives) below 40°C.

• Final Adjustments: Check and adjust the pH if necessary.

Protocol 3: Accelerated Stability Testing

Objective: To assess the long-term stability of the Lauryl myristoleate emulsion under accelerated conditions.

Methodology:

• Centrifugation Test:

  • Place a sample of the emulsion in a centrifuge tube.

  • Centrifuge at 3000-5000 rpm for 15-30 minutes.

  • Observe for any phase separation. A stable emulsion should show no separation.

• Freeze-Thaw Cycling:

  • Place a sample of the emulsion at -10°C for 24 hours.

  • Allow it to thaw at room temperature for 24 hours.

  • Repeat this cycle 3-5 times.

  • Observe for any changes in consistency, appearance, or phase separation.

• Elevated Temperature Stability:

  • Store samples of the emulsion at elevated temperatures (e.g., 40°C, 50°C) for a period of 1-3 months.

  • Periodically evaluate the samples for changes in pH, viscosity, color, odor, and signs of phase separation.

Mandatory Visualizations

Caption: Common pathways of emulsion destabilization.

Caption: The Hydrophilic-Lipophilic Balance (HLB) concept.

Lauryl myristoleate purity analysis and impurity identification

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with lauryl myristoleate (B1240118).

Frequently Asked Questions (FAQs)

What is the typical purity of commercial lauryl myristoleate?

Commercial lauryl myristoleate is generally available in high purity, often 99% or greater. However, the exact purity can vary between suppliers and batches. It is crucial to obtain a Certificate of Analysis (CoA) from the supplier for each lot to confirm its specifications.

What are the common impurities in lauryl myristoleate?

Impurities in lauryl myristoleate typically originate from the synthesis process, which is usually an esterification reaction between lauryl alcohol and myristoleic acid. Common impurities may include:

• Unreacted Starting Materials: Residual lauryl alcohol and myristoleic acid.

• Byproducts: Small amounts of other fatty acid esters if the starting materials are not completely pure.

• Residual Catalysts: Traces of the acid or base catalyst used in the esterification reaction.

• Degradation Products: Formed during synthesis or storage, especially if exposed to high temperatures or oxidative conditions.

• Solvent Residues: From the purification process.

Which analytical techniques are most suitable for purity analysis of lauryl myristoleate?

Gas chromatography with flame ionization detection (GC-FID) is a widely used and robust method for quantifying the purity of fatty acid esters like lauryl myristoleate.[1][2] High-performance liquid chromatography (HPLC) with a universal detector such as an evaporative light scattering detector (ELSD) or a charged aerosol detector (CAD) is also a suitable technique, particularly for less volatile impurities.[3][4][5]

How can I identify unknown impurities in my lauryl myristoleate sample?

Mass spectrometry (MS) coupled with chromatography is the most powerful tool for identifying unknown impurities. Gas chromatography-mass spectrometry (GC-MS) can be used to identify volatile and semi-volatile impurities. For non-volatile impurities, liquid chromatography-mass spectrometry (LC-MS) is the preferred method. For definitive structural elucidation of isolated impurities, Nuclear Magnetic Resonance (NMR) spectroscopy is invaluable.

Troubleshooting Guides

Gas Chromatography (GC) Analysis

Problem	Potential Cause(s)	Troubleshooting Steps
Peak Tailing	- Active sites in the injector liner or column.- Sample overload.- Incompatible solvent.	- Use a deactivated liner and a high-quality capillary column.- Reduce the injection volume or dilute the sample.- Ensure the sample is dissolved in a solvent compatible with the stationary phase.
Ghost Peaks	- Contamination in the carrier gas, injector, or column.- Septum bleed.	- Use high-purity carrier gas with traps.- Clean the injector port.- Bake out the column.- Use a high-quality, low-bleed septum.
Poor Resolution	- Inadequate separation on the column.- Incorrect oven temperature program.	- Optimize the temperature program (e.g., slower ramp rate).- Use a longer column or a column with a different stationary phase that provides better selectivity for fatty acid esters.
Irreproducible Peak Areas	- Leaks in the injection system.- Inconsistent injection volume.	- Check for leaks at the septum and column fittings.- Ensure the autosampler is functioning correctly or use a consistent manual injection technique.

High-Performance Liquid Chromatography (HPLC) Analysis

Problem	Potential Cause(s)	Troubleshooting Steps
Baseline Noise or Drift	- Air bubbles in the mobile phase or pump.- Contaminated mobile phase.- Detector temperature fluctuations.	- Degas the mobile phase.- Purge the pump.- Use fresh, high-purity solvents.- Ensure the detector has reached thermal stability.
Split Peaks	- Column overloading.- Sample solvent incompatible with the mobile phase.- Clogged frit or void in the column.	- Dilute the sample.- Dissolve the sample in the mobile phase if possible.- Replace the column frit or the column itself.
Variable Retention Times	- Inconsistent mobile phase composition.- Fluctuations in column temperature.- Pump malfunction.	- Prepare fresh mobile phase and ensure accurate mixing.- Use a column oven for temperature control.- Check the pump for leaks and ensure consistent flow rate.

Quantitative Data Summary

The following table summarizes typical specifications for high-purity lauryl myristoleate. Values can vary by manufacturer.

Parameter	Typical Specification
Purity (as Lauryl Myristoleate)	≥ 99%
Lauryl Alcohol	≤ 0.5%
Myristoleic Acid	≤ 0.5%
Other Fatty Acid Esters	≤ 0.5%
Heavy Metals (as Pb)	≤ 10 ppm
Microbial Count	< 10 cfu/g

Note: This table is a composite based on typical specifications for fatty acid esters and may not represent a specific product.

Experimental Protocols

Protocol 1: Purity Analysis by Gas Chromatography (GC-FID)

This protocol is for the quantitative analysis of lauryl myristoleate purity.

1. Sample Preparation:

• Accurately weigh approximately 50 mg of the lauryl myristoleate sample into a 10 mL volumetric flask.
• Dissolve and dilute to volume with hexane (B92381) or another suitable solvent.

2. GC-FID Conditions:

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent).
• Carrier Gas: Helium at a constant flow rate of 1 mL/min.
• Injector Temperature: 280°C.
• Injection Volume: 1 µL (splitless mode).
• Oven Temperature Program:
• Initial temperature: 150°C, hold for 1 minute.
• Ramp to 300°C at 10°C/min.
• Hold at 300°C for 10 minutes.
• Detector: Flame Ionization Detector (FID).
• Detector Temperature: 320°C.

3. Data Analysis:

• Calculate the purity of lauryl myristoleate using the area percent method, assuming all components have a similar response factor with the FID.

Protocol 2: Impurity Identification by GC-MS

This protocol is for the identification of volatile and semi-volatile impurities.

1. Sample Preparation:

• Prepare the sample as described in Protocol 1.

2. GC-MS Conditions:

• Use the same GC conditions as in Protocol 1.
• Mass Spectrometer:
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Mass Range: m/z 40-550.
• Scan Speed: 2 scans/second.
• Ion Source Temperature: 230°C.
• Transfer Line Temperature: 280°C.

3. Data Analysis:

• Identify impurities by comparing their mass spectra to a spectral library (e.g., NIST).

Visualizations

Caption: Workflow for Lauryl Myristoleate Purity Analysis.

Caption: Workflow for Impurity Identification.

Caption: Potential Anti-inflammatory Mechanism of Lauryl Myristoleate via NF-κB Pathway.

References

• 1. agilent.com [agilent.com]
• 2. Optimization and Validation of the GC/FID Method for the Quantification of Fatty Acids in Bee Products [mdpi.com]
• 3. Fatty acids by high-performance liquid chromatography and evaporative light-scattering detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Skin Penetration of Lauryl Myristoleate Formulations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for enhancing the skin penetration of formulations containing Lauryl Myristoleate.

Troubleshooting Guides

This section addresses common issues encountered during the formulation and testing of Lauryl Myristoleate-based topical and transdermal delivery systems.

Issue 1: Formulation Instability - Phase Separation or Crystallization

Question: My Lauryl Myristoleate formulation is showing signs of phase separation or crystallization upon storage. What could be the cause and how can I resolve this?

Answer:

Phase separation and crystallization are common challenges in formulating with fatty acid esters like Lauryl Myristoleate. These issues can arise from several factors related to excipient compatibility and the overall formulation composition.

Potential Causes and Solutions:

• Excipient Incompatibility: Lauryl Myristoleate, being a lipophilic ester, may have limited miscibility with certain hydrophilic components or other lipids in the formulation. Incompatibility can lead to the separation of oil and water phases or the crystallization of Lauryl Myristoleate or the active pharmaceutical ingredient (API).

  • Solution: Conduct systematic drug-excipient compatibility studies. Techniques such as Differential Scanning Calorimetry (DSC) and Fourier-Transform Infrared Spectroscopy (FTIR) can help identify potential interactions.[1][2] Consider using co-solvents or emulsifiers that improve the miscibility of all components.

• Improper Emulsification: In emulsion-based systems, inadequate homogenization or an inappropriate surfactant-to-oil ratio can lead to instability.

  • Solution: Optimize the manufacturing process, particularly the emulsification step. Ensure that the temperature of the oil and water phases are appropriately controlled during mixing to prevent premature solidification of lipid components. The choice and concentration of the emulsifier are critical and should be selected based on the required hydrophilic-lipophilic balance (HLB) of the formulation.

• Supersaturation and Cooling Rate: Rapid cooling of a formulation where Lauryl Myristoleate or the API is near its saturation limit can induce crystallization.

  • Solution: Control the cooling rate during manufacturing. A slower, more controlled cooling process can prevent the rapid nucleation and growth of crystals. The order of ingredient addition can also impact stability; for instance, adding a neutralizing agent post-emulsification can prevent viscosity issues during processing.

Issue 2: Inconsistent or Low Skin Penetration Enhancement

Question: I am not observing the expected level of skin penetration enhancement with my Lauryl Myristoleate formulation. What are the possible reasons and how can I improve it?

Answer:

Achieving optimal skin penetration is a multifaceted challenge. If your Lauryl Myristoleate formulation is underperforming, consider the following factors:

Potential Causes and Solutions:

• Sub-optimal Concentration: The concentration of Lauryl Myristoleate plays a crucial role in its effectiveness as a penetration enhancer. There is often a concentration-dependent effect on skin permeability.

  • Solution: Perform a dose-ranging study to determine the optimal concentration of Lauryl Myristoleate. As a reference, studies on related fatty acids, such as lauric acid, have shown that increasing the concentration from 1.7% to 15% can significantly enhance the permeation of drugs like aminophylline.

• Vehicle Effects: The vehicle composition can significantly influence the thermodynamic activity of both the drug and the enhancer, thereby affecting skin penetration.

  • Solution: The combination of propylene (B89431) glycol with fatty acids has been shown to have a synergistic effect on absorption enhancement. It is suggested that propylene glycol may facilitate the incorporation of the fatty acid into the stratum corneum lipids. Evaluate different co-solvents and their ratios in your formulation.

• Interaction with Stratum Corneum: The primary mechanism of fatty acid esters as penetration enhancers is the disruption of the highly ordered lipid structure of the stratum corneum.[3][4] If the formulation does not effectively interact with the skin barrier, enhancement will be limited.

  • Solution: Consider the overall formulation's ability to hydrate (B1144303) the stratum corneum, as increased hydration can also enhance penetration. The inclusion of humectants may be beneficial. The effect of the formulation on the lipid structure can be investigated using techniques like FTIR.[3]

• Drug Physicochemical Properties: The enhancement effect is also dependent on the properties of the drug molecule itself, such as its lipophilicity and molecular weight.

  • Solution: The choice of penetration enhancer should be tailored to the specific API. For highly lipophilic drugs, enhancers that primarily disrupt the lipid barrier, like Lauryl Myristoleate, are generally effective.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which Lauryl Myristoleate enhances skin penetration?

A1: Lauryl Myristoleate, as a fatty acid ester, is believed to enhance skin penetration primarily by disrupting the highly organized lipid lamellae of the stratum corneum.[3][4] This disruption increases the fluidity of the lipid bilayers, creating more permeable pathways for drug molecules to diffuse through the skin barrier. It can also improve the partitioning of the drug into the stratum corneum.

Q2: Are there any known signaling pathways in the skin that may be affected by Lauryl Myristoleate?

A2: While direct studies on Lauryl Myristoleate are limited, research on a related saturated fatty acid, lauric acid, has shown that it can modulate the Toll-like receptor-4 (TLR4) signaling pathway. Lauric acid-induced NF-κB activation and subsequent cyclooxygenase-2 (COX-2) expression are mediated through the TLR4/PI3K/AKT signaling pathway. It is plausible that Lauryl Myristoleate could interact with similar pathways involved in skin inflammation and barrier homeostasis.

Q3: What concentration of Lauryl Myristoleate is typically effective?

A3: The optimal concentration of Lauryl Myristoleate will depend on the specific drug and formulation. However, based on studies with similar fatty acids, concentrations ranging from 1% to 15% have been shown to be effective. It is crucial to conduct a concentration-response study to determine the most effective and non-irritating concentration for your specific application.

Q4: Can Lauryl Myristoleate be used in combination with other penetration enhancers?

A4: Yes, combining penetration enhancers with different mechanisms of action can lead to synergistic effects. For example, using Lauryl Myristoleate to disrupt the lipid barrier in combination with a solvent like propylene glycol that can increase drug solubility and partitioning into the skin can be a highly effective strategy.

Q5: What are the potential side effects of using Lauryl Myristoleate in topical formulations?

A5: Lauryl Myristoleate is generally considered to have a good safety profile for topical applications. However, like many fatty acid esters, it has the potential to cause mild skin irritation, especially at higher concentrations. It is recommended to conduct skin irritation studies to assess the tolerability of the final formulation.

Data Presentation

Table 1: Enhancement Ratios of Related Fatty Acids and Esters

Penetration Enhancer	Drug	Concentration	Enhancement Ratio (ER)	Reference
Lauric Acid	Aminophylline	1.7%	2.12 ± 0.02	[5]
Lauric Acid	Aminophylline	15%	4.38 ± 0.03	[5]
Lauric Acid (with Propylene Glycol 9:1)	Anti-estrogen drug	2.5% to 11%	~10-fold increase in delivery
Oleic Acid	Meloxicam	20%	1.070	[6]
Isopropyl Myristate	Meloxicam	10%	Not specified, lower than Oleic Acid	[6]

Note: Data for Lauryl Myristoleate is limited. The table presents data from related fatty acids and esters to provide a comparative perspective on potential enhancement efficacy.

Experimental Protocols

Protocol 1: In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol outlines a general procedure for evaluating the skin permeation of a drug from a Lauryl Myristoleate formulation.

1. Materials and Equipment:

• Franz diffusion cells

• Human or animal skin membrane (e.g., excised human skin, porcine ear skin)

• Receptor solution (e.g., phosphate-buffered saline with a solubilizing agent if needed)

• Magnetic stirrer and stir bars

• Water bath or heating block to maintain 32°C at the skin surface

• Syringes for sampling

• HPLC or other suitable analytical instrument for drug quantification

2. Procedure:

• Skin Preparation: Thaw frozen skin at room temperature and cut it into appropriate sizes to fit the Franz diffusion cells. Carefully inspect the skin for any defects.

• Cell Assembly: Mount the skin membrane between the donor and receptor compartments of the Franz cell, with the stratum corneum side facing the donor compartment.

• Receptor Chamber Filling: Fill the receptor chamber with pre-warmed (37°C) receptor solution, ensuring no air bubbles are trapped beneath the skin.

• Equilibration: Allow the assembled cells to equilibrate for at least 30 minutes in a water bath set to maintain a skin surface temperature of 32°C.

• Formulation Application: Apply a precise amount of the Lauryl Myristoleate formulation to the skin surface in the donor compartment.

• Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor solution for analysis and replace it with an equal volume of fresh, pre-warmed receptor solution to maintain sink conditions.[7]

• Sample Analysis: Quantify the drug concentration in the collected samples using a validated analytical method (e.g., HPLC).

• Data Analysis: Calculate the cumulative amount of drug permeated per unit area over time and determine the steady-state flux (Jss) and permeability coefficient (Kp).

Protocol 2: Quantification of Lauryl Myristoleate in Skin Samples

This protocol provides a general approach for extracting and quantifying Lauryl Myristoleate from skin samples after a permeation study.

1. Materials and Equipment:

• Homogenizer

• Centrifuge

• Organic solvents (e.g., methanol, acetonitrile, hexane)

• Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., CAD, MS)

2. Procedure:

• Sample Collection: At the end of the permeation study, dismount the skin from the Franz cell and gently wipe the surface to remove any excess formulation.

• Skin Layer Separation (Optional): The stratum corneum can be separated from the epidermis and dermis using tape stripping or heat separation methods.

• Extraction: Mince the skin sample and homogenize it in a suitable organic solvent to extract the Lauryl Myristoleate.

• Derivatization (for GC-MS): For GC-MS analysis, it may be necessary to derivatize the Lauryl Myristoleate to a more volatile form, such as a fatty acid methyl ester (FAME), through a process like acid-catalyzed esterification.[8]

• Sample Cleanup: Centrifuge the homogenate to pellet the skin debris and collect the supernatant. The supernatant may require further cleanup using solid-phase extraction (SPE) to remove interfering substances.

• Analysis: Inject the final extract into the GC-MS or HPLC system for quantification against a standard curve prepared with known concentrations of Lauryl Myristoleate.

Mandatory Visualizations

Caption: Mechanism of Lauryl Myristoleate skin penetration enhancement.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Effect of mixed surfactants on stratum corneum: a drying stress and Raman spectroscopy study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Lipid Nanoparticles and Their Hydrogel Composites for Drug Delivery: A Review | Semantic Scholar [semanticscholar.org]
• 6. Effect of Isopropyl Myristate and Oleic Acid as the Penetration Enhancer on Transdermal Patch: Characteristics and In-Vitro Diffusion [ejchem.journals.ekb.eg]
• 7. researchgate.net [researchgate.net]
• 8. In Vitro Skin Permeation Methodology for Over-The-Counter Topical Dermatologic Products - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Efficacy of Lauryl Myristoleate Versus Other Fatty Acid Esters: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of Lauryl Myristoleate against other commonly used fatty acid esters, specifically Isopropyl Myristate and Cetyl Myristoleate. The comparison focuses on key performance indicators relevant to pharmaceutical and cosmetic applications, including skin penetration enhancement, anti-inflammatory activity, and cytotoxicity. Due to the limited availability of direct experimental data for Lauryl Myristoleate in the public domain, this guide presents available data for comparator esters and outlines the standardized experimental protocols to facilitate future comparative studies.

Data Presentation

Physicochemical Properties

A substance's physical and chemical characteristics are crucial in determining its suitability for various applications. The following table summarizes the available physicochemical properties of Lauryl Myristate (as a close structural analog to Lauryl Myristoleate), Isopropyl Myristate, and Cetyl Myristoleate.

Property	Lauryl Myristate	Isopropyl Myristate	Cetyl Myristoleate
Molecular Formula	C26H52O2	C17H34O2	C30H58O2
Molecular Weight	396.7 g/mol	270.45 g/mol	450.79 g/mol
Appearance	Solid	Colorless, oily liquid	Waxy solid
Boiling Point	438.7°C at 760 mmHg	173 °C at 4 mmHg	-
Flash Point	225.6°C	152 °C	-
LogP	11.9	~6.2	11.81
Solubility	Insoluble in water	Soluble in most organic solvents, insoluble in water	Insoluble in water

Performance Data

Table 1: Skin Penetration Enhancement

Compound	Model Drug	Skin Model	Enhancement Ratio/Flux	Reference
Isopropyl Myristate	Testosterone	Human cadaver skin	11-fold increase in flux with 2% IPM
Isopropyl Myristate	Naproxen	Shed snake skin	Permeability: 36.2 x 10⁻⁴ cm/h (vs. 1.4 x 10⁻⁴ cm/h for control)
Isopropyl Myristate	Hydrocortisone	Human stratum corneum	Decreased permeation rate compared to hydrophilic ointment alone

Table 2: Anti-inflammatory Activity

Compound	Assay Model	Key Findings	Reference
Cetyl Myristoleate	Adjuvant-induced arthritis in rats	Prevented adjuvant-induced arthritis
Cetyl Myristoleate	Collagen-induced arthritis in mice	Modest anti-inflammatory effect
Cetyl Myristoleate	LPS-stimulated RAW264.7 macrophages	Dose-dependent reduction of TNFα, IL-6, NO, PGE2, and LTB4

Table 3: In Vitro Cytotoxicity

Compound	Cell Line	Assay	Key Findings	Reference
Isopropyl Myristate	Rabbit Skin	Irritation Test	Mild irritant after 24h; moderate to severe after 3 days (undiluted)
Myristyl Myristate	Rat	Acute Oral/Dermal Toxicity	Nontoxic
Sodium Lauryl Sulfate	Human primary keratinocytes	Morphological & Mechanical Changes	Significant changes at ≥25 µM; mechanical changes at ≤10 µM

Experimental Protocols

To facilitate direct comparison and future research on Lauryl Myristoleate, detailed methodologies for key experiments are provided below.

In Vitro Skin Permeation Study (Franz Diffusion Cell)

This protocol is a standard method for assessing the permeation of substances through the skin.

• Membrane Preparation: Excised human or animal skin is mounted on the Franz diffusion cell, separating the donor and receptor compartments.

• Formulation Application: The test formulation containing the fatty acid ester is applied to the stratum corneum side of the skin in the donor compartment.

• Receptor Fluid: The receptor compartment is filled with a suitable buffer solution (e.g., phosphate-buffered saline) maintained at a physiological temperature (32-37°C) and continuously stirred.

• Sampling: At predetermined time intervals, samples are withdrawn from the receptor compartment and analyzed for the presence of the permeated substance using techniques like HPLC.

• Data Analysis: The cumulative amount of the substance permeated per unit area is plotted against time to determine the steady-state flux (Jss) and the permeability coefficient (Kp).

In Vitro Skin Permeation Workflow

In Vitro Anti-inflammatory Assay (LPS-induced Cytokine Release)

This assay evaluates the potential of a compound to reduce the inflammatory response in immune cells.

• Cell Culture: Macrophage cell lines (e.g., RAW 264.7) are cultured in a suitable medium.

• Treatment: Cells are pre-treated with various concentrations of the fatty acid ester for a specified period.

• Stimulation: Inflammation is induced by adding Lipopolysaccharide (LPS) to the cell culture.

• Incubation: The cells are incubated for a period to allow for cytokine production.

• Cytokine Measurement: The concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the cell culture supernatant is quantified using ELISA or a multiplex bead array.

• Data Analysis: The reduction in cytokine levels in treated cells compared to LPS-stimulated control cells indicates anti-inflammatory activity.

In Vitro Anti-inflammatory Assay Workflow

In Vitro Cytotoxicity Assay (MTT Assay)

This colorimetric assay is a standard method for assessing cell metabolic activity and, by extension, cytotoxicity.

• Cell Seeding: Adherent cells (e.g., keratinocytes, fibroblasts) are seeded in a 96-well plate and allowed to attach.

• Treatment: Cells are exposed to various concentrations of the fatty acid ester for a defined period (e.g., 24, 48, 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan (B1609692).

• Solubilization: A solubilizing agent (e.g., DMSO, isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the purple solution is measured using a microplate reader at a specific wavelength (typically 570 nm).

• Data Analysis: Cell viability is expressed as a percentage of the untreated control. The IC50 value (concentration at which 50% of cells are non-viable) is often calculated.

In Vitro Cytotoxicity (MTT) Assay Workflow

Signaling Pathway

The anti-inflammatory effects of certain fatty acid esters are thought to be mediated, in part, through the inhibition of pro-inflammatory signaling pathways. The NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway is a key regulator of inflammation.

Simplified NF-κB Signaling Pathway

Conclusion

While direct comparative efficacy data for Lauryl Myristoleate is currently limited in publicly accessible literature, this guide provides a framework for its evaluation against other well-characterized fatty acid esters like Isopropyl Myristate and Cetyl Myristoleate. The provided experimental protocols for skin permeation, anti-inflammatory activity, and cytotoxicity offer standardized methods for generating the necessary data to make informed decisions in drug development and formulation. Further research is warranted to fully elucidate the performance profile of Lauryl Myristoleate and its potential advantages over existing alternatives.

A Comparative Analysis of Lauryl Myristoleate and Lauryl Laurate for Researchers and Formulation Scientists

This guide provides a detailed comparative study of Lauryl myristoleate (B1240118) and Lauryl laurate, two fatty acid esters with applications in cosmetics and drug delivery. Due to the limited publicly available data for Lauryl myristoleate, this comparison contrasts the well-documented properties of Lauryl laurate with the predicted characteristics of Lauryl myristoleate based on its chemical structure and the known behavior of similar unsaturated esters.

Physicochemical Properties

Lauryl laurate is a saturated fatty acid ester, appearing as a waxy solid at room temperature.[1] In contrast, Lauryl myristoleate, the lauryl ester of myristoleic acid, is an unsaturated fatty acid ester. The presence of a double bond in its myristoleate portion suggests it is likely to have a lower melting point and exist as a liquid or semi-solid at room temperature.

Property	Lauryl Myristoleate (Predicted/Inferred)	Lauryl Laurate
Synonyms	Dodecyl (9Z)-tetradec-9-enoate	Dodecyl dodecanoate, Dodecyl laurate
CAS Number	220865-25-8 (for Tetradecenoic acid, dodecyl ester)	13945-76-1[2]
Molecular Formula	C26H50O2	C24H48O2[1]
Molecular Weight	394.68 g/mol	368.64 g/mol
Appearance	Colorless to pale yellow liquid or semi-solid	White to slightly yellowish waxy solid or semi-solid[1]
Melting Point	Lower than Lauryl laurate	23-30 °C[3]
Solubility	Insoluble in water; soluble in oils	Insoluble in water; soluble in oils[1]

Synthesis of Fatty Acid Esters

Both Lauryl myristoleate and Lauryl laurate are synthesized via an esterification reaction. This process typically involves the reaction of lauryl alcohol (dodecanol) with the corresponding fatty acid (myristoleic acid or lauric acid) in the presence of an acid catalyst and heat.[1]

General synthesis pathway for Lauryl esters.

Applications in Cosmetics and Drug Development

Lauryl laurate is extensively used in the cosmetics industry as an emollient, texture enhancer, and film-forming agent.[1] It provides a smooth, non-greasy feel to formulations and can be found in moisturizers, lipsticks, and hair care products.[3][4] Its low molecular weight also makes it a potential skin-penetrating agent.[4]

While specific applications for Lauryl myristoleate are not well-documented, its unsaturated nature suggests it could offer enhanced skin permeability and a lighter, less occlusive feel compared to its saturated counterpart. Unsaturated fatty acid esters are often explored for their potential to improve the delivery of active pharmaceutical ingredients (APIs) through the skin.

Comparative Performance Insights

Skin Penetration

Unsaturated fatty acids and their esters can enhance skin permeation by disrupting the lipid organization within the stratum corneum. The kink in the acyl chain caused by the cis-double bond in Lauryl myristoleate may increase the fluidity of the skin's lipid bilayers, potentially leading to greater penetration of co-administered drugs compared to the straight-chain, saturated Lauryl laurate.

Enzymatic Stability

Fatty acid esters are susceptible to hydrolysis by esterase enzymes present in the skin. While both esters would undergo this process, the double bond in Lauryl myristoleate presents an additional site for oxidation, which could potentially reduce its overall stability in formulations and in biological environments compared to the more stable saturated Lauryl laurate.

Cytotoxicity and Safety

Lauryl laurate is generally regarded as safe for cosmetic use, with a low risk of irritation or sensitization.[1] The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that alkyl esters, including Lauryl laurate, are safe in present practices of use when formulated to be non-irritating. Similarly, the CIR has assessed the safety of myristic acid and its esters, including Lauryl myristate (the saturated analog of Lauryl myristoleate), and found them to be safe for use in cosmetics.[5] Based on this, Lauryl myristoleate is also expected to have a low cytotoxicity profile.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the evaluation of these fatty acid esters.

In Vitro Skin Permeation Assay

This protocol describes a typical setup for evaluating the skin penetration of a substance using a Franz diffusion cell.

Workflow for an in vitro skin permeation study.

Methodology:

• Skin Preparation: Excised human or animal skin is carefully prepared, and the subcutaneous fat is removed. The skin is then mounted on a vertical Franz diffusion cell, separating the donor and receptor compartments.

• Cell Setup: The receptor compartment is filled with a suitable receptor fluid (e.g., phosphate-buffered saline, PBS) and maintained at 32°C to simulate physiological skin temperature. The fluid is continuously stirred.

• Compound Application: A defined amount of the test compound (Lauryl myristoleate or Lauryl laurate), typically in a relevant vehicle, is applied to the surface of the stratum corneum in the donor compartment.

• Sampling: At predetermined time intervals, aliquots of the receptor fluid are collected and replaced with fresh, pre-warmed fluid.

• Analysis: The concentration of the permeated compound in the collected samples is quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

• Data Analysis: The cumulative amount of the compound permeated per unit area is plotted against time. The steady-state flux and permeability coefficient are calculated from the linear portion of this plot.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

Workflow for an MTT cytotoxicity assay.

Methodology:

• Cell Seeding: Human keratinocytes (e.g., HaCaT cell line) are seeded into a 96-well plate at a specific density and allowed to adhere overnight.[6]

• Treatment: The cells are then treated with various concentrations of Lauryl myristoleate or Lauryl laurate dissolved in a suitable solvent. Control wells with untreated cells and solvent-only controls are included.[6]

• Incubation: The plate is incubated for a predetermined period (e.g., 24 or 48 hours).

• MTT Addition: After the incubation period, the treatment medium is removed, and MTT solution is added to each well. The plate is then incubated for 2-4 hours, during which viable cells with active mitochondrial dehydrogenases convert the yellow MTT into purple formazan (B1609692) crystals.

• Solubilization: A solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Cell viability is expressed as a percentage relative to the untreated control cells.

Enzymatic Stability Assay

This assay evaluates the stability of the esters in the presence of esterase enzymes.

Workflow for an enzymatic stability assay.

Methodology:

• Reaction Setup: The test compound (Lauryl myristoleate or Lauryl laurate) is incubated in a buffered solution (e.g., pH 7.4) containing a specific concentration of an esterase enzyme preparation (e.g., porcine liver esterase or human plasma) at 37°C.[7]

• Time-Course Sampling: Aliquots of the reaction mixture are taken at several time points (e.g., 0, 15, 30, 60, 120 minutes).[7]

• Reaction Quenching: The enzymatic reaction in each aliquot is immediately stopped by adding a quenching solution, such as acetonitrile, which precipitates the proteins.

• Sample Preparation: The quenched samples are centrifuged to remove the precipitated proteins, and the supernatant is collected for analysis.

• Quantification: The concentration of the remaining parent ester in the supernatant is determined using a validated LC-MS/MS method.[7]

• Data Analysis: The percentage of the remaining ester is plotted against time, and the half-life (t½) of the compound in the presence of the esterase is calculated.[7]

Potential Signaling Pathways in Skin

Fatty acids and their derivatives can influence various signaling pathways in the skin, playing roles in inflammation, barrier function, and wound healing. While specific data for Lauryl myristoleate and Lauryl laurate is lacking, they may interact with pathways modulated by other fatty acids. These can include the activation of peroxisome proliferator-activated receptors (PPARs), which regulate lipid metabolism and inflammation, and modulation of pro-inflammatory pathways such as those involving nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs) like ERK.[8]

Generalized signaling pathways influenced by fatty acids in skin cells.

Conclusion

Lauryl laurate is a well-characterized fatty acid ester with established applications in the cosmetic and pharmaceutical industries as an emollient and formulation aid. While data on Lauryl myristoleate is scarce, its unsaturated nature suggests it may possess distinct properties, such as enhanced skin permeability, which could be advantageous for transdermal drug delivery systems. However, this may come at the cost of reduced oxidative stability compared to its saturated counterpart. The provided experimental protocols offer a framework for the direct comparative evaluation of these two esters. Further research is warranted to fully elucidate the properties of Lauryl myristoleate and validate its potential benefits in dermatological and pharmaceutical formulations.

References

• 1. specialchem.com [specialchem.com]
• 2. lauryl laurate, 13945-76-1 [thegoodscentscompany.com]
• 3. lotioncrafter.com [lotioncrafter.com]
• 4. ulprospector.com [ulprospector.com]
• 5. cosmeticsinfo.org [cosmeticsinfo.org]
• 6. mdpi.com [mdpi.com]
• 7. Plasma Stability Assay - Enamine [enamine.net]
• 8. academic.oup.com [academic.oup.com]

Validating the Anti-Inflammatory Potential of Cetyl Myristoleate: A Comparative Guide

An Objective Analysis of Cetyl Myristoleate's Performance Against Established Anti-Inflammatory Agents

For researchers and professionals in drug development, the quest for novel anti-inflammatory compounds is a continuous endeavor. This guide provides a comprehensive comparison of the anti-inflammatory potential of Cetyl Myristoleate (B1240118) (CMO) with other alternatives, supported by available experimental data. While the initial query focused on "Lauryl myristoleate," the preponderance of scientific literature points to Cetyl Myristoleate as the compound of interest for its anti-inflammatory properties. It is likely that "Lauryl myristoleate" is a less common synonym or a related ester with similar potential, but for the purpose of this data-driven guide, we will focus on the extensively studied CMO.

Comparative Efficacy of Anti-Inflammatory Agents

The following table summarizes the quantitative data from various studies, comparing the efficacy of Cetyl Myristoleate against a standard Nonsteroidal Anti-Inflammatory Drug (NSAID) and other natural anti-inflammatory compounds.

Compound/Agent	Experimental Model	Key Inflammatory Markers Measured	Dosage/Concentration	Observed Effect
Cetyl Myristoleate (CMO)	Lipopolysaccharide (LPS)-stimulated RAW264.7 mouse macrophage cells (in vitro)	TNF-α, IL-6, Nitric Oxide (NO), Prostaglandin (B15479496) E2 (PGE2), Leukotriene B4 (LTB4)	Dose-dependent	Significant dose-dependent reduction in the secretion of all measured inflammatory mediators[1][2].
Cetyl Myristoleate (CMO)	Adjuvant-induced arthritis in rats (in vivo)	Clinical signs of arthritis (e.g., swelling)	Not specified	Blocked inflammation and prevented the development of arthritis[1][2][3][4].
Cetyl Myristoleate (CMO)	Collagen-induced arthritis in DBA/1LacJ mice (in vivo)	Incidence and clinical signs of arthritis	450 and 900 mg/kg (intraperitoneal), 20 mg/kg (oral)	Significantly lower incidence of disease and a modest but significant reduction in clinical signs of arthritis[4].
Ibuprofen (NSAID)	Various inflammatory models	Cyclooxygenase (COX-1 and COX-2) activity, Prostaglandin synthesis	Varies by study	Well-established inhibition of COX enzymes, leading to reduced prostaglandin synthesis and potent anti-inflammatory effects.
Glucosamine & Chondroitin	Osteoarthritis clinical trials	Pain and function scores	Varies by study	Efficacy in reducing symptoms of osteoarthritis, though not shown to arrest disease progression[5].
Turmeric (Curcumin)	Various inflammatory models	NF-κB, TNF-α, IL-6, COX-2, LOX	Varies by study	Potent inhibition of multiple inflammatory pathways. Often combined with other supplements to enhance anti-inflammatory effects[6].
Boswellia Serrata	Various inflammatory models	5-Lipoxygenase (5-LOX), Leukotriene synthesis	Varies by study	Known to inhibit the 5-LOX pathway, reducing the production of inflammatory leukotrienes. Often used in combination with other natural products[6].

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for key experiments cited in the evaluation of Cetyl Myristoleate's anti-inflammatory potential.

In Vitro Anti-Inflammatory Activity Assay

• Cell Line: RAW264.7 mouse macrophage cells.

• Stimulant: Lipopolysaccharide (LPS) to induce an inflammatory response.

• Treatment: Cells are pre-incubated with varying concentrations of Cetyl Myristoleate isomers (cis-9 and cis-10) or a control vehicle. Dexamethasone, a potent corticosteroid, can be used as a positive control[1].

• Incubation: Following pre-incubation, cells are stimulated with LPS and incubated for a specified period (e.g., 24 hours).

• Quantification of Inflammatory Mediators:

  • Nitric Oxide (NO): Measured in the cell culture supernatant using the Griess reagent.

  • Pro-inflammatory Cytokines (TNF-α, IL-6): Quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

  • Prostaglandin E2 (PGE2) and Leukotriene B4 (LTB4): Measured using specific EIA kits[1][2].

• Data Analysis: The reduction in the levels of inflammatory mediators in the CMO-treated groups is compared to the LPS-stimulated control group. A dose-response curve is typically generated.

In Vivo Adjuvant-Induced Arthritis Model in Rats

• Animal Model: Male Wistar rats are commonly used.

• Induction of Arthritis: Arthritis is induced by a sub-plantar injection of Freund's Complete Adjuvant (FCA) into the paw.

• Treatment: Cetyl Myristoleate is administered, often prophylactically (before disease induction) or therapeutically (after the onset of clinical signs). Administration can be via intraperitoneal injection or oral gavage.

• Assessment of Arthritis:

  • Paw Edema: The volume of the injected paw is measured at regular intervals using a plethysmometer.

  • Arthritic Score: A clinical scoring system is used to evaluate the severity of arthritis based on erythema, swelling, and joint rigidity.

• Data Analysis: The reduction in paw volume and arthritic scores in the CMO-treated group is compared to the adjuvant-injected control group.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the proposed mechanism of action of Cetyl Myristoleate and a typical experimental workflow for evaluating its anti-inflammatory properties.

References

• 1. researchgate.net [researchgate.net]
• 2. In-vivo And In-vitro Anti-inflammatory And Anti-arthritic Activity Of Synthetic Cis-9 And Cis-10 Cetyl Myristoleate (cmo) Isomers In Mice [journalijar.com]
• 3. Cetyl myristoleate - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Alternative therapies for traditional disease states: osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. caringsunshine.com [caringsunshine.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Lauryl Myristoleate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantification of Lauryl myristoleate (B1240118) (dodecyl tetradecenoate), a wax ester of significant interest in various research and development fields. The selection of a suitable analytical technique is critical for ensuring accurate and reliable data. This document compares the performance of Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy, with supporting data synthesized from the analysis of wax esters and related fatty acid esters.

Data Presentation: A Comparative Analysis of Quantitative Performance

The choice of an analytical method is often dictated by its performance characteristics. The following table summarizes the typical quantitative performance of various techniques applicable to the analysis of Lauryl myristoleate, based on data from studies on similar wax esters and fatty acid esters. It is important to note that these values are collated from different sources and may vary depending on the specific instrumentation, experimental conditions, and sample matrix.

Analytical Method	Principle	Linearity (R²)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Precision (%RSD)	Accuracy/Recovery (%)
GC-FID	Separation based on volatility, detection by flame ionization.	> 0.99[1]	0.033 - 0.260 mg/mL[2][3]	0.099 - 0.789 mg/mL[2][3]	< 3%[1]	83 - 117%
GC-MS	Separation based on volatility, detection by mass spectrometry.	> 0.99	Generally low ng to pg range	Generally low ng to pg range	< 15%	80 - 120%
HPLC-ELSD	Separation based on polarity, detection by light scattering.	> 0.99[2][3]	0.040 - 0.421 mg/mL[2][3]	0.122 - 1.277 mg/mL[2][3]	< 5%[4]	90 - 110%
HPLC-MS	Separation based on polarity, detection by mass spectrometry.	> 0.999[5]	0.1 - 0.5 ng/mL[5]	0.5 - 1.0 ng/mL[5]	< 15%[5]	85 - 115%[5]
¹H-NMR	Quantitative analysis based on nuclear magnetic resonance signals.	> 0.99	0.001 - 0.075 mM[6]	0.002 - 0.248 mM[6]	< 5%[6]	89.2 - 118.5%[6]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are synthesized from established methods for the analysis of fatty acid esters and wax esters.[7][8][9][10]

Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is well-suited for volatile and thermally stable compounds like Lauryl myristoleate, often after derivatization to its constituent fatty acid methyl ester (FAME).

• Sample Preparation (Transesterification):

  • Accurately weigh about 10-25 mg of the sample into a screw-capped tube.

  • Add 2 mL of a 2% sulfuric acid solution in methanol (B129727).

  • Add 1 mL of toluene.

  • Vortex the mixture and heat at 50°C for 2 hours.

  • After cooling, add 5 mL of a 5% sodium chloride solution and 2 mL of hexane (B92381).

  • Vortex and centrifuge to separate the layers.

  • Transfer the upper hexane layer containing the FAMEs to a clean vial for GC analysis.[11]

• GC-FID Conditions:

  • Column: DB-FATWAX UI, 30 m x 0.25 mm, 0.25 µm[12]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.[11]

  • Injector Temperature: 250°C.[11]

  • Oven Temperature Program: Initial temperature of 100°C, hold for 4 minutes, then ramp to 240°C at 3°C/min, and hold for 15 minutes.[11]

  • Detector Temperature (FID): 260°C.[12]

  • Injection Volume: 1 µL.

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

HPLC-ELSD is advantageous for the analysis of less volatile and thermally labile compounds without the need for derivatization.

• Sample Preparation:

  • Dissolve a known amount of the Lauryl myristoleate sample in a suitable organic solvent such as a mixture of chloroform (B151607) and methanol (2:1, v/v) to a final concentration of 0.1-1.0 mg/mL.[7]

  • Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC-ELSD Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).[9]

  • Mobile Phase: A gradient of methanol and chloroform. For example, a linear gradient from 100% methanol to 100% chloroform over 20 minutes.[7]

  • Flow Rate: 1.0 mL/min.[9]

  • Column Temperature: 30°C.

  • ELSD Settings:

    • Drift Tube Temperature: 40°C.[13]

    • Nebulizer Gas (Nitrogen) Pressure: 3.5 bar.[4]

Quantitative Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy

¹H-NMR offers a non-destructive method for the quantification of Lauryl myristoleate, often without the need for chromatographic separation.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the Lauryl myristoleate sample into an NMR tube.

  • Add a known amount of a suitable internal standard (e.g., maleic acid, 1,3,5-trimethoxybenzene).

  • Dissolve the sample and internal standard in 0.6 mL of a deuterated solvent (e.g., CDCl₃).

• ¹H-NMR Acquisition Parameters:

  • Spectrometer: 400 MHz or higher.

  • Pulse Sequence: A standard single-pulse experiment.

  • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation (typically 10-30 s).[14]

  • Number of Scans: 16-64, depending on the sample concentration.

• Data Analysis:

  • Integrate the characteristic signals of Lauryl myristoleate (e.g., protons on the double bond, protons adjacent to the ester group) and the signal of the internal standard.

  • Calculate the concentration of Lauryl myristoleate based on the integral values, the number of protons contributing to each signal, and the known concentration of the internal standard.

Mandatory Visualizations

Experimental Workflow and Signaling Pathways

The following diagrams, generated using the DOT language, illustrate a typical experimental workflow for the analysis of Lauryl myristoleate and a potential signaling pathway involving its fatty acid component, myristoleate.

Caption: Experimental workflow for Lauryl myristoleate analysis.

Caption: Potential TLR4 signaling pathway activated by myristoleate.[15][16]

References

• 1. researchgate.net [researchgate.net]
• 2. Optimization and comparison of GC-FID and HPLC-ELSD methods for determination of lauric acid, mono-, di-, and trilaurins in modified coconut oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. assets.fishersci.com [assets.fishersci.com]
• 5. Validation and application of an LC-MS/MS method for quantitation of three fatty acid ethanolamides as biomarkers for fatty acid hydrolase inhibition in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. agilent.com [agilent.com]
• 13. Environmentally evaluated HPLC-ELSD method to monitor enzymatic synthesis of a non-ionic surfactant - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Regulatory Role of Free Fatty Acids (FFAs)—Palmitoylation and Myristoylation [scirp.org]
• 16. Reciprocal modulation of Toll-like receptor-4 signaling pathways involving MyD88 and phosphatidylinositol 3-kinase/AKT by saturated and polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-head comparison of different Lauryl myristoleate synthesis methods

The synthesis of lauryl myristoleate (B1240118), a wax ester with applications in cosmetics, pharmaceuticals, and as a lubricant, can be achieved through several methods. The most common approaches involve the direct esterification of myristoleic acid with lauryl alcohol, facilitated by either chemical or enzymatic catalysts. This guide provides a detailed comparison of these methods, supported by experimental data from related wax ester syntheses, to assist researchers and drug development professionals in selecting the optimal strategy for their needs.

Comparative Analysis of Synthesis Methods

The choice between chemical and enzymatic synthesis routes for lauryl myristoleate production involves a trade-off between reaction speed, energy consumption, and product purity. While chemical methods are often faster due to high reaction temperatures, they can lead to undesirable byproducts and require more extensive purification steps. In contrast, enzymatic methods offer high specificity and milder reaction conditions, resulting in a purer product with less environmental impact.[1][2][3]

Parameter	Enzymatic Synthesis (Lipase-Catalyzed)	Chemical Synthesis (Acid-Catalyzed)
Catalyst	Immobilized Lipase (B570770) (e.g., Novozym 435)	Strong Inorganic Acids (e.g., H₂SO₄, p-TSA)
Reaction Temp.	40°C - 70°C[4]	110°C - 150°C
Reaction Time	10 minutes - 6 hours[5]	2 - 6 hours[6]
Yield	High (up to 99%)[2]	Variable (typically 85-97%)[6]
Product Purity	High (>90%), minimal byproducts	Lower, potential for colored and odorous byproducts[3]
Energy Consumption	Low[1][2]	High[1]
Environmental Impact	"Green" chemistry, biodegradable catalyst, less waste[3]	Use of corrosive acids, potential for hazardous waste[4]
Catalyst Reusability	Yes, immobilized enzymes can be recycled[4]	No, catalyst is consumed or requires neutralization
Solvent	Often solvent-free[5][7]	May require azeotropic distillation agent (e.g., toluene)[6]

Experimental Protocols

The following protocols are representative of the methodologies used for the synthesis of wax esters like lauryl myristoleate.

Protocol 1: Enzymatic Synthesis of Lauryl Palmitate (as a proxy for Lauryl Myristoleate)

This protocol is adapted from the optimized synthesis of lauryl palmitate using an immobilized lipase.

Materials:

• Palmitic Acid (or Myristoleic Acid)

• Lauryl Alcohol

• Immobilized Candida antarctica lipase (Novozym 435)

• Hexane (B92381) (or other suitable organic solvent with log P > 3.5)

• Molecular sieves (optional, for water removal)

Procedure:

• Combine palmitic acid and lauryl alcohol in a 1:2 molar ratio in a reaction vessel.

• Add hexane as the solvent.

• Add Novozym 435 catalyst, approximately 0.4 g per specified reactant amount.

• Place the vessel in a shaker bath set to 40°C and 150 rpm.

• Allow the reaction to proceed for 10 minutes.

• After the reaction, deactivate the enzyme by filtration.

• The solvent can be removed under vacuum to yield the crude product.

• The product can be further purified using column chromatography to achieve >90% purity.

Protocol 2: Chemical Synthesis via Acid-Catalyzed Esterification

This protocol is based on the general principles of Fischer esterification for biolubricant production.

Materials:

• Myristoleic Acid

• Lauryl Alcohol

• Concentrated Sulfuric Acid (H₂SO₄)

• Toluene (B28343)

Procedure:

• Charge the myristoleic acid and lauryl alcohol into a round-bottom flask equipped with a magnetic stirrer and a reflux condenser. A molar ratio of 1:1.5 (acid to alcohol) is common.

• Begin stirring and heat the mixture in an oil bath to the reaction temperature of 130-150°C.

• Once the desired temperature is reached, cautiously add the sulfuric acid catalyst (approximately 5% of the weight of the fatty acid).

• Slowly add toluene to the mixture to act as an azeotropic agent for the removal of water produced during the reaction.

• Maintain the reaction at temperature for 6 hours.

• After cooling to room temperature, the mixture is typically neutralized with a basic solution (e.g., sodium bicarbonate solution) to quench the acid catalyst.

• The organic layer is separated, washed with water, and dried over anhydrous sodium sulfate.

• Toluene and any excess lauryl alcohol are removed via rotary evaporation to yield the crude lauryl myristoleate.

Visualizing the Synthesis Pathways

The following diagrams illustrate the general workflow and chemical reaction for the synthesis of Lauryl Myristoleate.

Caption: General workflow for Lauryl Myristoleate synthesis.

Caption: Direct esterification of Myristoleic Acid and Lauryl Alcohol.

References

• 1. eprints.usm.my [eprints.usm.my]
• 2. Wax esters produced by solvent-free energy-efficient enzymatic synthesis and their applicability as wood coatings [agris.fao.org]
• 3. apc-as.com [apc-as.com]
• 4. researchgate.net [researchgate.net]
• 5. Enzymatic synthesis of monolaurin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CN105294434A - Preparation method of lauryl methacrylate - Google Patents [patents.google.com]
• 7. Solvent-free enzymatic synthesis of fatty alkanolamides - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Biocompatibility of Lauryl Myristoleate and Other Pharmaceutical Excipients

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the biocompatibility of Lauryl Myristoleate, a fatty acid ester used as an emollient, thickener, and stabilizer in pharmaceutical formulations. Its performance is evaluated against other commonly used excipients, supported by experimental data from publicly available sources. This document aims to assist researchers in making informed decisions regarding excipient selection in drug development.

Executive Summary

Lauryl Myristoleate is a lipid-based excipient valued for its formulation-enhancing properties. While specific biocompatibility data for Lauryl Myristoleate is limited, information on structurally similar fatty acid esters suggests a generally favorable safety profile. This guide contextualizes its biocompatibility by comparing it with other widely used excipients, such as surfactants and polymers, across key safety endpoints including cytotoxicity and hemolytic potential. It is crucial to note that the biocompatibility of any excipient is concentration-dependent and can be influenced by the presence of other components in a formulation. Therefore, the data presented herein should be considered as a preliminary guide, and specific testing of final formulations is always recommended.

Comparative Biocompatibility Data

The following tables summarize key in vitro biocompatibility data for Lauryl Myristoleate and a selection of comparator excipients commonly used in pharmaceutical formulations. Due to the limited direct data on Lauryl Myristoleate, information on related fatty acid esters and alcohols is included to provide context.

Table 1: In Vitro Cytotoxicity Data of Selected Excipients

Excipient	Cell Line	Assay	Endpoint	Result
Lauryl Myristoleate (proxy data)	-	-	-	Data not available. Expected to have low cytotoxicity based on data from similar fatty acid esters.
Lauryl Myristyl Alcohol	-	LD50 (oral, rat)	-	> 5000 mg/kg[1]
Sodium Lauryl Sulfate (SLS)	Reconstructed Rabbit Corneal Epithelium	MTT	IC50	0.086%[2]
Polysorbate 80	-	-	-	Considered more toxic than some other non-ionic surfactants in certain studies.[3]
Glyceryl Monostearate	Rat	LD50 (dermal)	-	>2,000 mg/kg[4]
Mouse	LD50 (oral)	-	>5,000 mg/kg[4]
Medium-Chain Triglycerides (MCTs)	Various animal models	Acute toxicity	-	Essentially non-toxic[5]

Table 2: Hemolytic Potential of Selected Excipients

Excipient	Test System	Hemolysis (%)	Interpretation
Lauryl Myristoleate	-	Data not available	-
Polysorbate 80	Human Red Blood Cells	Concentration-dependent	Can cause significant hemolysis at higher concentrations[6][7]
Medium-Chain Triglycerides (MCTs)	-	Low	Generally considered non-hemolytic[5]
Sodium Lauryl Sulfate (SLS)	-	High	Known to have high hemolytic potential

Guidance from the pharmaceutical industry suggests that hemolysis values <10% are considered non-hemolytic, while values >25% indicate a potential risk of hemolysis.[7]

Experimental Protocols

Detailed methodologies for key biocompatibility assays are provided below. These protocols are generalized and should be adapted for specific experimental conditions.

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To assess the effect of an excipient on cell viability.

Methodology:

• Cell Culture: Human cell lines (e.g., HaCaT for skin, Caco-2 for intestinal epithelium) are cultured in appropriate media and conditions.

• Treatment: Cells are seeded in 96-well plates and, after reaching a suitable confluence, are treated with various concentrations of the test excipient (e.g., Lauryl Myristoleate) and control excipients. A vehicle control and a positive control (e.g., a known cytotoxic agent) are included.

• Incubation: The treated cells are incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: The formazan crystals are solubilized using a suitable solvent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: Cell viability is calculated as a percentage of the vehicle control. The IC50 value (the concentration at which 50% of cell viability is inhibited) is determined.

Fig 1. Workflow for an in vitro cytotoxicity MTT assay.

In Vitro Hemolysis Assay

Objective: To evaluate the potential of an excipient to lyse red blood cells.

Methodology:

• Blood Collection: Fresh whole blood is obtained from a healthy donor and collected in tubes containing an anticoagulant (e.g., EDTA).

• Red Blood Cell (RBC) Preparation: RBCs are isolated by centrifugation and washed multiple times with a phosphate-buffered saline (PBS) solution.

• Treatment: A suspension of RBCs is incubated with various concentrations of the test excipient and control excipients. A negative control (PBS) and a positive control (e.g., Triton X-100, which causes 100% hemolysis) are included.

• Incubation: The mixtures are incubated at 37°C for a specified time (e.g., 1-4 hours).

• Centrifugation: The samples are centrifuged to pellet intact RBCs.

• Hemoglobin Measurement: The amount of hemoglobin released into the supernatant is measured spectrophotometrically at a specific wavelength (e.g., 540 nm).

• Data Analysis: The percentage of hemolysis is calculated relative to the positive control.

Fig 2. Workflow for an in vitro hemolysis assay.

Potential Signaling Pathway Interactions

Peroxisome Proliferator-Activated Receptor (PPAR) Signaling

Fatty acids and their derivatives are known natural ligands for PPARs, which are nuclear receptors that regulate gene expression involved in lipid metabolism and inflammation.[1][8] Exogenous fatty acids from excipients could potentially modulate PPAR activity, influencing cellular lipid homeostasis and inflammatory responses.

Fig 3. Simplified PPAR signaling pathway.

Sphingolipid Signaling

Sphingolipids are a class of lipids that are integral to cell membranes and are involved in various signaling pathways that control cell growth, differentiation, and apoptosis.[3] As lipid-based drug delivery systems can interact with cell membranes, there is a potential for excipients like Lauryl Myristoleate to influence sphingolipid metabolism and signaling.

Fig 4. Potential influence on sphingolipid signaling.

Conclusion and Recommendations

Lauryl Myristoleate, as a fatty acid ester, is anticipated to have a good biocompatibility profile, characterized by low cytotoxicity and low hemolytic potential, similar to other related lipid-based excipients. However, the lack of direct, publicly available biocompatibility data for Lauryl Myristoleate underscores the importance of empirical testing.

For researchers and drug developers, it is recommended to:

• Conduct comprehensive in vitro biocompatibility testing of Lauryl Myristoleate within the specific formulation context, including cytotoxicity and hemolysis assays as a baseline.

• Evaluate potential for skin and eye irritation , particularly for topical or ophthalmic formulations, given the GHS classification of the related Lauryl Myristate.

• Consider potential interactions with cellular signaling pathways , especially for formulations with high concentrations of lipid excipients, and assess any impact on the drug's mechanism of action.

By following these recommendations, a thorough understanding of the biocompatibility of Lauryl Myristoleate in a given formulation can be achieved, ensuring the development of safe and effective drug products.

References

• 1. pnas.org [pnas.org]
• 2. In vitro eye irritancy test of lauryl derivatives and polyoxyethylene alkyl derivatives with the reconstructed rabbit corneal epithelium model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Application of sphingolipid-based nanocarriers in drug delivery: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. Review of the toxicologic properties of medium-chain triglycerides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. [Kinetic spectrophotometric study on hemolytic process of polysorbate 80] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]

Statistical Analysis of Lauryl Myristoleate Bioactivity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the bioactivity of Lauryl Myristoleate (B1240118) and related fatty acid esters, with a focus on its anti-inflammatory and antimicrobial properties. Due to the limited availability of direct quantitative data for Lauryl Myristoleate, this document leverages data from its close structural analog, Cetyl Myristoleate (CMO), to provide insights into its potential biological activities. The information presented herein is intended to support further research and development in the fields of pharmacology and drug discovery.

Comparative Bioactivity Data

The following tables summarize the available quantitative and semi-quantitative data for Lauryl Myristoleate and its comparators.

Table 1: Anti-inflammatory Activity of Cetyl Myristoleate (as a proxy for Lauryl Myristoleate)

Bioassay	Cell Line	Treatment	Concentration/Dose	Observed Effect	Citation
Cytokine Secretion	RAW 264.7 Murine Macrophages	Lipopolysaccharide (LPS) + Cetyl Myristoleate isomers	Dose-dependent	Reduction in TNF-α and IL-6 secretion	[1]
Nitric Oxide Production	RAW 264.7 Murine Macrophages	Lipopolysaccharide (LPS) + Cetyl Myristoleate isomers	Dose-dependent	Reduction in nitric oxide secretion	[1]
Prostaglandin & Leukotriene Production	RAW 264.7 Murine Macrophages	Lipopolysaccharide (LPS) + Cetyl Myristoleate isomers	Dose-dependent	Reduction in Prostaglandin E2 and Leukotriene B4 secretion	[1]
In vivo Arthritis Model	DBA/1LacJ Mice	Intraperitoneal injections of Cetyl Myristoleate	450 and 900 mg/kg	Significantly lower incidence of disease and modest diminution in clinical signs	[2]
In vivo Arthritis Model	DBA/1LacJ Mice	Daily oral doses of Cetyl Myristoleate	20 mg/kg	Reduced incidence of arthritis and small reduction in clinical signs	[2]

Table 2: Antimicrobial Activity of Lauryl/Myristoyl Esters

Compound	Microbial Strain	Bioassay	MIC/Observation	Citation
Lactose Lauryl Esters	Gram-positive bacteria (Streptococcus, Listeria, Mycobacterium)	Not specified	Effective at low concentrations	[3]
Lactose Lauryl Esters	Gram-negative bacteria (E. coli, Salmonella)	Not specified	More tolerant	[3]
Galactosyl Myristate	Staphylococcus aureus, Bacillus subtilis, Salmonella typhimurium	Disc Diffusion	Highest antibacterial activity among tested monosaccharide myristates
Glucosyl Monomyristate	Escherichia coli	Disc Diffusion	Highest antibacterial activity among tested monosaccharide myristates
Monosaccharide Monomyristates	Candida albicans	Disc Diffusion	Remarkable antifungal activity

Experimental Protocols

In Vitro Anti-inflammatory Assay: Cytokine Measurement in LPS-stimulated RAW 264.7 Macrophages

This protocol describes the methodology for assessing the anti-inflammatory effects of a test compound by measuring the inhibition of pro-inflammatory cytokine production in murine macrophages.

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in a suitable medium (e.g., DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 1-2 x 10^5 cells per well and allowed to adhere overnight.

• Treatment: The culture medium is replaced with fresh medium containing the test compound (e.g., Lauryl Myristoleate) at various concentrations. The cells are pre-incubated with the compound for a specified period (e.g., 1-2 hours).

• Stimulation: Lipopolysaccharide (LPS) is added to each well (final concentration typically 10-100 ng/mL) to induce an inflammatory response. A control group without LPS stimulation and a vehicle control group (LPS stimulation with the solvent used for the test compound) are included.

• Incubation: The plates are incubated for a period sufficient to allow for cytokine production (e.g., 24 hours).

• Cytokine Measurement: The cell culture supernatant is collected, and the concentrations of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) are quantified using an Enzyme-Linked Immunosorbent Assay (ELISA) kit, following the manufacturer's instructions.

• Data Analysis: The percentage inhibition of cytokine production by the test compound is calculated relative to the vehicle control.

Antimicrobial Susceptibility Testing: Minimum Inhibitory Concentration (MIC) Assay

This protocol outlines a general method for determining the minimum concentration of a substance that inhibits the visible growth of a microorganism.

• Microorganism Preparation: A standardized inoculum of the test microorganism is prepared in a suitable broth medium.

• Serial Dilution: The test compound is serially diluted in the broth medium in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Controls: A positive control (microorganism in broth without the test compound) and a negative control (broth only) are included.

• Incubation: The plate is incubated under conditions appropriate for the growth of the test microorganism (e.g., 37°C for 24-48 hours for bacteria).

• MIC Determination: The MIC is determined as the lowest concentration of the test compound at which there is no visible growth of the microorganism.

Visualizations

Caption: Workflow for in vitro anti-inflammatory activity assessment.

Caption: Proposed anti-inflammatory signaling pathway of Lauryl Myristoleate.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of cetyl myristoleate and evaluation of its therapeutic efficacy in a murine model of collagen-induced arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, Characterization, and Bioactivity of Lactose Lauryl Esters | National Agricultural Library [nal.usda.gov]

Safety & Regulatory Compliance

Essential Safety and Disposal Protocols for Lauryl Myristoleate

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. This document provides a comprehensive, step-by-step guide for the safe disposal of lauryl myristoleate (B1240118), a fatty acid ester. Due to the potential for variability in purity and formulation, it is crucial to handle lauryl myristoleate with a degree of caution, assuming it may possess hazardous properties.

Personal Protective Equipment (PPE) and Safety Measures

Before initiating any disposal procedures, ensure that the appropriate personal protective equipment is worn and that you are operating in a well-ventilated area. The following table summarizes the recommended PPE for handling lauryl myristoleate.

PPE Category	Recommended Equipment	Purpose
Eye Protection	Chemical safety goggles or a face shield	Protects against potential splashes that could cause serious eye damage.
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene)	Prevents skin contact, which could lead to irritation or burns.
Body Protection	A chemically resistant lab coat or apron	Protects against contamination of personal clothing.
Respiratory	Use in a well-ventilated area; a respirator may be necessary if vapors or mists are generated	Prevents inhalation of potentially irritating or harmful fumes. Consult your institution's EHS for specific guidance.

Step-by-Step Disposal Procedures

The appropriate disposal method for lauryl myristoleate depends on whether it is unused, contaminated, or part of a spill. Always consult with your institution's Environmental Health and Safety (EHS) department for specific local and national regulations.

1. Unused or Uncontaminated Lauryl Myristoleate:

• Do not dispose of down the drain. Lauryl myristoleate can be harmful to aquatic life.[1]

• Package for disposal: Place the chemical in a clearly labeled, sealed, and compatible waste container.

• Arrange for chemical waste pickup: Contact your institution's EHS office to have the material collected by a licensed chemical waste disposal company. The product should be disposed of in an approved waste disposal plant.

2. Contaminated Lauryl Myristoleate or Waste Mixtures:

• Segregate the waste: Do not mix with other waste streams unless explicitly permitted by your EHS department.

• Containerize and label: Place the contaminated material or solution in a designated, leak-proof, and clearly labeled hazardous waste container. The label should include the chemical name and any known contaminants.

• Follow institutional protocols: Adhere to your organization's specific procedures for the disposal of hazardous chemical waste.

3. Spill Cleanup and Disposal:

• Ensure safety: Evacuate non-essential personnel from the immediate area. Ensure adequate ventilation.

• Contain the spill: Use an inert absorbent material, such as vermiculite, sand, or earth, to contain the spill. Do not use combustible materials like sawdust.

• Collect the absorbed material: Carefully scoop the absorbed material into a designated hazardous waste container.

• Decontaminate the area: Clean the spill area thoroughly with soap and water. Collect the cleaning materials for disposal as hazardous waste.

• Report the spill: Report the incident to your supervisor and EHS department, following your institution's spill response protocol.

First Aid in Case of Exposure

• Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. If irritation persists, seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention if symptoms persist.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of lauryl myristoleate waste.

Decision workflow for the proper disposal of lauryl myristoleate waste.

References

• 1. scribd.com [scribd.com]

Safeguarding Your Research: A Guide to Handling Lauryl Myristoleate

For laboratory professionals engaged in pioneering research and development, the safe handling of all chemical compounds is paramount. This guide provides essential safety and logistical information for the use of Lauryl Myristoleate, ensuring the protection of personnel and the integrity of your work. While Lauryl Myristoleate is not classified as a hazardous substance, adherence to standard laboratory safety protocols is crucial.

Personal Protective Equipment (PPE): A First Line of Defense

When handling Lauryl Myristoleate, appropriate personal protective equipment should be worn to minimize exposure and ensure safety.

Recommended Personal Protective Equipment:

PPE Type	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves	Prevents direct skin contact.
Eye Protection	Safety glasses with side shields or goggles	Protects against accidental splashes.
Body Protection	Standard laboratory coat	Protects clothing and skin from potential contamination.

Operational Plan: From Receipt to Disposal

A structured approach to managing Lauryl Myristoleate in the laboratory environment will mitigate risks and streamline your workflow.

Step-by-Step Handling Procedures:

• Receiving and Inspection: Upon receipt, inspect the container for any signs of damage or leakage. Ensure the label is clear and legible.

• Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents. Keep the container tightly sealed when not in use.

• Handling:

  • Work in a well-ventilated area, such as a fume hood, to avoid inhalation of any potential vapors, especially if heated.

  • Avoid direct contact with skin and eyes.[1]

  • Wash hands thoroughly with soap and water after handling.

  • Do not eat, drink, or smoke in the laboratory area.

• In Case of a Spill:

  • For small spills, absorb the material with an inert absorbent, such as vermiculite (B1170534) or sand.

  • Collect the absorbed material into a suitable, labeled container for disposal.

  • Clean the spill area with soap and water.

Disposal Plan: Responsible Waste Management

Proper disposal of Lauryl Myristoleate is essential to prevent environmental contamination and comply with regulations.

• Waste Characterization: While Lauryl Myristoleate is not typically classified as hazardous waste, it is imperative to consult your institution's Environmental Health and Safety (EHS) department and local regulations for final determination.[2]

• Disposal Method:

  • For non-hazardous chemical waste, disposal in a secured landfill is a common practice.[2]

  • Ensure the waste container is securely sealed and properly labeled before collection by a licensed waste disposal contractor.

  • Do not dispose of Lauryl Myristoleate down the drain or in regular trash.[2]

Chemical and Physical Properties

Understanding the properties of Lauryl Myristoleate is fundamental to its safe handling. The following table summarizes key data for similar fatty acid esters.

Property	Value
Appearance	Colorless liquid
Odor	Fatty alcohol odor
Melting Point / Freezing Point	18-23 °C
Boiling Point / Boiling Range	268-311 °C
Flash Point	129-141 °C
Water Solubility	Insoluble

Data is based on Lauryl Myristyl Alcohol, a similar compound.[3]

Procedural Workflow for Handling Lauryl Myristoleate

The following diagram illustrates the logical steps for the safe handling of Lauryl Myristoleate from acquisition to disposal.

Workflow for safe handling of Lauryl Myristoleate.

References

• 1. smartlabs.co.za [smartlabs.co.za]
• 2. benchchem.com [benchchem.com]
• 3. hallstar-sds.thewercs.com [hallstar-sds.thewercs.com]